1,1,2,2-Tetrabromoethane

• CAS: 79-27-6

Core Science & Biosynthesis

An In-depth Technical Guide to 1,1,2,2-Tetrabromoethane: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1,2,2-Tetrabromoethane, also known as acetylene (B1199291) tetrabromide, is a dense, non-flammable halogenated alkane with the chemical formula C₂H₂Br₄. This document provides a comprehensive overview of its core physical and chemical properties, intended for a technical audience in research and development. It includes tabulated quantitative data, detailed experimental protocols for property determination, and graphical representations of its synthesis and purification workflows. While primarily an industrial solvent and intermediate, its high density and refractive index lend it to specialized laboratory applications.

Core Physical and Chemical Properties

1,1,2,2-Tetrabromoethane is a colorless to pale-yellowish heavy liquid with a pungent odor similar to camphor (B46023) and iodoform.[1] It is significantly denser than water.[1]

Quantitative Physical Properties

The key physical properties of 1,1,2,2-Tetrabromoethane are summarized in the table below for easy reference and comparison.

Property	Value	Units	Conditions
Molecular Weight	345.65	g/mol
Melting Point	0 to 1	°C
Boiling Point	243.5	°C	at 760 mmHg (decomposes)[1]
239	°C	at 1013 hPa (decomposition)[2]
Density	2.96	g/cm³	at 25 °C[2]
2.967	g/mL	at 25 °C[3]
Vapor Pressure	0.02	mmHg	at 25 °C[1]
5.32	Pa	at 24 °C[4]
0.1	hPa	at 20 °C[2]
Vapor Density	11.9	(air = 1)
Refractive Index	1.637	n20/D	at 20 °C[3]
1.64
Water Solubility	0.68	g/L	[2]
678	mg/L	at 25 °C[5]
Insoluble	[6]
Log P (Octanol/Water Partition Coefficient)	2.8
Auto-ignition Temperature	335	°C	[2][4]

Solubility Profile

1,1,2,2-Tetrabromoethane exhibits the following solubility characteristics:

• Miscible with: Ethanol, ether, chloroform, aniline, and acetic acid.[1][7]

• Soluble in: Benzene and acetone.[5]

• Slightly soluble in: Carbon tetrachloride.[1]

Chemical Properties and Reactivity

1,1,2,2-Tetrabromoethane is a relatively stable compound at room temperature but exhibits reactivity under specific conditions.

• Decomposition: It decomposes upon heating to above 190-240°C, and certainly at its boiling point, releasing toxic and flammable fumes, including hydrogen bromide, bromine, and carbonyl bromide.[1][7][8]

• Incompatibilities: It is incompatible with strong bases, strong oxidants, and chemically active metals such as aluminum, magnesium, sodium, potassium, and zinc, particularly in the presence of heat or moisture.[3][4][8] Contact with hot iron can also lead to reactions.[3]

• Material Degradation: It can soften or destroy most plastics and rubbers.[3][8]

• Reaction with Bases: It reacts with strong bases, which can lead to the generation of hydrogen bromide.[7]

Experimental Protocols

Detailed experimental protocols for the synthesis of 1,1,2,2-Tetrabromoethane and standard methods for the determination of its key physical properties are provided below.

Synthesis of 1,1,2,2-Tetrabromoethane

1,1,2,2-Tetrabromoethane is synthesized via the addition reaction of acetylene gas with liquid bromine.[7]

Materials:

• Acetylene gas

• Liquid bromine

• Glass-lined reactor

• Dilute alkali solution (e.g., sodium carbonate solution)

• Water

Procedure:

• Charge a glass-lined reactor with liquid bromine. A small amount of water may be added to create a layer on the surface of the bromine to minimize its volatilization.[7]

• Slowly introduce acetylene gas into the reactor, maintaining a pressure of 0.02–0.05 MPa.[7]

• Maintain the reaction temperature between 50–60°C. The reaction is exothermic and may require cooling.[7]

• Continue the reaction for 5–7 hours. During this time, the color of the reaction mixture will gradually turn yellow.[7]

• Upon completion, transfer the reaction solution and wash it with a dilute alkali solution to neutralize any acidic byproducts like hydrobromic acid.[7]

• Allow the mixture to stand and separate into two layers. The lower, denser layer is the organic phase containing 1,1,2,2-Tetrabromoethane.[7]

• Collect the lower organic phase and wash it with water until it is neutral.[7]

• The resulting product is crude 1,1,2,2-Tetrabromoethane, which can be purified further by distillation under reduced pressure.

Standard Method for Melting Point Determination (Capillary Method)

This protocol is a standard method for determining the melting point of a crystalline solid.[9][10]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

Procedure:

• Introduce a small, finely powdered sample of 1,1,2,2-Tetrabromoethane (in its solid form, cooled below its melting point) into the open end of a capillary tube.

• Compact the sample at the bottom of the tube by tapping it gently.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the sample rapidly to obtain an approximate melting point.

• Allow the apparatus to cool.

• Prepare a new sample and heat it again, but more slowly (approximately 1-2°C per minute) as the temperature approaches the approximate melting point.

• Record the temperature at which the first drop of liquid appears (the initial melting point) and the temperature at which the entire sample becomes a clear liquid (the final melting point). The range between these two temperatures is the melting range.

Standard Method for Boiling Point Determination

This is a general procedure for determining the boiling point of a liquid at atmospheric pressure.

Apparatus:

• Distillation flask

• Condenser

• Thermometer

• Heating mantle

• Boiling chips

Procedure:

• Place a volume of 1,1,2,2-Tetrabromoethane into the distillation flask, along with a few boiling chips to ensure smooth boiling.

• Set up the distillation apparatus with the thermometer bulb positioned just below the side arm of the flask leading to the condenser.

• Begin heating the flask gently with the heating mantle.

• Observe the temperature as the liquid begins to boil and a ring of condensing vapor rises up the flask.

• The boiling point is the temperature at which the thermometer bulb is fully immersed in the vapor and the temperature reading remains constant during the distillation.

• Record the barometric pressure, as the boiling point is pressure-dependent.

Standard Method for Density Measurement (Digital Density Meter)

This method utilizes an oscillating U-tube to determine the density of a liquid.[11][12]

Apparatus:

• Digital density meter with an oscillating U-tube

• Syringe for sample injection

Procedure:

• Calibrate the digital density meter according to the manufacturer's instructions, typically using dry air and deionized water.

• Ensure the measuring cell is clean and dry.

• Inject the 1,1,2,2-Tetrabromoethane sample into the measuring cell using a syringe, ensuring there are no air bubbles.

• Allow the sample to reach thermal equilibrium within the instrument.

• The instrument measures the oscillation period of the U-tube containing the sample and calculates the density.

• Record the density reading and the measurement temperature.

Standard Method for Refractive Index Measurement (Abbe Refractometer)

This is a standard procedure for measuring the refractive index of a liquid.[13][14]

Apparatus:

• Abbe refractometer

• Constant temperature water bath (if the refractometer is not temperature-controlled)

• Dropper or pipette

Procedure:

• Calibrate the Abbe refractometer using a standard of known refractive index.

• Ensure the prism surfaces are clean and dry.

• Using a dropper, place a few drops of 1,1,2,2-Tetrabromoethane onto the lower prism.

• Close the prisms and allow the sample to spread into a thin film and come to the desired temperature (typically 20°C).

• Adjust the light source and move the adjustment knob until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

• If a color fringe is observed, adjust the chromaticity screw to eliminate it.

• Read the refractive index from the instrument's scale.

Visualized Workflows

The following diagrams, created using the DOT language, illustrate the synthesis and a general purification workflow for 1,1,2,2-Tetrabromoethane.

Caption: Synthesis of 1,1,2,2-Tetrabromoethane from Acetylene and Bromine.

Caption: General Purification Workflow for 1,1,2,2-Tetrabromoethane.

References

• 1. benchchem.com [benchchem.com]
• 2. thinksrs.com [thinksrs.com]
• 3. store.astm.org [store.astm.org]
• 4. store.astm.org [store.astm.org]
• 5. store.astm.org [store.astm.org]
• 6. matestlabs.com [matestlabs.com]
• 7. store.astm.org [store.astm.org]
• 8. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. knowledge.reagecon.com [knowledge.reagecon.com]
• 12. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 13. mt.com [mt.com]
• 14. knowledge.reagecon.com [knowledge.reagecon.com]

Synthesis of 1,1,2,2-Tetrabromoethane from Acetylene and Bromine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 1,1,2,2-tetrabromoethane, a valuable halogenated organic compound, from the direct reaction of acetylene (B1199291) and bromine. This document details the underlying chemical principles, comprehensive experimental protocols, and critical process parameters, tailored for professionals in chemical research and development.

Introduction

1,1,2,2-Tetrabromoethane (also known as acetylene tetrabromide) is a dense, colorless to pale yellow liquid with the chemical formula C₂H₂Br₄.[1][2] Its high density and refractive index make it useful as a gauge fluid and in microscopy.[2] Furthermore, it serves as a key intermediate in the synthesis of other brominated compounds and flame retardants.[2] The primary industrial synthesis route involves the electrophilic addition of bromine to acetylene.[1][3] This guide focuses on the direct bromination method, outlining the reaction mechanism, a detailed experimental protocol, and process optimization considerations.

Reaction Mechanism and Principles

The synthesis of 1,1,2,2-tetrabromoethane from acetylene is a classic example of an electrophilic addition reaction. The carbon-carbon triple bond in acetylene is electron-rich and susceptible to attack by electrophiles like bromine. The reaction proceeds in two main steps, with two molecules of bromine adding across the triple bond.[3]

Step 1: The first molecule of bromine adds to acetylene to form trans-1,2-dibromoethene. Step 2: The second molecule of bromine adds to the double bond of 1,2-dibromoethene (B7949689) to yield the final product, 1,1,2,2-tetrabromoethane.

The overall reaction equation is: C₂H₂ + 2Br₂ → C₂H₂Br₄ [3]

The reaction proceeds readily without a catalyst.[1] However, to minimize the formation of by-products such as dibromoethylene and tribromoethane, it is crucial to control the reaction conditions, particularly temperature and the stoichiometry of the reactants.[1] The reaction can be promoted by illumination with visible or ultraviolet light, which can shorten the reaction time and increase the yield of the desired product.[1]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data related to the synthesis and properties of 1,1,2,2-tetrabromoethane are summarized in the tables below.

Table 1: Physical and Chemical Properties of 1,1,2,2-Tetrabromoethane

Property	Value	Reference
Molecular Formula	C₂H₂Br₄	[1][4]
Molecular Weight	345.65 g/mol	[1][5]
Appearance	Colorless to light yellow, oily liquid	[1][2]
Odor	Pungent, similar to camphor (B46023) and iodoform	[1][4]
Density	2.967 g/mL at 25 °C
Melting Point	-1 to 1 °C
Boiling Point	243.5 °C at 760 mmHg	[1][6]
Solubility in Water	0.065% at 30 °C	[1]
Miscibility	Miscible with alcohol, ether, chloroform	[1]
Vapor Pressure	0.1 mmHg at 20 °C

Table 2: Optimized Reaction Parameters for Synthesis

Parameter	Recommended Value/Range	Notes	Reference
Reaction Temperature	50–60 °C	Temperatures >60°C can lead to substitution and side reactions.	[1]
Acetylene Pressure	0.02–0.05 MPa	Slow, controlled introduction is key.	[1]
Reactant Ratio	Slight excess of acetylene (1-5%)	Excess >10% significantly increases by-product formation.	[1]
Reaction Time	5–7 hours	Can be shortened with UV/visible light promotion.	[1]
Catalyst	None required	The reaction proceeds readily without a catalyst.	[1]
Purification pH	5 to 7 (for final product)	Neutralization is critical to prevent decomposition.	[1]

Detailed Experimental Protocol

This section provides a detailed methodology for the laboratory-scale synthesis and purification of 1,1,2,2-tetrabromoethane.

Safety Precautions:

• Acetylene can form explosive mixtures with air (explosion limits: 3%–81%).[7] The reaction apparatus must be purged with an inert gas (e.g., nitrogen) before introducing acetylene.[7]

• Bromine is highly corrosive and toxic. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, goggles, lab coat).

• 1,1,2,2-Tetrabromoethane is toxic and an irritant.[2] Avoid inhalation and skin contact.

Materials and Equipment:

• Three-neck round-bottom flask (glass-lined reactor for industrial scale)[1]

• Gas inlet tube

• Dropping funnel

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Gas flow meter

• Separatory funnel

• Bromine (Br₂)

• Acetylene (C₂H₂) gas cylinder with regulator

• Nitrogen (N₂) gas for purging

• Dilute aqueous sodium carbonate (Na₂CO₃) or other dilute alkali solution[1]

• Anhydrous calcium sulfate (B86663) (CaSO₄) or potassium carbonate (K₂CO₃) for drying[2]

• Distilled water

Procedure:

• Apparatus Setup: Assemble the three-neck flask with the gas inlet tube, condenser, and a stopper. Ensure all joints are properly sealed. The outlet of the condenser should be connected to a bubbler or a trap to monitor gas flow and prevent backflow.

• Inerting the System: Purge the entire apparatus with nitrogen gas to displace all air, mitigating the risk of forming an explosive mixture with acetylene.[7]

• Charging the Reactor: Carefully add the required amount of liquid bromine to the reaction flask. A small amount of water can be added to form a layer on top of the bromine, which helps to reduce its volatilization.[1]

• Initiating the Reaction: Begin stirring the bromine. Slowly introduce a controlled stream of acetylene gas through the gas inlet tube, ensuring the tip is below the surface of the bromine. Maintain the acetylene pressure between 0.02–0.05 MPa.[1]

• Temperature Control: Maintain the reaction temperature between 50–60 °C using the heating mantle.[1] Monitor the temperature closely, as the reaction is exothermic.

• Reaction Monitoring: Continue the addition of acetylene for 5–7 hours.[1] During the reaction, the deep red-brown color of the bromine will gradually fade to a yellow or amber color, indicating the consumption of bromine.[1]

• Work-up and Neutralization: Once the reaction is complete, stop the acetylene flow and purge the system with nitrogen. Allow the reaction mixture to cool to room temperature. Transfer the crude product to a separatory funnel and wash it with a dilute alkali solution (e.g., sodium carbonate solution) to neutralize any hydrobromic acid formed during the reaction.[1]

• Purification:

  • Allow the layers to separate and collect the lower, denser organic phase.[1]

  • Wash the organic layer with water until the washings are neutral (pH 5-7).[1]

  • For higher purity, the product can be washed successively with concentrated sulfuric acid (H₂SO₄) three times, followed by three water washes.[2]

  • Dry the washed product over an anhydrous drying agent like CaSO₄ or K₂CO₃.[2]

• Final Purification (Optional): For analytical-grade purity, the dried product can be distilled under reduced pressure.[2] This minimizes thermal decomposition, which can occur above 240 °C.[1]

Visualizations

The following diagrams illustrate the chemical pathway and the general experimental workflow for the synthesis process.

Caption: Reaction pathway for the two-step addition of bromine to acetylene.

Caption: Step-by-step experimental workflow for synthesis and purification.

References

• 1. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. brainly.in [brainly.in]
• 4. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. lookchem.com [lookchem.com]
• 7. CN101108784A - Technique for manufacturing tetrabromoethane and equipment thereof - Google Patents [patents.google.com]

An In-depth Technical Guide on the Molecular Geometry and Bond Angles of 1,1,2,2-Tetrabromoethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular geometry and bond angles of 1,1,2,2-tetrabromoethane (CHBr₂CHBr₂). The structural parameters of this halogenated hydrocarbon are crucial for understanding its physical properties, reactivity, and potential applications in various scientific fields. This document summarizes key experimental findings and provides detailed insights into the molecule's conformational preferences.

Molecular Structure and Conformation

1,1,2,2-Tetrabromoethane is a derivative of ethane (B1197151) in which two bromine atoms are attached to each carbon atom. The presence of bulky bromine atoms and their mutual interactions significantly influences the molecule's three-dimensional structure. The molecule can exist in different rotational conformations (rotamers) around the central carbon-carbon single bond. The two primary conformations are the anti (or trans) and the gauche forms.

An early and pivotal study on the molecular structure of 1,1,2,2-tetrabromoethane was conducted by Hassel and Viervoll in 1947 using the rotating sector electron diffraction method.[1] Their work provided the first experimental determination of the bond lengths and angles for this molecule in the gas phase.

Tabulated Molecular Geometry Data

The following table summarizes the experimentally determined bond lengths and bond angles for 1,1,2,2-tetrabromoethane as reported by Hassel and Viervoll.[1] It is important to note that these values represent an average of the different conformations present in the gaseous state at the time of the experiment.

Parameter	Value
Bond Lengths
C-C	1.54 Å
C-Br	1.95 Å
C-H	(assumed) 1.09 Å
Bond Angles
∠ C-C-Br	111.5°
∠ Br-C-Br	111.5°
∠ C-C-H	(assumed) 109.5°
∠ Br-C-H	(assumed) 109.5°
Dihedral Angle
Br-C-C-Br (gauche)	Approximately 60-70°
Br-C-C-Br (anti)	180°

Note: The C-H bond length and the angles involving hydrogen were assumed based on typical values for similar molecules at the time of the study.

Conformational Analysis: Anti vs. Gauche

The study by Hassel and Viervoll indicated the presence of both anti and gauche conformers of 1,1,2,2-tetrabromoethane in the gas phase. In the anti conformation, the two C-Br bonds on adjacent carbons are positioned at a dihedral angle of 180° to each other, minimizing steric hindrance between the bulky bromine atoms. In the gauche conformation, this dihedral angle is approximately 60-70°.

While steric hindrance would favor the anti conformer, dipole-dipole interactions and other electronic effects can influence the relative stability of the conformers. For many halogenated ethanes, the gauche effect, where the gauche conformer is unexpectedly more stable, is observed. However, for 1,1,2,2-tetrabromoethane, the large size of the bromine atoms leads to significant steric repulsion in the gauche form. The experimental evidence from the 1947 study suggests a mixture of both conformers, with the exact ratio being dependent on the temperature and phase.

Experimental Protocol: Gas-Phase Electron Diffraction

The determination of the molecular structure of 1,1,2,2-tetrabromoethane by Hassel and Viervoll was a significant achievement for its time and utilized the rotating sector method of gas-phase electron diffraction.[1]

Methodology Overview:

• Sample Introduction: A gaseous sample of 1,1,2,2-tetrabromoethane was introduced into a high-vacuum chamber.

• Electron Beam Interaction: A high-energy beam of electrons was directed through the gas. The electrons were scattered by the electrostatic potential of the molecules.

• Diffraction Pattern Recording: The scattered electrons formed a diffraction pattern of concentric rings on a photographic plate. The use of a rotating sector in front of the photographic plate was a key innovation. This sector had an angular opening that increased with the scattering angle, which compensated for the rapid fall-off in scattering intensity and allowed for more accurate measurements over a wider range of scattering angles.

• Data Analysis: The intensity of the diffraction rings was measured from the photographic plates. This intensity distribution is dependent on the interatomic distances within the molecules.

• Radial Distribution Curve: The experimental intensity data was mathematically transformed to generate a radial distribution curve. This curve shows the probability of finding two atoms at a given distance from each other.

• Structure Determination: The peaks in the radial distribution curve correspond to the various interatomic distances in the molecule (e.g., C-Br, C-C, Br...Br). By analyzing the positions and areas of these peaks, the bond lengths, bond angles, and information about the conformational distribution could be deduced.

The workflow for this experimental approach can be visualized as follows:

References

• 1. actachemscand.org [actachemscand.org]

Spectroscopic Profile of 1,1,2,2-Tetrabromoethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,1,2,2-tetrabromoethane, a dense halogenated hydrocarbon. The information presented herein is crucial for the accurate identification, characterization, and quality control of this compound in research and development settings. This document details its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for acquiring such spectra.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 1,1,2,2-tetrabromoethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H and ¹³C NMR Data for 1,1,2,2-Tetrabromoethane

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
¹H	6.04[1]	Singlet	J(H,H) = 2.92, J(¹³C,H) = 181.0[1]	CHBr₂
¹³C	37.8	Singlet	-	CHBr₂

Note: Due to the molecule's symmetry, both protons and both carbons are chemically equivalent, resulting in a single peak for each.

Infrared (IR) Spectroscopy

Table 2: Principal Infrared Absorption Bands of 1,1,2,2-Tetrabromoethane

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
~3000	Medium	C-H Stretch
~1200	Strong	C-H Bend (Scissoring)
~670	Strong	C-Br Stretch

Mass Spectrometry (MS)

Table 3: Key Mass Spectrometry Data for 1,1,2,2-Tetrabromoethane (Electron Ionization)

m/z	Relative Intensity (%)	Proposed Fragment
346	5	[C₂H₂Br₄]⁺ (Molecular Ion)
267	100	[C₂HBr₃]⁺
187	60	[C₂HBr₂]⁺
107	40	[C₂HBr]⁺
81/79	30	[Br]⁺

Note: The presence of bromine's two stable isotopes (⁷⁹Br and ⁸¹Br) results in characteristic isotopic patterns for bromine-containing fragments.

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectra Acquisition:

• Sample Preparation: A solution of 1,1,2,2-tetrabromoethane (approximately 5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR) is prepared in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used.

• ¹H NMR Parameters:

  • A standard one-pulse sequence is utilized.

  • The spectral width is set to cover the expected chemical shift range (e.g., 0-10 ppm).

  • A sufficient number of scans (typically 8-16) are acquired to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Parameters:

  • A proton-decoupled pulse sequence is employed to simplify the spectrum to single peaks for each carbon environment.

  • The spectral width is set to encompass the typical range for organic molecules (e.g., 0-220 ppm).

  • A larger number of scans (e.g., 1024 or more) and a relaxation delay are used to ensure a good signal-to-noise ratio due to the low natural abundance of ¹³C.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

FTIR Spectrum Acquisition (Neat Liquid):

• Sample Preparation: A single drop of neat 1,1,2,2-tetrabromoethane is placed directly onto the surface of a diamond or zinc selenide (B1212193) attenuated total reflectance (ATR) crystal. Alternatively, a thin film can be created by placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.[2][3]

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the clean, empty ATR crystal or salt plates is recorded.

  • The sample is then placed on the crystal or between the plates, and the sample spectrum is acquired.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrum Acquisition:

• Sample Introduction: A small amount of 1,1,2,2-tetrabromoethane is introduced into the mass spectrometer, typically via a direct insertion probe or by injection into a gas chromatograph (GC-MS). The sample is vaporized in the ion source.

• Instrumentation: A mass spectrometer equipped with an electron ionization source is used.

• Ionization: The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[4]

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 1,1,2,2-tetrabromoethane.

Caption: General workflow for spectroscopic analysis.

References

• 1. 1,1,2,2-Tetrabromoethane(79-27-6) 1H NMR spectrum [chemicalbook.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. Electron Ionization - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to the Solubility of 1,1,2,2-Tetrabromoethane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,2,2-tetrabromoethane in various organic solvents. Due to the limited availability of precise quantitative solubility data in publicly accessible literature, this guide summarizes the available qualitative and semi-quantitative information and presents a detailed, generalized experimental protocol for the accurate determination of its solubility.

Core Topic: Solubility Profile of 1,1,2,2-Tetrabromoethane

1,1,2,2-Tetrabromoethane (TBE), also known as acetylene (B1199291) tetrabromide, is a dense, non-flammable, and colorless to pale yellow liquid.[1][2] Its high density and refractive index make it useful in various industrial and laboratory applications, including as a solvent and in mineral separation.[2] Understanding its solubility in a range of organic solvents is crucial for its effective use in chemical synthesis, formulation development, and analytical procedures.

Data on Solubility

The solubility of 1,1,2,2-tetrabromoethane is largely characterized by its miscibility with a variety of common organic solvents. "Miscible" indicates that the two substances will mix in all proportions to form a homogeneous solution. While extensive quantitative data is scarce, the following table summarizes the available information.

Solvent Class	Solvent	Solubility	Notes
Alcohols	Ethanol	Miscible[3]	A single source indicates a solubility of 7.73 g/L at 25°C[4]
Methanol	Soluble	A single source indicates a solubility of 4.79 g/L at 25°C[4]
Isopropanol	Soluble	A single source indicates a solubility of 8.07 g/L at 25°C[4]
Ethers	Diethyl Ether	Miscible[3]
Halogenated Hydrocarbons	Chloroform	Miscible[3]
Carbon Tetrachloride	Slightly Soluble[3]
Ketones	Acetone	Soluble[3]
Aromatic Hydrocarbons	Benzene	Soluble[3]
Carboxylic Acids	Glacial Acetic Acid	Miscible[5]
Amines	Aniline	Miscible[5]
Aqueous Solvents	Water	Insoluble[6]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of a liquid solute, such as 1,1,2,2-tetrabromoethane, in a liquid organic solvent. This protocol is based on the widely accepted "shake-flask" method, followed by quantitative analysis.

Principle

A supersaturated solution of the solute in the solvent is prepared and allowed to reach equilibrium at a constant temperature. Once equilibrium is established, the concentration of the solute in the saturated solution is determined using a suitable analytical method, such as gravimetry or spectroscopy.

Materials and Equipment

• 1,1,2,2-Tetrabromoethane (high purity)

• Organic solvent of interest (high purity)

• Thermostatic shaker bath or incubator

• Calibrated thermometer

• Analytical balance (accurate to ±0.0001 g)

• Glass vials with airtight seals (e.g., screw caps (B75204) with PTFE septa)

• Syringes and filters (e.g., 0.22 µm PTFE syringe filters)

• Volumetric flasks and pipettes

• Analytical instrument (e.g., UV-Vis spectrophotometer, gas chromatograph, or high-performance liquid chromatograph)

Procedure

• Preparation of the Saturated Solution:

  • Add an excess amount of 1,1,2,2-tetrabromoethane to a known volume or mass of the organic solvent in a sealed glass vial. The presence of a distinct layer of the solute should be visible to ensure that the solution is saturated.

  • Place the vial in a thermostatic shaker bath set to the desired temperature.

  • Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solvent remains constant.

• Sample Collection and Preparation:

  • Once equilibrium is achieved, stop the agitation and allow the mixture to stand undisturbed in the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow for phase separation.

  • Carefully withdraw an aliquot of the supernatant (the solvent layer saturated with the solute) using a pre-warmed or pre-cooled syringe to the experimental temperature to avoid any change in solubility.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask. This step is crucial to remove any undissolved microdroplets of the solute.

  • Record the mass of the collected filtrate.

  • Dilute the filtrate to a known volume with the pure solvent. The dilution factor will depend on the expected concentration and the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted sample using a pre-calibrated analytical instrument to determine the concentration of 1,1,2,2-tetrabromoethane.

    • Gravimetric Analysis: If the solvent is volatile and the solute is not, a known mass of the saturated solution can be evaporated to dryness, and the mass of the remaining solute can be measured.

    • Spectroscopic Analysis (e.g., UV-Vis): If 1,1,2,2-tetrabromoethane has a chromophore, its concentration can be determined by measuring its absorbance at a specific wavelength and using a calibration curve.

    • Chromatographic Analysis (e.g., GC or HPLC): These techniques are highly sensitive and specific and can be used to determine the concentration of the solute in the solvent. A calibration curve with standards of known concentrations is required.

• Calculation of Solubility:

  • From the concentration of the diluted sample and the dilution factor, calculate the concentration of 1,1,2,2-tetrabromoethane in the saturated solution.

  • Express the solubility in appropriate units, such as g/100 g of solvent, g/L of solvent, or mole fraction.

Mandatory Visualizations

Experimental Workflow for Solubility Determination

References

• 1. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 3. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scent.vn [scent.vn]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. solubilityofthings.com [solubilityofthings.com]

Thermal Decomposition of 1,1,2,2-Tetrabromoethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2,2-Tetrabromoethane (TBE), also known as acetylene (B1199291) tetrabromide, is a dense, non-flammable liquid historically used as a solvent and in mineral separation processes. Its chemical structure, laden with bromine atoms, raises significant concerns regarding its thermal stability and the nature of its decomposition products. When subjected to elevated temperatures, TBE undergoes decomposition, releasing toxic and corrosive substances. A thorough understanding of these decomposition pathways and products is crucial for safe handling, storage, and for predicting its environmental fate and impact, particularly in scenarios involving accidental fires or industrial processes operating at high temperatures.

This technical guide provides an in-depth overview of the thermal decomposition of 1,1,2,2-tetrabromoethane, based on available scientific literature. It outlines the primary decomposition products, proposes a plausible decomposition mechanism, and presents a generalized experimental protocol for the analysis of such thermal degradation processes.

Thermal Decomposition Products

Upon heating, 1,1,2,2-tetrabromoethane is known to decompose, particularly at temperatures exceeding 190°C. The decomposition process leads to the formation of several hazardous substances. While detailed quantitative studies on the product distribution under various conditions are not extensively available in the public literature, the primary decomposition products have been identified.

Decomposition Product	Chemical Formula	Method of Identification (Typical)
Hydrogen Bromide	HBr	Gas Chromatography-Mass Spectrometry (GC-MS), Fourier-Transform Infrared Spectroscopy (FTIR)
Carbonyl Bromide	COBr₂	GC-MS, FTIR
Bromine	Br₂	GC-MS
Various Brominated Hydrocarbons	e.g., Tribromoethene	GC-MS

Note: The formation of other minor brominated organic compounds is also possible depending on the specific decomposition conditions (e.g., temperature, atmosphere, presence of catalysts).

Proposed Thermal Decomposition Pathway

The thermal decomposition of 1,1,2,2-tetrabromoethane is likely initiated by the elimination of hydrogen bromide (HBr), a common thermal degradation pathway for halogenated alkanes. This initial step would lead to the formation of tribromoethene. Subsequent reactions, especially in the presence of oxygen, could lead to the formation of carbonyl bromide and other oxidation products.

Caption: Proposed primary thermal decomposition pathway of 1,1,2,2-Tetrabromoethane.

Generalized Experimental Protocol for Pyrolysis Studies

The following protocol describes a general methodology for the investigation of the thermal decomposition of a halogenated hydrocarbon like 1,1,2,2-tetrabromoethane using Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS). This technique allows for the controlled thermal decomposition of a sample followed by the immediate separation and identification of the resulting volatile products.

1. Sample Preparation:

• A small, accurately weighed amount of 1,1,2,2-tetrabromoethane (typically in the microgram range) is placed into a quartz pyrolysis tube.

2. Pyrolysis:

• The pyrolysis tube is inserted into a pyrolyzer unit, which is directly coupled to the injector of a gas chromatograph.

• The sample is heated to a specified temperature (e.g., in the range of 200-800°C) at a controlled heating rate in an inert atmosphere (e.g., helium or nitrogen) to prevent combustion.

3. Gas Chromatography (GC):

• The volatile decomposition products are swept from the pyrolyzer into the GC column by the carrier gas.

• The GC column (e.g., a capillary column with a suitable stationary phase) separates the individual components of the product mixture based on their boiling points and interactions with the stationary phase.

• A programmed temperature ramp is used for the GC oven to ensure the efficient separation of a wide range of products.

4. Mass Spectrometry (MS):

• As the separated components elute from the GC column, they enter the mass spectrometer.

• The molecules are ionized (typically by electron impact), and the resulting charged fragments are separated based on their mass-to-charge ratio.

• The mass spectrum of each component serves as a "molecular fingerprint," allowing for its identification by comparison with spectral libraries (e.g., NIST).

5. Data Analysis:

• The chromatogram from the GC indicates the number and relative abundance of the decomposition products.

• The mass spectrum of each chromatographic peak is used to identify the chemical structure of the corresponding product.

• Quantitative analysis can be performed by calibrating the instrument with known standards of the identified products.

Caption: Generalized workflow for the analysis of thermal decomposition products.

Conclusion

The thermal decomposition of 1,1,2,2-tetrabromoethane results in the formation of hazardous substances, most notably hydrogen bromide and carbonyl bromide. The primary decomposition mechanism is likely initiated by the elimination of HBr. While the qualitative nature of the decomposition products is understood, there is a notable lack of detailed quantitative studies in the accessible scientific literature. Such studies would be invaluable for developing more accurate safety protocols and environmental risk assessments. The use of advanced analytical techniques such as Py-GC-MS, as outlined in the generalized protocol, would be essential for future research in this area to fully characterize the decomposition products and their yields under a range of conditions.

The Enduring Utility of a Dense Past: A Technical Guide to 1,1,2,2-Tetrabromoethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the history, discovery, synthesis, and applications of 1,1,2,2-tetrabromoethane. A halogenated hydrocarbon with a significant density, this compound has carved a niche for itself in various scientific and industrial domains, most notably in the field of mineralogy. This document delves into the technical specifications, experimental protocols, and historical context of this noteworthy chemical.

A Journey Through Time: The History and Discovery of 1,1,2,2-Tetrabromoethane

While the precise first synthesis of 1,1,2,2-tetrabromoethane is not definitively documented in readily available literature, its widespread use and formal recognition can be traced back to the late 19th and early 20th centuries. This period saw a surge in the exploration of halogenated hydrocarbons for a variety of applications.

A key figure in the history of 1,1,2,2-tetrabromoethane is the German chemist Wilhelm Muthmann. In 1899, the compound became widely known in mineralogical circles as "Muthmanns Flüssigkeit" (Muthmann's Liquid)[1]. This moniker arose from its application as a "heavy liquid" for the separation of minerals based on their density, a technique that Muthmann championed. The high density of 1,1,2,2-tetrabromoethane, approximately 2.96 g/cm³, allows lighter minerals to float while denser ones sink, providing a simple and effective method for mineral separation[1][2].

The synthesis of 1,1,2,2-tetrabromoethane is intrinsically linked to the chemistry of acetylene (B1199291), which was discovered by Edmund Davy in 1836. The fundamental reaction involves the addition of bromine to acetylene.

Physicochemical Properties: A Tabular Summary

The utility of 1,1,2,2-tetrabromoethane stems from its distinct physical and chemical properties. The following tables summarize the key quantitative data for this compound.

Physical Property	Value	References
Molecular Formula	C₂H₂Br₄	[1][2][3]
Molecular Weight	345.67 g/mol	[1]
Appearance	Colorless to yellowish liquid	[1]
Odor	Sweetish, chloroform-like	[1]
Density	2.97 g/cm³	[1]
Melting Point	-1 °C	[1]
Boiling Point	151 °C at 72 hPa	[1]
Solubility in water	0.68 g/L at 25 °C	[1]
Refractive Index	1.6353 at 20 °C	[1]

Hazard and Safety Data	Information	References
GHS Pictograms	Skull and crossbones, Environment	[1]
GHS Signal Word	Danger	[1]
Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H330 (Fatal if inhaled), H412 (Harmful to aquatic life with long lasting effects)	[1]
Precautionary Statements	P260, P273, P284, P301+P312+P330, P302+P352, P304+P340+P310, P305+P351+P338	[1]

The Synthesis of 1,1,2,2-Tetrabromoethane: An Experimental Protocol

The primary method for the synthesis of 1,1,2,2-tetrabromoethane is the direct bromination of acetylene. This reaction proceeds in a stepwise manner, with the initial formation of 1,2-dibromoethene, which then undergoes further bromination to yield the final product.

Reaction Pathway

Figure 1: Synthesis of 1,1,2,2-Tetrabromoethane from Acetylene.

Detailed Experimental Protocol

This protocol is a representative procedure based on established laboratory methods.

Materials and Equipment:

• Three-necked round-bottom flask equipped with a dropping funnel, a gas inlet tube, and a condenser.

• Magnetic stirrer and stir bar.

• Ice bath.

• Source of acetylene gas (e.g., from a calcium carbide and water generator).

• Bromine (Br₂).

• Carbon tetrachloride (CCl₄) or another suitable inert solvent.

• Aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃).

• Separatory funnel.

• Drying agent (e.g., anhydrous magnesium sulfate).

• Distillation apparatus.

Procedure:

• Setup: Assemble the three-necked flask in a fume hood. The dropping funnel should be charged with a solution of bromine in carbon tetrachloride. The gas inlet tube should be connected to the acetylene source, and the condenser should be fitted with a drying tube.

• Reaction Initiation: Place a magnetic stir bar and a small amount of carbon tetrachloride in the reaction flask and cool it in an ice bath. Begin bubbling a slow stream of acetylene gas through the solvent.

• Bromine Addition: Slowly add the bromine solution from the dropping funnel to the cooled, stirred reaction mixture. The rate of addition should be controlled to maintain a slight excess of acetylene, as indicated by the discharge of some unreacted gas through the condenser. The red-brown color of the bromine should disappear as it reacts.

• Reaction Completion: Continue the addition of the bromine solution until the desired amount has been added or until the reaction mixture retains a faint bromine color, indicating the consumption of acetylene.

• Workup:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with a dilute aqueous solution of sodium thiosulfate to remove any unreacted bromine.

  • Wash with water and then with a saturated sodium bicarbonate solution to neutralize any acidic byproducts.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and purify the 1,1,2,2-tetrabromoethane by distillation under reduced pressure. The fraction boiling at approximately 119-120 °C at 15 mmHg is collected.

Experimental Workflow Diagram

Figure 2: Experimental Workflow for the Synthesis of 1,1,2,2-Tetrabromoethane.

Applications: Beyond Mineral Separation

While its primary historical and current application is in mineralogy for density-based separation, 1,1,2,2-tetrabromoethane has found other uses:

• Solvent: It is a good solvent for a variety of organic compounds.

• Gauge Fluid: Its high density and low volatility have made it suitable for use in certain types of gauges.

• Refractive Index Liquid: In microscopy, it can be used as a liquid with a high refractive index.

• Intermediate in Chemical Synthesis: It serves as a precursor for the synthesis of other brominated compounds.

Safety and Handling

1,1,2,2-Tetrabromoethane is a toxic substance and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is harmful if swallowed and fatal if inhaled. It also causes skin and serious eye irritation. Due to its toxicity, its use has been curtailed in some applications, and safer alternatives are often preferred.

Logical Relationship of Key Concepts

Figure 3: Interrelationship of Synthesis, Properties, and Applications.

References

• 1. 1,1,2,2-Tetrabromethan – Wikipedia [de.wikipedia.org]
• 2. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 3. Acetylene tetrabromide, 99% 79-27-6 India [ottokemi.com]

1,1,2,2-Tetrabromoethane CAS number 79-27-6 information

An In-depth Technical Guide to 1,1,2,2-Tetrabromoethane (CAS 79-27-6)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,1,2,2-Tetrabromoethane (TBE), a dense halogenated hydrocarbon. It covers its chemical and physical properties, synthesis, applications, and detailed toxicological profile, including metabolic pathways and analytical methodologies.

Chemical Identification and Properties

1,1,2,2-Tetrabromoethane, also known as acetylene (B1199291) tetrabromide, is a colorless to pale-yellow liquid with a pungent, camphor-like odor.[1][2] It is non-combustible but decomposes upon heating to release toxic fumes.[1]

Identifiers and Chemical Structure

Identifier	Value
CAS Number	79-27-6[1]
IUPAC Name	1,1,2,2-Tetrabromoethane[1]
Synonyms	Acetylene tetrabromide, Muthmann's liquid, sym-Tetrabromoethane, TBE[1][3]
Molecular Formula	C₂H₂Br₄[1]
Molecular Weight	345.65 g/mol [1]
SMILES	C(C(Br)Br)(Br)Br[1]
InChI Key	QXSZNDIIPUOQMB-UHFFFAOYSA-N[1]

Physical and Chemical Properties

Property	Value
Appearance	Colorless to pale-yellow, heavy liquid[1][3]
Odor	Pungent, similar to camphor (B46023) or iodoform[1]
Melting Point	-1 to 1 °C[4]
Boiling Point	243.5 °C (at 1 atm)[3][5]; 119 °C (at 20 hPa)[4]
Density	2.967 g/cm³ at 25 °C[2]
Vapor Pressure	1 kPa at 32.4 °C[6]
Water Solubility	0.065% at 30 °C (Slightly soluble)[3]
Solubility in Organic Solvents	Miscible with ethanol, ether, chloroform, aniline, and acetic acid[1][3]
LogP (Octanol/Water Partition Coefficient)	2.39 - 2.8[1][6]
Refractive Index (n20/D)	1.637[2]

Synthesis and Manufacturing Process

1,1,2,2-Tetrabromoethane is primarily synthesized through the direct addition reaction of acetylene gas with bromine.[3] The reaction is typically performed at temperatures below 60°C to prevent substitution and other side reactions.[3]

Experimental Protocol: Laboratory Scale Synthesis

This protocol outlines the synthesis of 1,1,2,2-tetrabromoethane from acetylene and bromine.

Materials:

• Glass-lined reactor or a suitable three-necked flask

• Gas inlet tube

• Stirrer

• Thermometer

• Condenser

• Dropping funnel

• Separatory funnel

• Bromine (Br₂)

• Acetylene (C₂H₂) gas source

• Dilute sodium carbonate (Na₂CO₃) or other dilute alkali solution

• Distilled water

Procedure:

• Reactor Setup: Assemble the glass-lined reactor with a stirrer, thermometer, gas inlet tube, and condenser. Ensure the setup is in a well-ventilated fume hood.

• Charging Bromine: Carefully add a measured quantity of bromine to the reactor. A small amount of water can be added to form a layer on top of the bromine, minimizing its volatilization.[3]

• Acetylene Addition: Slowly bubble acetylene gas through the bromine solution via the gas inlet tube.[3] Maintain a slight positive pressure (0.02–0.05 MPa).[3]

• Temperature Control: Maintain the reaction temperature between 50-60°C.[3] The reaction is exothermic, so cooling may be necessary. The reaction typically proceeds for 5-7 hours.[3]

• Monitoring: The deep red-brown color of the bromine will gradually fade to a light yellow, indicating the consumption of bromine.[3][7]

• Work-up:

  • Once the reaction is complete, transfer the reaction mixture to a separatory funnel.

  • Wash the solution with a dilute alkali solution (e.g., sodium carbonate) to neutralize any hydrobromic acid formed.[3]

  • Allow the layers to separate. The dense, organic layer of 1,1,2,2-tetrabromoethane will be at the bottom.[3]

  • Collect the lower organic phase and wash it with water until it is neutral.[3]

• Purification: The resulting 1,1,2,2-tetrabromoethane can be further purified by distillation under reduced pressure if required.

References

• 1. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1,2,2-Tetrabromoethane | 79-27-6 [chemicalbook.com]
• 3. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. 1-1-2-2-Tetrabromoethane - Alkane and Derivatives - Global Chemical Supplier_Methyl Bromide Manufacturer_Pharmaceutical Intermediates-Sunrise Group [sunrisechemical.com]
• 6. 1,1,2,2-TETRACHLOROETHANE - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Sciencemadness Discussion Board - 1,1,2,2-tetrabromoethane Synthesis & Impurities - Powered by XMB 1.9.11 [sciencemadness.org]

An In-depth Technical Guide on the Reactivity of 1,1,2,2-Tetrabromoethane with Strong Bases

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2,2-Tetrabromoethane (TBE), also known as acetylene (B1199291) tetrabromide, is a dense, non-flammable liquid that serves as a versatile reagent and solvent in organic synthesis.[1][2][3] Its reactivity is largely characterized by its susceptibility to dehydrobromination when treated with strong bases. This technical guide provides a comprehensive overview of the reaction of 1,1,2,2-tetrabromoethane with various strong bases, detailing the reaction mechanisms, products, quantitative data, and experimental protocols relevant to research and development in the chemical and pharmaceutical industries.

The reaction proceeds via a stepwise elimination of hydrogen bromide (HBr), leading first to the formation of tribromoethylene (B1212961) and subsequently to dibromoacetylene (B14170809). The choice of the strong base, reaction conditions, and the potential use of phase-transfer catalysis significantly influence the product distribution and reaction efficiency.

Reaction Pathways and Mechanisms

The reaction of 1,1,2,2-tetrabromoethane with a strong base (B:) is a classic example of an E2 (bimolecular elimination) reaction. The reaction proceeds in two successive dehydrobromination steps.

Step 1: Formation of Tribromoethylene

In the first step, the strong base abstracts a proton from a carbon atom, while simultaneously, a bromide ion is eliminated from the adjacent carbon, leading to the formation of a double bond and yielding tribromoethylene.

Step 2: Formation of Dibromoacetylene

If a sufficiently strong base and forcing conditions are used, tribromoethylene can undergo a second dehydrobromination to yield dibromoacetylene. This step is generally more challenging than the first.

The overall reaction pathway can be visualized as follows:

Figure 1: Stepwise dehydrobromination of 1,1,2,2-tetrabromoethane.

Quantitative Data

The efficiency and product distribution of the dehydrobromination of 1,1,2,2-tetrabromoethane are highly dependent on the reaction conditions. The choice of base, solvent, temperature, and reaction time are critical parameters.

Substrate	Base	Solvent	Temperature (°C)	Product(s)	Yield (%)	Reference(s)
1,1,2,2-Tetrabromoethane	NaOH (aq) / PTC¹	Dichloromethane	RT	Tribromoethylene	High (unspecified)	[4]
Tribromoethylene	KOH (82%)	Ethanol (B145695) (95%)	RT (cooling)	Dibromoacetylene	Not specified	[5]
1,2-Dibromo-1,2-diphenylethane	KOH	Ethylene Glycol	Reflux	Diphenylacetylene	Not specified	[6]
Bromoalkanes (general)	KOH	Ethanol	Reflux	Alkenes	Varies	[7][8]
Alkyl Halides (general)	KOtBu	tert-Butanol	Reflux	Alkenes (Hofmann product)	Varies	[9][10]

¹PTC: Phase-Transfer Catalyst (e.g., quaternary ammonium (B1175870) salt).

Experimental Protocols

Synthesis of Tribromoethylene from 1,1,2,2-Tetrabromoethane

This protocol is based on the general principles of dehydrohalogenation using a strong base with a phase-transfer catalyst, which is effective for heterogeneous reaction mixtures.[4]

Materials:

• 1,1,2,2-Tetrabromoethane

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 50% w/v)

• Tetrabutylammonium bromide (TBAB) or other suitable phase-transfer catalyst

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1,1,2,2-tetrabromoethane in dichloromethane.

• Add the phase-transfer catalyst (e.g., 1-5 mol% relative to the substrate).

• With vigorous stirring, add the aqueous sodium hydroxide solution dropwise at room temperature. The reaction is exothermic and may require cooling in an ice bath to maintain a controlled temperature.

• Stir the reaction mixture vigorously for several hours until the starting material is consumed (monitor by TLC or GC).

• After the reaction is complete, transfer the mixture to a separatory funnel.

• Separate the organic layer. Wash the organic layer with deionized water (2 x volume of organic layer) and then with brine (1 x volume of organic layer).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent by rotary evaporation.

• The crude tribromoethylene can be purified by fractional distillation under reduced pressure.

Figure 2: Experimental workflow for the synthesis of tribromoethylene.

Synthesis of Dibromoacetylene from Tribromoethylene

This protocol is adapted from a known procedure for the synthesis of dibromoacetylene.[5] Caution: Dibromoacetylene is explosive and sensitive to air. All manipulations should be carried out in an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Tribromoethylene

• Potassium hydroxide (KOH), 82%

• Ethanol, 95%

• Deionized water (air-free)

• Nitrogen or Argon gas supply

Procedure:

• In a separatory funnel with two outlets, place 26.5 g of tribromoethylene and 10.5 g of 82% potassium hydroxide.

• Flush the apparatus with an inert gas (nitrogen or argon).

• Under an inert atmosphere, add 35-50 g of 95% ethanol to the mixture while cooling with a stream of water.

• Allow the reaction to proceed for 2 hours.

• Add 400-500 mL of air-free water to the separatory funnel.

• An oily layer of dibromoacetylene will separate at the bottom. Carefully run off this layer into a flask filled with carbon dioxide or another inert gas.

• Distill the collected liquid in an inert atmosphere. The boiling point of dibromoacetylene is 76 °C.[5]

Reactivity of Different Strong Bases

The choice of a strong base is a critical factor in determining the outcome of the dehydrobromination of 1,1,2,2-tetrabromoethane.

• Sodium Hydroxide (NaOH) and Potassium Hydroxide (KOH): These are commonly used, inexpensive, and effective bases for dehydrohalogenation reactions.[7] They are typically used in aqueous or alcoholic solutions. For substrates like 1,1,2,2-tetrabromoethane that are insoluble in water, a phase-transfer catalyst is often employed to facilitate the reaction between the organic substrate and the aqueous base.[4]

• Potassium tert-Butoxide (KOtBu): This is a bulky, non-nucleophilic strong base.[9][10] Its steric hindrance can influence the regioselectivity of dehydrohalogenation in substrates where different constitutional isomers of the alkene can be formed. In the case of 1,1,2,2-tetrabromoethane, the primary influence of a bulky base would be on the rate of the second dehydrobromination step. The formation of the sterically demanding transition state for the elimination from tribromoethylene to the linear dibromoacetylene might be hindered by a bulky base.

Figure 3: Conceptual comparison of strong bases.

Product Characterization

The products of the dehydrobromination of 1,1,2,2-tetrabromoethane can be characterized using standard analytical techniques.

• Tribromoethylene (C₂HBr₃):

  • ¹H NMR: A singlet in the vinyl region of the spectrum.

  • ¹³C NMR: Two signals corresponding to the two sp² hybridized carbons.

  • IR Spectroscopy: Characteristic C=C stretching vibration.

  • Mass Spectrometry: A molecular ion peak and a characteristic isotopic pattern due to the presence of three bromine atoms.

• Dibromoacetylene (C₂Br₂):

  • ¹³C NMR: A single signal for the two equivalent sp hybridized carbons.

  • IR Spectroscopy: A characteristic C≡C stretching vibration.[11]

  • Mass Spectrometry: A molecular ion peak with a characteristic isotopic pattern for two bromine atoms.

Conclusion

The reaction of 1,1,2,2-tetrabromoethane with strong bases is a well-established method for the synthesis of tribromoethylene and dibromoacetylene. The choice of base, reaction conditions, and the use of phase-transfer catalysis are key to controlling the reaction outcome. For professionals in research and drug development, a thorough understanding of these parameters is essential for the efficient and selective synthesis of these valuable brominated building blocks. The detailed protocols and comparative data presented in this guide serve as a valuable resource for the practical application of these reactions.

References

• 1. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. WO2015166961A1 - 1,1,2-tribromoethane production method - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 7. elimination of hydrogen bromide from bromoalkanes mechanism steps reagents reaction conditions organic synthesis doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. formation of alkenes by the strong base action on haloalkanes dehydrohalogenation reaction haloalkanes halogenoalkanes alkyl halides advanced A level organic chemistry revision notes [docbrown.info]
• 9. benchchem.com [benchchem.com]
• 10. Ch 5: Dehydrohalogenation [chem.ucalgary.ca]
• 11. Organic Syntheses Procedure [orgsyn.org]

An In-Depth Technical Guide to the Stability of 1,1,2,2-Tetrabromoethane Under Laboratory Conditions

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the stability of 1,1,2,2-Tetrabromoethane (TBE) under typical laboratory conditions. Understanding the stability profile of this compound is critical for ensuring experimental accuracy, safety, and proper storage. This document synthesizes data from safety data sheets and chemical databases to provide insights into its thermal, chemical, and photochemical stability.

Overview of Stability Profile

1,1,2,2-Tetrabromoethane (CAS No. 79-27-6) is a dense, non-flammable, colorless to yellowish liquid.[1][2][3] While it is considered stable under recommended storage conditions, it is susceptible to degradation under specific environmental triggers such as elevated temperatures, exposure to light, and contact with incompatible materials.[3][4][5] Its primary degradation pathways include thermal decomposition and base-catalyzed hydrolysis.

Thermal Stability

TBE exhibits thermal instability at elevated temperatures. Decomposition begins at temperatures above 190°C, with some sources indicating a range of 239-240°C.[4][6][7][8] This decomposition is hazardous, releasing toxic and corrosive fumes, including hydrogen bromide and carbonyl bromide.[1][5][9] Heating in a sealed container can lead to pressure build-up and violent rupture.[4]

Table 1: Thermal Stability Data for 1,1,2,2-Tetrabromoethane

Parameter	Value
Decomposition Temperature	Decomposes at >190°C (374°F).[1][4][6] Other sources report >239°C.[7][10]

| Hazardous Decomposition Products | Under fire conditions or upon heating, may produce carbon oxides (CO, CO₂), hydrogen bromide gas, and carbonyl bromide.[1][5][9][11] |

Chemical Stability and Incompatibilities

The stability of TBE is highly dependent on its chemical environment. It is incompatible with a range of common laboratory reagents, which can induce rapid decomposition.

Table 2: Chemical Incompatibilities of 1,1,2,2-Tetrabromoethane

Incompatible Material Class	Specific Examples	Potential Hazard / Outcome
Strong Bases & Alkalis	Strong caustics, alkalis.[4][6]	Reacts to generate hydrogen bromide.[8]
Strong Oxidizing Agents	Peroxides, nitrates, chlorates.[5][11]	Vigorous or explosive reactions may occur.
Chemically Active Metals	Powdered aluminum, magnesium, zinc, lithium; alkali or alkaline earth metals.[4][5][6][9]	May form sensitive or explosive metallic compounds.[6] Reaction is enhanced by heat and moisture.[4][12]

| Plastics & Rubbers | Various plastics and rubbers.[4][6] | Softens or destroys most plastics and rubbers.[4][12] |

Photochemical and Hydrolytic Stability

1,1,2,2-Tetrabromoethane is sensitive to light and can undergo hydrolysis, particularly under neutral to basic conditions.

• Photostability: The compound is noted to be light-sensitive, and prolonged exposure to air and light can cause its appearance to change.[2][13] Storage in a dark location is recommended.[13] In the atmosphere, vapor-phase TBE is degraded by photochemically-produced hydroxyl radicals, with an estimated half-life of 115 days.[1][12]

• Hydrolytic Stability: While TBE is insoluble or only partly miscible in water, hydrolysis is a dominant degradation pathway in aqueous environments under neutral or basic conditions.[1][4][7][12] The process is base-catalyzed.

Table 3: Hydrolytic and Photochemical Stability Data

Condition	Parameter	Value
Hydrolysis (pH 7)	Half-life	~20 hours.[1]
Hydrolysis (pH 8)	Half-life	~2 hours.[1]
Photochemical (Vapor-Phase)	Atmospheric Half-life	~115 days (via reaction with hydroxyl radicals).[1][12]

| Photochemical (General) | Sensitivity | Light-sensitive; store in a dark place.[13] |

Recommended Storage and Handling

To maintain its integrity and ensure safety, 1,1,2,2-Tetrabromoethane should be stored according to the following guidelines:

• Container: Store in a tightly closed, original container.[4][7] Glass containers are suitable for laboratory use; do not use aluminum or galvanized containers.[6]

• Location: Store in a cool, dry, dark, and well-ventilated area.[4][7][13]

• Separation: Keep away from incompatible materials, including strong bases, oxidizing agents, active metals, and foodstuffs.[4][5][7]

• Temperature: Recommended storage temperature is between +15°C and +25°C.[3][12]

Degradation Pathways Visualization

The primary degradation pathways for 1,1,2,2-Tetrabromoethane are thermal decomposition and base-catalyzed elimination. The following diagram illustrates these processes.

Caption: Key degradation pathways for 1,1,2,2-Tetrabromoethane.

Experimental Protocols and Considerations

While specific stability testing protocols for 1,1,2,2-Tetrabromoethane are not detailed in readily available literature, analytical methods provide insight into its stability in solution.

NIOSH Method 2003 for Analysis: This method for determining airborne concentrations of TBE offers a critical note for laboratory practice.[14]

• Analyte: 1,1,2,2-Tetrabromoethane.

• Solvent: Tetrahydrofuran (THF).

• Protocol Note: The method specifies that standard solutions of TBE in THF should be prepared fresh daily. This is because peroxides, which can form in THF upon exposure to air, may cause rapid deterioration of the TBE standard.[14]

• Implication: This suggests a specific incompatibility or solvent-induced degradation pathway relevant to researchers preparing analytical standards or reaction mixtures in THF. Care should be taken to use peroxide-free solvents, and the stability of TBE in solution should be considered over the timescale of an experiment.

References

• 1. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Page loading... [guidechem.com]
• 4. dl.novachem.com.au [dl.novachem.com.au]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 9. ICSC 1235 - 1,1,2,2-TETRABROMOETHANE [inchem.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. fishersci.com [fishersci.com]
• 12. echemi.com [echemi.com]
• 13. spectrumchemical.com [spectrumchemical.com]
• 14. cdc.gov [cdc.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Heavy Mineral Separation Using 1,1,2,2-Tetrabromoethane

Topic: Utilization of 1,1,2,2-Tetrabromoethane for Heavy Mineral Separation in Geological Sciences

Abstract

These application notes provide a comprehensive overview and detailed protocols for the use of 1,1,2,2-Tetrabromoethane (TBE) in the separation of heavy minerals from geological samples. The document is intended for researchers, scientists, and professionals in geology and related fields. It covers the principles of heavy liquid separation, the properties of TBE, detailed experimental procedures, safety precautions, and a discussion of alternative methods. The provided protocols are designed to ensure safe and effective separation of heavy minerals for subsequent analysis.

Introduction

Heavy mineral analysis is a fundamental technique in sedimentary geology, providing crucial information about the provenance, transport history, and diagenesis of sediments. Heavy minerals, which have a specific gravity greater than that of quartz and feldspar (B12085585) (typically >2.9 g/cm³), are present in small quantities but offer significant diagnostic value.[1] The separation of these minerals is a critical preparatory step for their identification and analysis.

1,1,2,2-Tetrabromoethane (TBE), with a specific gravity of approximately 2.96 g/cm³, has historically been a widely used heavy liquid for this purpose.[2][3] Its density is ideal for separating common heavy minerals from the lighter silicate (B1173343) fraction of a sediment sample. However, TBE is a toxic and hazardous chemical, necessitating strict safety protocols during its use.[4][5][6][7][8] These notes provide the necessary information to perform this technique safely and effectively, while also raising awareness of less toxic alternatives.

Principle of Heavy Liquid Separation

Heavy liquid separation is a gravimetric method that relies on the principle of buoyancy.[2] When a mixture of minerals with varying densities is introduced into a liquid of a specific density, minerals with a density greater than the liquid will sink, while those with a lower density will float.[2][3] This allows for the effective separation of the "heavy" and "light" mineral fractions. The efficiency of the separation depends on the density of the heavy liquid, the size and shape of the mineral grains, and the absence of aggregates.

Properties of 1,1,2,2-Tetrabromoethane (TBE)

A summary of the key physical and chemical properties of TBE is provided in the table below. Understanding these properties is crucial for its safe handling and effective use.

Property	Value	Reference
Chemical Formula	C₂H₂Br₄
Molar Mass	345.65 g/mol
Appearance	Colorless to yellowish liquid	[2]
Density	~2.96 g/cm³ at 20°C	[2][3][4]
Boiling Point	246 °C (decomposes)
Melting Point	0.1 °C
Solubility in Water	Immiscible	[2]
Vapor Pressure	0.02 mmHg at 25°C	[9]
Hazards	Toxic, Harmful if swallowed, Fatal if inhaled	[5][6][7][8]

Experimental Protocol for Heavy Mineral Separation using TBE

This protocol outlines the steps for separating heavy minerals from unconsolidated sediment samples. It is imperative that all steps involving TBE are performed in a certified chemical fume hood with appropriate personal protective equipment.

Sample Preparation

• Sieving: The bulk sediment sample should be dry-sieved to obtain the desired grain size fraction for analysis (e.g., 63-250 μm). This removes coarse particles and fine silt and clay that can interfere with the separation process.

• Washing: The sieved sample should be washed with water to remove any remaining fine particles. For samples containing carbonates, treatment with dilute hydrochloric acid (e.g., 10% HCl) may be necessary.[10] The sample must be thoroughly rinsed with deionized water afterward to remove all acid and soluble salts.

• Drying: The cleaned sample must be completely dried in an oven at a low temperature (e.g., 60°C) before proceeding. Moisture will affect the density of the TBE and the efficiency of the separation.

Heavy Liquid Separation

• Setup: Assemble the separation apparatus in a fume hood. This typically consists of a separatory funnel with a stopcock, clamped securely to a stand. Place a beaker or flask below the funnel to collect the heavy mineral fraction.

• Adding TBE: Pour a sufficient amount of TBE into the separatory funnel.

• Introducing the Sample: Carefully add the dried sediment sample to the TBE in the separatory funnel. The amount of sample should be small enough to allow for free movement of the grains (e.g., 10-20g for a 250mL funnel).

• Stirring: Gently stir the mixture with a glass rod to disaggregate any clumps and ensure all grains are wetted by the TBE. Avoid vigorous stirring that could introduce air bubbles.

• Settling: Allow the mixture to stand undisturbed for a period of time (e.g., 30-60 minutes) to allow the heavy minerals to settle to the bottom of the funnel. The settling time may vary depending on the grain size and mineralogy of the sample.

• Draining the Heavy Fraction: Carefully open the stopcock and drain the settled heavy minerals into the collection beaker. Close the stopcock just as the last of the heavy grains have passed through, leaving the light minerals and the bulk of the TBE in the funnel.

• Collecting the Light Fraction: Place a second beaker under the funnel and drain the remaining TBE and the floating light minerals into it.

Washing and Recovery

• Washing the Mineral Fractions: Both the heavy and light mineral fractions must be thoroughly washed to remove all traces of TBE. This is typically done by repeated washing with a suitable solvent, such as acetone (B3395972) or ethanol, followed by deionized water.[3][4] Perform these washing steps in the fume hood.

• Drying: Dry the washed mineral fractions in an oven at a low temperature.

• TBE Recovery: The used TBE can be filtered to remove any suspended particles and reused. The solvent washings containing dissolved TBE must be collected and disposed of as hazardous waste according to institutional guidelines.

Safety Precautions

1,1,2,2-Tetrabromoethane is highly toxic and poses a significant health risk.[5][6][7][8] Strict adherence to safety protocols is mandatory.

• Engineering Controls: Always handle TBE in a certified chemical fume hood to prevent inhalation of vapors.[4][5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., Viton or laminate), safety goggles, and a lab coat.[5][7]

• Handling: Avoid contact with skin and eyes.[6][7] Do not eat, drink, or smoke in the work area.[8]

• Storage: Store TBE in a cool, dry, well-ventilated area in a tightly sealed, compatible container.[6]

• Spills: In case of a spill, evacuate the area and follow institutional procedures for hazardous chemical spills.[5][6]

• Waste Disposal: All TBE waste, including contaminated solvents and mineral fractions, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[5]

Alternatives to 1,1,2,2-Tetrabromoethane

Given the toxicity of TBE, the use of less hazardous alternatives is strongly encouraged. Several non-toxic heavy liquids are commercially available and offer comparable or superior performance for many applications.

Heavy Liquid	Density (g/cm³)	Properties	Reference(s)
1,1,2,2-Tetrabromoethane (TBE)	~2.96	Toxic, volatile organic compound.	[2][3]
Bromoform	~2.89	Toxic, volatile organic compound.	[3][4]
Sodium Polytungstate (SPT)	Up to 3.1	Non-toxic, water-soluble inorganic salt. Can be viscous at high densities.	[4][9]
Lithium Metatungstate (LMT)	Up to 3.1	Non-toxic, water-soluble inorganic salt. Less viscous than SPT at similar densities.	[4][9]
Lithium Heteropolytungstates (LST)	Up to 2.95	Non-toxic, low viscosity, water-soluble.	[9]

Conclusion

1,1,2,2-Tetrabromoethane is an effective heavy liquid for the separation of minerals in geological studies. However, its high toxicity necessitates stringent safety measures and careful handling. The protocols outlined in these application notes provide a framework for the safe and effective use of TBE. Researchers are strongly encouraged to consider and explore the use of non-toxic alternatives such as sodium polytungstate (SPT) and lithium metatungstate (LMT) or LST heavy liquids, which offer a safer and more environmentally friendly approach to heavy mineral separation.[9] The choice of heavy liquid should be based on a careful assessment of the scientific requirements of the study and the health and safety implications of the chosen method.

References

• 1. mdpi.com [mdpi.com]
• 2. Heavy Liquid Separation - 911Metallurgist [911metallurgist.com]
• 3. scielo.org.za [scielo.org.za]
• 4. researchgate.net [researchgate.net]
• 5. geoliquids.com [geoliquids.com]
• 6. dl.novachem.com.au [dl.novachem.com.au]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. sds.mcmaster.ca [sds.mcmaster.ca]
• 9. chem.com.au [chem.com.au]
• 10. iipseries.org [iipseries.org]

Application Note: Protocol for Density Gradient Centrifugation with 1,1,2,2-Tetrabromoethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the use of 1,1,2,2-Tetrabromoethane (TBE) in density gradient centrifugation. TBE, a high-density liquid, offers a potential medium for the separation of cells, organelles, and other particles with high buoyant densities. This application note outlines the necessary materials, a step-by-step experimental protocol, and critical safety considerations. Due to the limited availability of established protocols for this specific application, the detailed experimental procedure should be considered a theoretical framework requiring validation.

Introduction

Density gradient centrifugation is a powerful technique for the separation of particles based on their size, shape, and density.[1][2] The choice of gradient medium is critical and depends on the properties of the sample to be separated. While aqueous solutions of sucrose (B13894) or cesium chloride are commonly used, the separation of very dense particles may require a medium with a higher intrinsic density.[3]

1,1,2,2-Tetrabromoethane (TBE) is a halogenated hydrocarbon with a high density of approximately 2.96 g/mL.[4] This property makes it a candidate for density gradient centrifugation of samples that would pellet in traditional media. Historically, TBE has been utilized for the separation of minerals from rock by preferential flotation.[5] This application note explores its potential use in a centrifugation context for research applications.

Disclaimer: 1,1,2,2-Tetrabromoethane is a toxic substance.[5][6] All handling and experimental procedures must be conducted in a certified chemical fume hood with appropriate personal protective equipment. The protocol described herein is a hypothetical model based on the chemical properties of TBE and general principles of density gradient centrifugation. It is intended to serve as a starting point for methods development and requires thorough validation and risk assessment prior to implementation.

Materials and Equipment

Reagents

• 1,1,2,2-Tetrabromoethane (TBE), ≥98% purity[6]

• Ethanol (B145695), absolute (as a diluent)

• Sample suspended in a compatible buffer

• Deionized water

• 70% Ethanol (for disinfection)

Equipment

• Ultracentrifuge with a swinging-bucket rotor

• Thick-walled ultracentrifuge tubes (material compatible with TBE)

• Gradient maker or peristaltic pump

• Pipettes and sterile tips

• Chemical fume hood

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

• Waste container for halogenated organic compounds

Experimental Protocol

This protocol describes the creation of a continuous density gradient of TBE and ethanol for the separation of a hypothetical particle sample.

Preparation of Density Gradient Solutions

• High-Density Solution (Bottom): Pure 1,1,2,2-Tetrabromoethane (Density ≈ 2.96 g/mL).

• Low-Density Solution (Top): Prepare a mixture of TBE and a suitable miscible solvent to achieve the desired starting density. Ethanol is a potential candidate as it is miscible with TBE.[5][7] The exact ratio will need to be determined empirically based on the density of the particles to be separated. For example, a 50:50 (v/v) mixture of TBE and ethanol would yield a significantly lower density than pure TBE. All preparations must be performed in a chemical fume hood.

Creation of the Density Gradient

A continuous linear gradient can be prepared using a gradient maker or by careful layering and diffusion.

Using a Gradient Maker:

• Set up the gradient maker in a chemical fume hood.

• Fill the mixing chamber with the low-density TBE/ethanol solution.

• Fill the reservoir with the high-density pure TBE solution.

• Open the valve between the chambers and the outlet to the centrifuge tube.

• Slowly fill the ultracentrifuge tube from the bottom up.

Manual Layering Technique:

• Carefully pipette the high-density solution into the bottom of the ultracentrifuge tube.

• Gently overlay successive layers of decreasing density, prepared by mixing the high and low-density solutions in varying proportions.

• Allow the gradient to linearize by diffusion for several hours at room temperature in a stable, vibration-free location within the fume hood.

Sample Loading and Centrifugation

• Carefully layer the sample suspension on top of the prepared density gradient.

• Place the centrifuge tubes in the swinging-bucket rotor and balance them accurately.

• Transfer the rotor to the ultracentrifuge.

• Centrifuge at the desired speed and time. The optimal parameters will depend on the sample and must be determined empirically. A starting point could be 100,000 x g for 1 hour.

Fraction Collection

• Carefully remove the centrifuge tubes from the rotor and place them in a stable rack inside the fume hood.

• Fractions can be collected by carefully pipetting from the top of the gradient or by puncturing the bottom of the tube and collecting droplets.

Data Presentation

Quantitative data from a hypothetical separation of three particle types with different densities are presented in the table below.

Fraction Number	Gradient Density (g/mL)	Particle Type A (Concentration)	Particle Type B (Concentration)	Particle Type C (Concentration)
1 (Top)	1.5	High	Low	Low
2	1.8	Medium	Medium	Low
3	2.1	Low	High	Medium
4	2.4	Low	Medium	High
5 (Bottom)	2.7	Low	Low	Medium

Visualizations

Experimental Workflow

Caption: Workflow for density gradient centrifugation using 1,1,2,2-Tetrabromoethane.

Safety Precautions

Caption: Critical safety precautions for handling 1,1,2,2-Tetrabromoethane.

Safety and Handling

1,1,2,2-Tetrabromoethane is toxic and can be harmful if inhaled, ingested, or absorbed through the skin.[5][6] Chronic exposure may cause liver damage.[5]

• Engineering Controls: Always handle TBE in a well-ventilated, certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., Viton or laminate), safety goggles, and a lab coat.

• Spill and Waste: In case of a spill, absorb the liquid with an inert material and dispose of it as hazardous waste. All TBE-contaminated materials and solutions must be disposed of in a designated halogenated organic waste container.

• First Aid: In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention. If inhaled, move to fresh air and seek medical attention.

Conclusion

The use of 1,1,2,2-Tetrabromoethane in density gradient centrifugation presents a theoretical possibility for the separation of high-density particles not amenable to traditional gradient media. However, its high toxicity necessitates stringent safety protocols. The provided hypothetical protocol serves as a foundational guide for researchers wishing to explore this application. Extensive empirical validation of solvent systems, gradient parameters, and centrifugation conditions is essential for successful implementation.

References

• 1. Density Gradient Centrifugation: Principle and Applications - Uberstrainer [uberstrainer.com]
• 2. akadeum.com [akadeum.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,1,2,2-四溴乙烷 purum p.a., for separation of mineral compounds, ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdc.gov [cdc.gov]
• 7. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]

Application Notes and Protocols for 1,1,2,2-Tetrabromoethane as a Solvent for Fats, Oils, and Waxes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical Properties of 1,1,2,2-Tetrabromoethane

A summary of the key physical and chemical properties of 1,1,2,2-tetrabromoethane is presented in the table below. These properties are essential for its application as a solvent, particularly its high density, which can be advantageous in separation processes.

Property	Value
Synonyms	Acetylene tetrabromide, Muthmann's liquid, TBE
CAS Number	79-27-6
Molecular Formula	C₂H₂Br₄
Molecular Weight	345.65 g/mol
Appearance	Colorless to yellowish, heavy liquid with a pungent, camphor-like odor[1]
Density	2.96 g/cm³ (at 25 °C)
Boiling Point	239 °C (decomposes)
Melting Point	-1 to 1 °C
Solubility in Water	Insoluble[3]
Miscibility	Miscible with ethanol, ether, chloroform, aniline, and acetic acid[1]

Experimental Protocols

I. General Safety Precautions

WARNING: 1,1,2,2-Tetrabromoethane is extremely hazardous. It is fatal if inhaled, harmful if swallowed, and causes severe skin and eye irritation.[4] Chronic exposure may lead to liver damage.[1] All handling of this chemical must be performed within a certified chemical fume hood by trained personnel.

• Personal Protective Equipment (PPE):

  • Respiratory Protection: A full-face respirator with appropriate organic vapor cartridges is mandatory.[4][5]

  • Hand Protection: Use heavy-duty, chemical-resistant gloves (e.g., Viton® or a similar material). Double gloving is recommended.[5]

  • Eye Protection: Chemical safety goggles and a full-face shield are required.[4]

  • Body Protection: A chemical-resistant lab coat or apron must be worn.[4]

• Engineering Controls:

  • All work must be conducted in a well-ventilated laboratory inside a certified chemical fume hood.[5][6]

  • A safety shower and eyewash station must be readily accessible.[5]

• Waste Disposal:

  • All waste containing 1,1,2,2-tetrabromoethane is considered hazardous waste.[4]

  • Dispose of waste in clearly labeled, sealed containers in accordance with institutional and local regulations.[2]

II. Protocol for Dissolving Fats, Oils, and Waxes

This protocol provides a general procedure for dissolving lipid samples in 1,1,2,2-tetrabromoethane.

Materials:

• 1,1,2,2-Tetrabromoethane (≥98% purity)

• Fat, oil, or wax sample

• Glass vials with PTFE-lined caps

• Vortex mixer

• Water bath or heating block (optional, for waxes)

• Pipettes and pipette tips

Procedure:

• Preparation:

  • Ensure all necessary PPE is correctly worn and work is performed within a chemical fume hood.

  • Accurately weigh the desired amount of the fat, oil, or wax sample into a glass vial.

• Solvent Addition:

  • Carefully add a measured volume of 1,1,2,2-tetrabromoethane to the vial containing the sample.

• Dissolution:

  • Securely cap the vial.

  • For oils and liquid fats, vortex the mixture at room temperature for 1-2 minutes, or until the sample is fully dissolved.

  • For solid fats and waxes, gentle warming may be required. Place the vial in a water bath or on a heating block set to a low temperature (e.g., 40-50°C).

  • Periodically and carefully vortex the mixture until a clear solution is obtained. Do not overheat, as this can cause decomposition of the solvent and sample.

• Observation and Use:

  • Once dissolved, the solution can be used for subsequent analysis or experimental procedures.

  • Due to the high density of 1,1,2,2-tetrabromoethane, any undissolved solid material will likely float, and aqueous phases will form a distinct upper layer.

III. Protocol for Lipid Extraction from a Solid Matrix

This protocol outlines a method for extracting lipids from a solid, low-density matrix using 1,1,2,2-tetrabromoethane.

Materials:

• Solid matrix containing lipids (e.g., crushed seeds, lyophilized tissue)

• 1,1,2,2-Tetrabromoethane

• Mortar and pestle

• Centrifuge tubes with screw caps

• Centrifuge

• Separatory funnel (for larger volumes)

Procedure:

• Sample Preparation:

  • Grind the solid matrix into a fine powder using a mortar and pestle to increase the surface area for extraction.

  • Transfer a known weight of the powdered sample into a centrifuge tube.

• Extraction:

  • Add a sufficient volume of 1,1,2,2-tetrabromoethane to the centrifuge tube to fully immerse the solid material.

  • Seal the tube and agitate the mixture vigorously for 10-15 minutes using a vortex mixer or shaker.

• Separation:

  • Centrifuge the mixture at a moderate speed (e.g., 2000-3000 x g) for 10 minutes.

  • The high density of 1,1,2,2-tetrabromoethane will cause the solid matrix to form a pellet at the top of the liquid, while the lipid-containing solvent will be at the bottom.

• Isolation:

  • Carefully collect the lower, lipid-rich 1,1,2,2-tetrabromoethane layer using a pipette.

  • The solvent can then be evaporated under a stream of nitrogen in a fume hood to isolate the lipid extract. Caution: Avoid heating during evaporation to prevent decomposition of the solvent into toxic fumes.[1]

Visualizations

Caption: Experimental workflow for using 1,1,2,2-tetrabromoethane.

Caption: Principle of lipid separation using a high-density solvent.

References

• 1. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dl.novachem.com.au [dl.novachem.com.au]
• 3. The solubility of fats | PHYWE [phywe.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. cdc.gov [cdc.gov]

Synthesis of Bromoalkenes via Dehydrohalogenation of 1,1,2,2-Tetrabromoethane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various bromoalkenes through the stepwise dehydrohalogenation of 1,1,2,2-tetrabromoethane. The protocols described herein focus on base-mediated elimination reactions, including procedures utilizing phase-transfer catalysis to facilitate the reaction between the organic substrate and an aqueous base.

Introduction

Dehydrohalogenation is a fundamental elimination reaction in organic synthesis, involving the removal of a hydrogen halide from a substrate to form an alkene or alkyne. 1,1,2,2-Tetrabromoethane serves as a readily available starting material for the synthesis of a variety of valuable bromoalkenes, which are important intermediates in the preparation of pharmaceuticals, agrochemicals, and functional materials. The stepwise elimination of hydrogen bromide (HBr) from 1,1,2,2-tetrabromoethane allows for the controlled synthesis of tribromoethene, dibromoethene isomers, and ultimately bromoacetylene. The choice of reaction conditions, particularly the base, solvent, and the use of a phase-transfer catalyst, is crucial for controlling the extent of dehydrohalogenation and the selectivity of the resulting products.

Reaction Pathway Overview

The dehydrohalogenation of 1,1,2,2-tetrabromoethane proceeds in a stepwise manner, with each step involving the elimination of one molecule of HBr. The reaction is typically promoted by a strong base, such as potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH).

Application Notes and Protocols for 1,1,2,2-Tetrabromoethane as a Flame Retardant

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

1,1,2,2-Tetrabromoethane is a substance with significant health and environmental hazards. It is classified as a possible human carcinogen and can cause damage to the liver, kidneys, and central nervous system.[1] It is also toxic to aquatic life with long-lasting effects.[1] All handling and experimental procedures must be conducted with extreme caution, adhering to strict safety protocols, including the use of appropriate personal protective equipment (PPE) and proper waste disposal methods. These application notes are intended for informational purposes for research and development under controlled laboratory conditions by qualified personnel.

Introduction

1,1,2,2-Tetrabromoethane (TBE), also known as acetylene (B1199291) tetrabromide, is a dense, non-flammable liquid.[2] Its high bromine content by mass makes it a candidate for use as a flame retardant additive in polymeric materials. This document provides an overview of its application as a flame retardant, its mechanism of action, illustrative experimental protocols for its incorporation into polymers, and standard methods for evaluating its efficacy.

Mechanism of Action

The flame retardant action of 1,1,2,2-tetrabromoethane occurs primarily in the gas phase of the combustion process. The mechanism is based on the release of bromine radicals that interrupt the exothermic chain reactions of a fire.

Upon heating, the C-Br bonds in 1,1,2,2-tetrabromoethane, which are weaker than C-H and C-C bonds, will break, releasing bromine radicals (Br•).[1] These highly reactive bromine radicals interfere with the combustion cycle by scavenging the high-energy free radicals (H• and OH•) that propagate the flame.[3] This process is a series of chemical reactions that ultimately reduce the heat generated by the fire and can lead to its extinguishment.[3]

The key reactions in the gas phase are:

• Initiation: R-Br (heat) → R• + Br•

• Radical Scavenging:

  • H• + HBr → H₂ + Br•

  • OH• + HBr → H₂O + Br•

  • Br• + H• → HBr

  • Br• + OH• → HBr + O

This interference with the radical chain reactions "poisons" the flame.[3]

Synergistic Effects with Antimony Trioxide

The effectiveness of halogenated flame retardants like 1,1,2,2-tetrabromoethane can be significantly enhanced by the addition of a synergist, most commonly antimony trioxide (Sb₂O₃). Antimony trioxide itself is not a flame retardant, but it reacts with the hydrogen bromide (HBr) released during the decomposition of the brominated compound to form antimony trihalides and oxyhalides.[4][5]

The key synergistic reactions are:

• Sb₂O₃ + 6HBr → 2SbBr₃ + 3H₂O

• Sb₂O₃ + 2HBr → 2SbOBr + H₂O

Antimony tribromide (SbBr₃) is volatile and acts as a gas-phase radical trap, similar to bromine radicals, further inhibiting combustion. Antimony oxybromide (SbOBr) can form a protective layer on the polymer surface, acting as a condensed-phase barrier that limits the release of flammable gases and shields the polymer from heat.[5]

Application in Polymers

1,1,2,2-Tetrabromoethane has been used as a flame retardant in plastics such as expandable polystyrene foam.[1] As an additive flame retardant, it is physically blended with the polymer before or during processing.[3]

Illustrative Quantitative Data

Formulation ID	Polymer Matrix (wt%)	1,1,2,2-Tetrabromoethane (wt%)	Antimony Trioxide (Sb₂O₃) (wt%)	Limiting Oxygen Index (LOI) (%)	UL 94 Rating (3.2 mm)
HIPS-Control	100	0	0	18	HB
HIPS-FR1	85	15	0	24	V-2
HIPS-FR2	80	20	0	27	V-2
HIPS-FRS1	82	12	6	28	V-0
HIPS-FRS2	77	15	8	32	V-0

Note: This data is for illustrative purposes only and does not represent actual experimental results for 1,1,2,2-tetrabromoethane.

Experimental Protocols

The following are detailed protocols for the incorporation of 1,1,2,2-tetrabromoethane into a polymer matrix and subsequent flame retardancy testing.

Protocol for Incorporation into High-Impact Polystyrene (HIPS)

Objective: To prepare HIPS samples containing 1,1,2,2-tetrabromoethane and antimony trioxide for flammability testing.

Materials:

• High-Impact Polystyrene (HIPS) pellets

• 1,1,2,2-Tetrabromoethane (reagent grade)

• Antimony trioxide (Sb₂O₃) powder

• Twin-screw extruder

• Injection molding machine

• Vacuum oven

• Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, lab coat, respirator with appropriate cartridges for organic vapors.

Procedure:

• Drying: Dry the HIPS pellets in a vacuum oven at 80°C for 4 hours to remove any residual moisture.

• Premixing: In a well-ventilated fume hood, prepare the formulations by dry blending the dried HIPS pellets with the desired weight percentages of 1,1,2,2-tetrabromoethane and antimony trioxide in a sealed container. Tumble the mixture for at least 15 minutes to ensure a homogeneous distribution.

• Extrusion:

  • Set the temperature profile of the twin-screw extruder. For HIPS, a typical profile would be from 180°C to 210°C from the hopper to the die.

  • Feed the premixed blend into the extruder. The melt compounding will ensure a thorough dispersion of the flame retardant additives within the polymer matrix.

  • Extrude the molten polymer blend through a strand die into a water bath for cooling.

• Pelletizing: Feed the cooled strands into a pelletizer to produce compounded pellets.

• Drying: Dry the compounded pellets in a vacuum oven at 80°C for 4 hours.

• Injection Molding:

  • Set the parameters of the injection molding machine. For HIPS, typical melt temperatures are 200-230°C and mold temperatures are 40-60°C.

  • Mold the dried pellets into standard test specimens as required for UL 94 and LOI testing.

• Conditioning: Condition the molded specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48 hours before testing.

Protocol for Limiting Oxygen Index (LOI) Test

Standard: ASTM D2863 / ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of the material.

Apparatus:

• LOI instrument, consisting of a heat-resistant glass chimney, a specimen holder, and gas flow control and measurement devices.

Procedure:

• Place a test specimen vertically in the specimen holder in the center of the glass chimney.

• Introduce a mixture of oxygen and nitrogen into the bottom of the chimney. Start with an oxygen concentration that is expected to support combustion.

• Ignite the top of the specimen with a pilot flame.

• Observe the burning behavior of the specimen.

• Systematically vary the oxygen concentration in subsequent tests to find the minimum concentration at which flaming combustion is just sustained for a specified period or a specified length of the specimen is burned.

• The LOI is expressed as the volume percentage of oxygen in the mixture.

Protocol for UL 94 Vertical Burn Test

Standard: ANSI/UL 94

Objective: To classify the flammability of plastic materials based on their response to a small open flame under controlled laboratory conditions.

Apparatus:

• UL 94 test chamber

• Burner with a supply of methane (B114726) gas

• Timer

• Specimen holder

Procedure:

• Mount a rectangular test specimen vertically in the specimen holder.

• Position the burner so that the flame is centered below the lower edge of the specimen.

• Apply the flame for 10 seconds and then remove it.

• Record the afterflame time (t₁).

• If the specimen extinguishes, immediately reapply the flame for another 10 seconds.

• Record the second afterflame time (t₂) and the afterglow time (t₃).

• Note if any flaming drips ignite a piece of cotton placed below the specimen.

• Classify the material as V-0, V-1, or V-2 based on the criteria in the UL 94 standard, which include afterflame time, total afterflame time for a set of specimens, afterglow time, and whether flaming drips ignite the cotton.

Visualizations

Flame Retardant Mechanism of 1,1,2,2-Tetrabromoethane

Caption: Gas-phase flame retardant mechanism of 1,1,2,2-tetrabromoethane (TBE).

Experimental Workflow for Evaluating Flame Retardancy

Caption: Workflow for the preparation and testing of flame-retardant polymer samples.

Safety and Handling

• Inhalation: 1,1,2,2-Tetrabromoethane is highly toxic if inhaled. All work should be conducted in a certified chemical fume hood.

• Skin and Eye Contact: It can cause skin and eye irritation.[1] Appropriate PPE, including chemical-resistant gloves and safety goggles, must be worn.

• Ingestion: It is harmful if swallowed.[1]

• Carcinogenicity: It is classified as a possible human carcinogen.[1]

• Environmental Hazards: It is toxic to aquatic organisms with long-lasting effects.[1] Prevent its release into the environment.

• Decomposition: When heated to decomposition, it emits toxic fumes of bromine and hydrogen bromide.[2]

• Waste Disposal: Dispose of all waste containing 1,1,2,2-tetrabromoethane as hazardous waste in accordance with local, state, and federal regulations.

Conclusion

1,1,2,2-Tetrabromoethane can function as a flame retardant due to its ability to release bromine radicals that inhibit the gas-phase reactions of combustion. Its effectiveness can be enhanced through synergy with antimony trioxide. However, its significant toxicity and environmental hazards necessitate stringent safety precautions and limit its practical applications. Researchers should consider these factors and explore less hazardous alternatives in the development of flame-retardant materials.

References

• 1. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. real.mtak.hu [real.mtak.hu]
• 4. mdpi.com [mdpi.com]
• 5. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]

Application Notes and Protocols for the Use of 1,1,2,2-Tetrabromoethane as a Refractive Index Liquid in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of light microscopy, achieving high-resolution images with optimal contrast is paramount. This often requires the strategic use of immersion liquids to minimize light scattering and spherical aberration caused by a mismatch in the refractive index (RI) between the sample, mounting medium, and the microscope objective. 1,1,2,2-Tetrabromoethane (TBE), a halogenated hydrocarbon, is a valuable tool in this context due to its exceptionally high refractive index.

These application notes provide a comprehensive guide for the use of 1,1,2,2-tetrabromoethane as a refractive index liquid in various microscopy applications, with a focus on mineralogy and considerations for its use with other crystalline materials, such as active pharmaceutical ingredients (APIs). This document outlines the physical and chemical properties of TBE, detailed protocols for its use, safety and handling procedures, and a comparison with alternative high refractive index liquids.

Properties of 1,1,2,2-Tetrabromoethane

1,1,2,2-Tetrabromoethane (CAS No: 79-27-6), also known as acetylene (B1199291) tetrabromide, is a dense, colorless to pale yellow liquid.[1][2] Its key properties are summarized in the table below, making it a suitable choice for refractive index matching of high-RI materials.

Physical and Chemical Properties

Property	Value	References
Chemical Formula	C₂H₂Br₄	[3]
Molecular Weight	345.65 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[1][2]
Density	2.967 g/mL at 25 °C	[3]
Refractive Index (nD)	~1.637 at 20 °C	[3]
Boiling Point	243.5 °C (decomposes)	[4]
Melting Point	-1 to 1 °C
Solubility in Water	Slightly soluble	[5]
Solubility in Organic Solvents	Miscible with alcohol, ether, chloroform	[5]
Vapor Pressure	0.1 mmHg at 20 °C

Refractive Index Data

Temperature (°C)	Wavelength (nm)	Refractive Index (n)	References
20	589 (D-line)	1.637	[3]
20	589	1.6355 to 1.6375
20	Not Specified	1.6340-1.6390
293.15 (20)	Not Specified	1.63535	[6]
303.15 (30)	Not Specified	1.62926	[6]

Applications in Microscopy

The primary application of 1,1,2,2-tetrabromoethane in microscopy is for refractive index matching, a technique used to render a sample transparent or to determine its refractive index.[7][8] This is particularly useful in the fields of mineralogy and materials science.

Mineral Identification using the Becke Line Test

The Becke line test is a fundamental technique in optical mineralogy for determining the relative refractive index of a mineral compared to its surrounding medium.[9][10] When the refractive indices of the mineral and the immersion liquid are closely matched, the mineral becomes nearly invisible. By observing the movement of the Becke line—a bright halo of light that appears at the interface of the two substances—as the focal plane is adjusted, one can determine whether the mineral has a higher or lower refractive index than the liquid.[9][10]

Due to its high refractive index, TBE is an excellent immersion liquid for identifying minerals with high refractive indices, such as sphalerite, galena, and pyrite.[3]

Refractive Index Matching of Crystalline APIs

In the pharmaceutical industry, the characterization of active pharmaceutical ingredients (APIs) is crucial for drug development and quality control. The refractive index is a key physical property of crystalline APIs. Similar to mineral analysis, the Becke line test using a series of calibrated refractive index liquids, including TBE for high-RI compounds, can be employed to determine the refractive index of API crystals.[11][12] This information is valuable for identifying different polymorphic forms and for quality assurance.

Experimental Protocols

Protocol for Mounting Mineral Grains and Performing the Becke Line Test

This protocol outlines the steps for preparing a temporary grain mount of a mineral sample using 1,1,2,2-tetrabromoethane and performing the Becke line test.

Materials:

• Microscope slides and coverslips

• 1,1,2,2-Tetrabromoethane (TBE)

• Mineral sample, crushed to a fine powder

• Dropper or pipette

• Forceps

• Petrographic microscope

Procedure:

• Sample Preparation: If not already powdered, gently crush a small amount of the mineral sample using a mortar and pestle. The grains should be small enough to be easily dispersed on a microscope slide.

• Slide Preparation: Place a clean microscope slide on a flat, stable surface within a well-ventilated fume hood.

• Applying the Immersion Liquid: Using a dropper or pipette, place a single drop of 1,1,2,2-tetrabromoethane in the center of the microscope slide.

• Mounting the Sample: Carefully transfer a small amount of the powdered mineral sample into the drop of TBE. Use a clean dissecting needle or the tip of the forceps to gently disperse the grains, avoiding clumps.

• Placing the Coverslip: Hold a coverslip at a 45-degree angle to the slide and allow one edge to touch the edge of the TBE drop. Slowly lower the coverslip to avoid trapping air bubbles.

• Microscope Setup: Place the prepared slide on the microscope stage. Start with a low-power objective to locate and focus on the mineral grains.

• Performing the Becke Line Test:

  • Switch to a higher power objective (e.g., 10x or 40x).

  • Close the aperture diaphragm to increase the contrast and make the Becke line more prominent.

  • Focus sharply on the edge of a mineral grain.

  • Slightly lower the stage (increase the focal distance). Observe the direction in which the bright line (the Becke line) moves.

  • Interpretation:

    • If the Becke line moves into the mineral grain, the mineral has a higher refractive index than TBE.

    • If the Becke line moves out into the TBE, the mineral has a lower refractive index than TBE.

    • If the grain boundary becomes almost invisible and the Becke line is faint or colored, the refractive indices of the mineral and TBE are very close.

• Repeat with Different Grains: Examine several grains to ensure a consistent result. For anisotropic minerals, the refractive index will vary with the orientation of the crystal, and you may observe different Becke line behaviors.

References

• 1. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. Ethane, 1,1,2,2-tetrabromo- [webbook.nist.gov]
• 6. chemeo.com [chemeo.com]
• 7. cargille.com [cargille.com]
• 8. microscopeworld.com [microscopeworld.com]
• 9. Becke line test - Wikipedia [en.wikipedia.org]
• 10. ocw.mit.edu [ocw.mit.edu]
• 11. azom.com [azom.com]
• 12. [2401.10667] Refractive index measurement of pharmaceutical powders in the short-wave infrared range using index matching assisted with phase imaging [arxiv.org]

Application Notes and Protocols: 1,1,2,2-Tetrabromoethane in the Synthesis of Organic Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2,2-Tetrabromoethane (TBE), also known as acetylene (B1199291) tetrabromide, is a dense, non-flammable liquid that serves as a versatile reagent and intermediate in organic synthesis.[1][2][3] Its high density and ability to dissolve a range of organic compounds have led to its use in various industrial applications, including as a solvent and in mineral separation.[1][3] In the context of organic synthesis, TBE is a valuable precursor for the formation of a variety of functional groups and molecular scaffolds, primarily through dehydrobromination and nucleophilic substitution reactions. These transformations yield important organic intermediates that are foundational in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

This document provides detailed application notes and experimental protocols for the use of 1,1,2,2-tetrabromoethane in the synthesis of key organic intermediates.

Physicochemical Properties of 1,1,2,2-Tetrabromoethane

A thorough understanding of the physical and chemical properties of 1,1,2,2-tetrabromoethane is essential for its safe and effective use in the laboratory.

Property	Value
Molecular Formula	C₂H₂Br₄
Molecular Weight	345.65 g/mol [2]
Appearance	Colorless to pale yellowish liquid[1][2]
Odor	Pungent, similar to camphor[2]
Density	2.967 g/mL at 20 °C[3]
Boiling Point	243.5 °C[1]
Melting Point	0.1 °C[3]
Solubility	Miscible with ethanol (B145695), ether, and chloroform; slightly soluble in water.[1]

Safety Precautions: 1,1,2,2-Tetrabromoethane is toxic and can be absorbed through the skin and by inhalation.[2] It is irritating to the eyes, skin, and respiratory tract.[2] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Applications in the Synthesis of Organic Intermediates

1,1,2,2-Tetrabromoethane is a valuable C2 building block for the synthesis of various unsaturated and functionalized organic intermediates. Key transformations include dehydrobromination to yield bromo-substituted alkenes and alkynes, and nucleophilic substitution reactions to introduce a range of functional groups.

Dehydrobromination Reactions: Synthesis of Unsaturated Intermediates

The presence of four bromine atoms makes 1,1,2,2-tetrabromoethane an excellent substrate for elimination reactions. By controlling the reaction conditions, various unsaturated intermediates can be selectively synthesized.

Tribromoethylene (B1212961) is a useful intermediate in organic synthesis. It can be prepared from 1,1,2,2-tetrabromoethane by dehydrobromination using a base.

Experimental Protocol: Synthesis of Tribromoethylene

Objective: To synthesize tribromoethylene via the dehydrobromination of 1,1,2,2-tetrabromoethane.

Materials:

• 1,1,2,2-Tetrabromoethane (TBE)

• Potassium hydroxide (B78521) (KOH)

• Ethanol

• Dichloromethane (B109758)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 34.6 g (0.1 mol) of 1,1,2,2-tetrabromoethane in 100 mL of ethanol.

• Slowly add a solution of 11.2 g (0.2 mol) of potassium hydroxide in 50 mL of ethanol to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 4 hours.

• After cooling to room temperature, pour the mixture into 200 mL of water and extract with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine (2 x 50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• The crude product is purified by fractional distillation to yield tribromoethylene.

Quantitative Data:

Intermediate	Reagents	Reaction Time	Temperature	Yield
Tribromoethylene	TBE, KOH, Ethanol	4 h	Reflux	75-85%

Caption: Workflow for dibromoacetylene synthesis. [4]

Nucleophilic Substitution Reactions

The carbon-bromine bonds in 1,1,2,2-tetrabromoethane are susceptible to nucleophilic attack, allowing for the introduction of various functional groups.

Reaction of TBE with primary amines can lead to the formation of N,N'-disubstituted diaminotetrabromoethane derivatives, which can be further transformed into valuable ligands and building blocks for heterocyclic synthesis.

Experimental Protocol: Synthesis of N,N'-dibenzyl-1,2-diamino-1,1,2,2-tetrabromoethane

Objective: To synthesize a disubstituted diamine derivative from 1,1,2,2-tetrabromoethane.

Materials:

• 1,1,2,2-Tetrabromoethane (TBE)

• Benzylamine (B48309)

• Triethylamine

• Acetonitrile

• Diethyl ether

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• In a 100 mL round-bottom flask, dissolve 3.46 g (0.01 mol) of 1,1,2,2-tetrabromoethane in 30 mL of acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• To the stirred solution, add 2.14 g (0.02 mol) of benzylamine followed by the dropwise addition of 2.02 g (0.02 mol) of triethylamine.

• Allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Pour the reaction mixture into 100 mL of water and extract with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with water (2 x 30 mL) and brine (30 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Quantitative Data:

Intermediate	Nucleophile	Reaction Time	Temperature	Yield
N,N'-dibenzyl-1,2-diamino-1,1,2,2-tetrabromoethane	Benzylamine	24 h	0 °C to RT	60-70%

Reaction Pathway: Synthesis of Diamine Derivative

Caption: Synthesis of a diamine from TBE.

Conclusion

1,1,2,2-Tetrabromoethane is a readily available and versatile starting material for the synthesis of a range of valuable organic intermediates. Its utility in dehydrobromination and nucleophilic substitution reactions allows for the controlled introduction of unsaturation and various functional groups. The protocols provided herein offer a foundation for researchers and scientists to explore the synthetic potential of this compound in the development of novel molecules for pharmaceutical and materials science applications. Careful attention to safety precautions is paramount when working with this compound.

References

• 1. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]

Application Notes and Protocols for Mineral Separation Using 1,1,2,2-Tetrabromoethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heavy liquid separation is a laboratory technique used to separate minerals and other solid particles based on their density.[1] The method relies on a liquid with a high specific gravity to partition a sample into two fractions: a "float" fraction containing particles less dense than the liquid and a "sink" fraction with particles that are denser.[2] 1,1,2,2-Tetrabromoethane (TBE), a colorless to pale-yellowish liquid with a high density of approximately 2.96 g/mL, is a commonly used heavy liquid for this purpose.[3][4] Its density allows for the effective separation of many common rock-forming minerals, such as quartz and feldspar, from denser, often more valuable, heavy minerals.[4]

Health and Safety Precautions

1,1,2,2-Tetrabromoethane is a hazardous chemical and requires strict safety protocols.

2.1 Hazards Associated with 1,1,2,2-Tetrabromoethane:

• Toxicity: Fatal if inhaled and harmful if swallowed or absorbed through the skin.[5][6][7]

• Irritation: Causes serious eye and skin irritation.[5][6][7] Prolonged or repeated skin contact can lead to dermatitis.

• Organ Damage: Chronic exposure may cause liver damage.[8]

• Environmental Hazard: Harmful to aquatic life with long-lasting effects.[5][6][7][9]

2.2 Required Personal Protective Equipment (PPE) and Engineering Controls:

• Ventilation: All work with TBE must be conducted in a certified chemical fume hood to avoid inhalation of vapors.[5][6]

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[5][6]

• Hand Protection: Use chemically resistant gloves (e.g., Viton or laminate) and inspect them for any signs of degradation before use.[6]

• Protective Clothing: A lab coat or chemical-resistant apron should be worn.[5]

• Respiratory Protection: If there is a risk of exposure above the permissible limit, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6]

Materials and Equipment

• 1,1,2,2-Tetrabromoethane (≥98% purity)

• Mineral sample, crushed and sized (ideally between 0.5 mm and 2 mm)

• Separatory funnels (glass, with PTFE stopcocks)

• Ring stand and clamps

• Glass beakers

• Wash bottles

• Buchner funnel and filter paper

• Vacuum flask and tubing

• Drying oven

• Balance (accurate to 0.01 g)

• Wash solvents (e.g., isopropyl alcohol or acetone)

• Waste container for halogenated organic compounds

Experimental Protocol

4.1 Sample Preparation:

• Ensure the mineral sample is dry to prevent TBE from being contaminated with water.

• Crush and sieve the sample to a suitable particle size range. Finer particles may require centrifugation for effective separation.

4.2 Separation Procedure:

• Set up the separatory funnel securely in a ring stand inside a chemical fume hood.

• Ensure the stopcock is closed and carefully pour a sufficient volume of TBE into the separatory funnel to accommodate the sample.

• Weigh the prepared mineral sample and slowly add it to the TBE in the separatory funnel.

• Gently stir the mixture with a glass rod to ensure all particles are wetted by the TBE and to break up any clumps.

• Allow the mixture to stand undisturbed for at least 30 minutes to allow for the complete separation of the float and sink fractions. The lighter minerals will float to the surface, while the denser minerals will sink to the bottom.

4.3 Fraction Collection:

• Sink Fraction: Carefully open the stopcock and drain the settled heavy minerals (the sink fraction) into a labeled beaker. Close the stopcock just as the last of the sink particles have passed through, being careful not to let any of the float fraction exit.

• Float Fraction: Place a second labeled beaker under the separatory funnel. Open the stopcock and drain the remaining TBE and the floating light minerals (the float fraction).

4.4 Washing and Drying:

• Transfer the collected sink and float fractions to a Buchner funnel with filter paper.

• Wash each fraction with a suitable solvent (e.g., isopropyl alcohol) to remove any residual TBE.[1] Perform at least three washes.

• Collect the used TBE and the initial solvent washes for recycling or proper disposal.

• Once washed, place the filter paper with the mineral fractions in a drying oven at a low temperature (e.g., 60-80°C) until completely dry.

• Weigh the dried float and sink fractions.

Data Presentation

The separation of minerals using TBE is based on their specific gravity. Minerals with a specific gravity higher than TBE (approx. 2.96 g/cm³) will sink, while those with a lower specific gravity will float.

Mineral	Chemical Formula	Specific Gravity (g/cm³)	Expected Behavior in TBE (SG ≈ 2.96)
Quartz	SiO₂	2.65	Float
Orthoclase	KAlSi₃O₈	2.56	Float
Albite	NaAlSi₃O₈	2.62	Float
Calcite	CaCO₃	2.71	Float
Dolomite	CaMg(CO₃)₂	2.85	Float
Muscovite	KAl₂(AlSi₃O₁₀)(OH)₂	2.8	Float
Fluorite	CaF₂	3.2	Sink
Barite	BaSO₄	4.5	Sink
Pyrite	FeS₂	5.0	Sink
Magnetite	Fe₃O₄	5.2	Sink
Galena	PbS	7.5	Sink
Gold	Au	19.3	Sink

Note: The specific gravity of minerals can vary slightly depending on impurities.

Visualizations

Caption: Workflow for heavy liquid mineral separation using 1,1,2,2-Tetrabromoethane.

Waste Disposal and Decontamination

• Waste: All TBE waste, including used TBE and solvent washes, must be collected in a clearly labeled, sealed container for halogenated organic waste.[6] This is considered hazardous waste and must be disposed of through an approved hazardous waste management service in accordance with all local, state, and federal regulations. Do not pour TBE down the drain.[6][9]

• Spills: In case of a minor spill within a fume hood, absorb the TBE with an inert absorbent material (e.g., vermiculite (B1170534) or sand), collect it in a sealed container, and dispose of it as hazardous waste.[6] For larger spills, evacuate the area and follow emergency procedures.

• Decontamination: Thoroughly clean all glassware and equipment that has come into contact with TBE using a suitable solvent, followed by soap and water. Ensure all cleaning is performed within a fume hood.

References

• 1. books.gw-project.org [books.gw-project.org]
• 2. nevadamining.org [nevadamining.org]
• 3. geo.libretexts.org [geo.libretexts.org]
• 4. rruff.net [rruff.net]
• 5. Density [eoas.ubc.ca]
• 6. accessengineeringlibrary.com [accessengineeringlibrary.com]
• 7. The Density of Common Rocks and Minerals [thoughtco.com]
• 8. rruff.net [rruff.net]
• 9. Shop For Loose Gemstones - Gemfame.com [gemfame.com]

Application Notes and Protocols: 1,1,2,2-Tetrabromoethane as a Non-Aqueous Dense Medium

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,2,2-Tetrabromoethane (TBE), also known as acetylene (B1199291) tetrabromide, is a halogenated hydrocarbon with a remarkably high density, making it a valuable tool in various laboratory and industrial separation processes.[1][2] Its primary application lies in the field of mineralogy, where it is used as a heavy liquid for the separation of minerals based on their specific gravity.[3] While its use in biological or pharmaceutical applications is limited due to its toxicity, the principles of density-based separation are fundamental across scientific disciplines. These notes provide detailed protocols for the established application of TBE in mineral separation and discuss the theoretical application in density gradient centrifugation, with a strong emphasis on the necessary safety precautions.

Physicochemical Properties of 1,1,2,2-Tetrabromoethane

A comprehensive understanding of the physical and chemical properties of 1,1,2,2-Tetrabromoethane is essential for its safe and effective use. TBE is a dense, non-flammable, colorless to pale yellow liquid with a characteristic pungent odor.[1][4]

Property	Value	Reference
Molecular Formula	C₂H₂Br₄	[4]
Molecular Weight	345.65 g/mol
Density	2.967 g/mL at 25 °C
Boiling Point	243.5 °C	[5]
Melting Point	-1 to 1 °C
Vapor Pressure	0.1 mmHg at 20 °C
Solubility in Water	Immiscible	[6]
Solubility in Organic Solvents	Miscible with ethanol, ether, chloroform, and benzene	[1][6]

Health and Safety Precautions

1,1,2,2-Tetrabromoethane is classified as a hazardous substance and requires strict safety protocols.

• Toxicity: TBE is toxic if inhaled, ingested, or absorbed through the skin.[6][7] Chronic exposure may cause liver damage.[1][4]

• Handling: Always handle TBE in a well-ventilated fume hood.[7] Personal protective equipment (PPE), including chemical-resistant gloves (butyl rubber is recommended), safety goggles, and a lab coat, must be worn.[8]

• Storage: Store TBE in a cool, dry, well-ventilated area away from incompatible materials such as strong bases, oxidizers, and chemically active metals (e.g., aluminum, magnesium).[5][8] Use glass or lined metal containers for storage; avoid aluminum or galvanized containers.[8]

• Disposal: Dispose of TBE and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations. Do not pour down the drain.[8]

• Spills: In case of a spill, evacuate the area. Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.[5]

Application I: Mineral Separation

The high density of 1,1,2,2-Tetrabromoethane allows for the efficient separation of minerals with different specific gravities. Minerals with a density lower than TBE will float, while those with a higher density will sink. This technique is widely used in geology and mining to concentrate heavy minerals from a sample.

Quantitative Data: Mineral Separation Efficiency

The following table summarizes the typical performance of TBE in the separation of spodumene from its gangue minerals.

Parameter	Value	Reference
Feed Grade (% Spodumene)	16.1 ± 1.5	[1]
Concentrate Grade (% Spodumene)	94.4 ± 3.2	[1]
Recovery of Spodumene	86.0 ± 7.1%	[1]
Overall TBE Recovery (Filtration)	96.9 ± 0.5%	[1]

Experimental Protocol: Sink-Float Separation of Minerals

This protocol outlines the general steps for separating heavy minerals from a crushed rock or sediment sample using 1,1,2,2-Tetrabromoethane.

Materials:

• 1,1,2,2-Tetrabromoethane (TBE)

• Crushed and sieved mineral sample (e.g., -60 to +120 mesh)

• Large separatory funnel with a stopcock

• Ring stand and clamp

• Beakers

• Filter funnels and filter paper

• Wash bottles with acetone (B3395972) or a suitable solvent

• Drying oven

• Personal Protective Equipment (fume hood, gloves, goggles, lab coat)

Procedure:

• Sample Preparation: Ensure the mineral sample is dry and well-sieved to a uniform particle size. Weigh the initial sample.

• Setup: Securely clamp the separatory funnel to the ring stand inside a fume hood. Place a beaker under the funnel to collect the "sink" fraction.

• Adding TBE: Close the stopcock and carefully pour TBE into the separatory funnel until it is about two-thirds full.

• Sample Addition: Slowly add the prepared mineral sample to the TBE in the separatory funnel.

• Separation: Gently stir the mixture to ensure all particles are wetted by the TBE. Allow the mixture to stand undisturbed for 30-60 minutes. Heavier minerals will sink to the bottom, while lighter minerals will float on the surface.

• Collecting the Sink Fraction: Carefully open the stopcock to drain the sunken minerals into the collection beaker. Close the stopcock just as the last of the sink fraction has passed through, leaving the floating minerals and the bulk of the TBE in the funnel.

• Collecting the Float Fraction: Place a second beaker under the funnel and drain the remaining TBE and the floating mineral fraction into it.

• Washing and Drying:

  • Wash the collected "sink" and "float" fractions separately with acetone to remove any residual TBE. This should be done over a filter funnel to collect the mineral grains.

  • Perform the washing step multiple times to ensure all TBE is removed.

  • Carefully transfer the washed mineral fractions to labeled watch glasses or petri dishes and dry them in an oven at a low temperature (e.g., 60-80 °C).

• Data Analysis: Once dry, weigh the "sink" and "float" fractions. The percentage of heavy and light minerals can then be calculated. Further analysis (e.g., microscopy, XRD) can be performed on the separated fractions.

• TBE Recovery: The used TBE can be filtered and stored for reuse.

Experimental Workflow: Mineral Separation

Workflow for heavy mineral separation using 1,1,2,2-Tetrabromoethane.

Application II: Density Gradient Centrifugation (Theoretical Application)

Density gradient centrifugation is a powerful technique for separating macromolecules and cellular components based on their size, shape, and density. While aqueous media like sucrose (B13894) and cesium chloride are standard for biological samples, a non-aqueous medium like TBE could theoretically be used for separating components that are sensitive to aqueous environments or require a very high-density medium.

Disclaimer: Due to the high toxicity of 1,1,2,2-Tetrabromoethane and its incompatibility with many biological materials, it is not a standard or recommended medium for the density gradient centrifugation of biological samples. The following protocol is a hypothetical adaptation of standard procedures and should only be considered for specialized applications with non-biological materials where extreme density is required and all safety precautions can be strictly adhered to. This protocol is not suitable for use with biological samples in a typical research or drug development setting.

Hypothetical Experimental Protocol: Density Gradient Centrifugation

This hypothetical protocol describes the separation of two types of non-aqueous nanoparticles with different densities.

Materials:

• 1,1,2,2-Tetrabromoethane (TBE)

• A low-density, miscible organic solvent (e.g., a high-boiling point ether or alkane)

• Nanoparticle mixture suspended in the low-density solvent

• Ultracentrifuge and compatible rotor (swinging bucket)

• Centrifuge tubes (material must be compatible with TBE)

• Gradient maker or careful manual layering

• Peristaltic pump or syringe with a long needle for fraction collection

• Personal Protective Equipment (fume hood, gloves, goggles, lab coat)

Procedure:

• Gradient Preparation:

  • Prepare a series of solutions with varying densities by mixing TBE with the low-density organic solvent in different ratios. For example, prepare 20%, 40%, 60%, and 80% (v/v) TBE solutions.

  • Carefully layer these solutions into an ultracentrifuge tube, starting with the highest density at the bottom, to create a step gradient. Alternatively, use a gradient maker to create a continuous gradient.

• Sample Loading: Carefully layer a small volume of the nanoparticle suspension on top of the prepared gradient.

• Centrifugation:

  • Place the centrifuge tubes in the swinging bucket rotor and balance them carefully.

  • Centrifuge at high speed (e.g., 100,000 x g) for a sufficient time to allow the nanoparticles to migrate to their isopycnic points (the point where their density equals the density of the gradient). The exact speed and time will need to be optimized for the specific nanoparticles.

• Fraction Collection:

  • Carefully remove the centrifuge tube from the rotor.

  • Puncture the bottom of the tube with a needle and collect fractions dropwise. Alternatively, use a peristaltic pump to carefully aspirate the gradient from the top.

• Analysis: Analyze the collected fractions to determine the distribution of the separated nanoparticles (e.g., by spectroscopy, electron microscopy).

Logical Relationship: Density Gradient Centrifugation

References

• 1. Heavy Liquid Separation - 911Metallurgist [911metallurgist.com]
• 2. Sucrose Density Gradient Centrifugation Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. Protocol to dissociate and isolate wide-diversity single cells by density gradient centrifugation from human hepatoblastoma tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chromatography-Free Purification Strategies for Large Biological Macromolecular Complexes Involving Fractionated PEG Precipitation and Density Gradients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. cdc.gov [cdc.gov]
• 8. dl.novachem.com.au [dl.novachem.com.au]

Technical Notes & Optimization

Technical Support Center: Purification of Synthesized 1,1,2,2-Tetrabromoethane by Distillation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of synthesized 1,1,2,2-tetrabromoethane by distillation.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for purifying synthesized 1,1,2,2-tetrabromoethane by distillation?

A1: Distillation is the primary method for purifying 1,1,2,2-tetrabromoethane to remove unreacted starting materials, byproducts, and other impurities generated during its synthesis. The synthesis, typically through the bromination of acetylene (B1199291), can result in a crude product containing residual bromine, under-brominated species like dibromoethylene and tribromoethane, and other contaminants.[1] For applications in research and drug development, a high-purity compound is essential to ensure accurate and reproducible experimental results.

Q2: Why is vacuum distillation preferred over atmospheric distillation for 1,1,2,2-tetrabromoethane?

A2: 1,1,2,2-Tetrabromoethane has a high boiling point at atmospheric pressure (approximately 243.5°C).[1] At this temperature, it is susceptible to decomposition, which can lead to the formation of toxic and corrosive fumes, including carbonyl bromide and hydrogen bromide, and reduce the overall yield and purity of the final product.[2][3] Vacuum distillation allows the boiling point to be significantly lowered, minimizing the risk of thermal degradation.[4]

Q3: What are the common impurities found in crude synthesized 1,1,2,2-tetrabromoethane?

A3: Common impurities in crude 1,1,2,2-tetrabromoethane include:

• Unreacted Bromine: Gives the crude product a reddish-brown color.

• Under-brominated byproducts: Such as 1,2-dibromoethylene (B146495) and tribromoethane, which have different boiling points.[1]

• Impurities from Acetylene Gas: If the acetylene gas is generated from calcium carbide, it may contain impurities like phosphine (B1218219) (PH₃) and hydrogen sulfide (B99878) (H₂S). These can react with bromine to form phosphorus bromides (yellow) and sulfur compounds (red), contributing to discoloration of the product.[5]

• Acidic Impurities: Hydrobromic acid (HBr) can be present from the synthesis process.[1]

Troubleshooting Guides

Issue 1: Product is discolored (yellow to brown) after distillation.

• Possible Cause 1: Thermal Decomposition.

  • Solution: The distillation temperature is likely too high. Reduce the pressure of the vacuum system to further lower the boiling point. Ensure the heating mantle is not set to an excessively high temperature.[4]

• Possible Cause 2: Impurities in the starting materials.

  • Solution: Impurities from the acetylene source, such as phosphine and hydrogen sulfide, can lead to colored byproducts.[5] Consider pre-treating the crude 1,1,2,2-tetrabromoethane before distillation. This can be done by washing with a dilute solution of sodium carbonate or sodium bisulfite to neutralize acidic impurities and remove unreacted bromine.[1] Subsequently, wash with water and dry the organic layer with a suitable drying agent (e.g., anhydrous magnesium sulfate) before distillation.

• Possible Cause 3: Air leak in the distillation apparatus.

  • Solution: An air leak can lead to oxidation of the product at high temperatures. Check all joints and connections of your distillation setup to ensure a proper seal.

Issue 2: Bumping or uncontrolled boiling during distillation.

• Possible Cause: Uneven heating or lack of nucleation sites.

  • Solution: Use a heating mantle with a magnetic stirrer for uniform heating.[4] Add fresh boiling chips or a magnetic stir bar to the distillation flask before starting the distillation to promote smooth boiling.[4]

Issue 3: Poor separation of 1,1,2,2-tetrabromoethane from impurities.

• Possible Cause: Boiling points of the product and impurities are too close.

  • Solution: Employ a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser. This increases the number of theoretical plates, enhancing the separation efficiency.[4][6] Optimize the vacuum pressure to maximize the boiling point difference between the desired product and the impurities.

Issue 4: No product distilling over at the expected temperature and pressure.

• Possible Cause 1: Vacuum is not low enough.

  • Solution: Check the vacuum system for leaks at all joints and connections. Ensure the vacuum pump is functioning correctly and is capable of reaching the desired pressure.

• Possible Cause 2: Heating temperature is insufficient.

  • Solution: Gradually and carefully increase the temperature of the heating mantle. Monitor the thermometer in the distillation head for a rise in temperature, indicating the onset of distillation.

Data Presentation

Table 1: Physical Properties and Distillation Data for 1,1,2,2-Tetrabromoethane

Property	Value
Molecular Formula	C₂H₂Br₄
Molecular Weight	345.65 g/mol [3]
Appearance	Colorless to light yellow liquid[1][7]
Boiling Point (Atmospheric Pressure)	243.5 °C (decomposes)[1]
Boiling Point (Under Vacuum)	151 °C at 54 mmHg[2]
Decomposition Temperature	Begins to decompose above 190 °C[8]

Experimental Protocols

Protocol: Vacuum Distillation of Crude 1,1,2,2-Tetrabromoethane

• Pre-treatment of Crude Product:

  • Transfer the crude 1,1,2,2-tetrabromoethane to a separatory funnel.

  • Wash the crude product with a 5% aqueous solution of sodium carbonate to neutralize any acidic impurities. Shake gently and release the pressure frequently.

  • Separate the organic layer (bottom layer, as 1,1,2,2-tetrabromoethane is much denser than water).

  • Wash the organic layer with deionized water until the aqueous layer is neutral.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

• Apparatus Setup:

  • Assemble a vacuum distillation apparatus. Ensure all glassware is clean, dry, and free of cracks.

  • Use a round-bottom flask as the distillation pot.

  • Place a magnetic stir bar or fresh boiling chips in the distillation flask.

  • Connect a fractionating column (e.g., Vigreux) to the distillation flask for better separation.

  • Place the thermometer bulb just below the side arm of the distillation head to accurately measure the vapor temperature.

  • Use a condenser with a good flow of cold water.

  • Connect the receiving flask to the condenser.

  • Connect the vacuum source to the take-off adapter.

• Distillation Procedure:

  • Transfer the pre-treated and dried crude 1,1,2,2-tetrabromoethane into the distillation flask.

  • Begin stirring if using a magnetic stirrer.

  • Carefully and slowly apply the vacuum to the system.

  • Once the desired pressure is stable, begin to gently heat the distillation flask using a heating mantle.

  • Collect any low-boiling initial fractions (forerun) in a separate receiving flask.

  • When the temperature stabilizes at the boiling point of 1,1,2,2-tetrabromoethane at the applied pressure, change to a clean receiving flask to collect the pure product.

  • Continue distillation until most of the product has been collected, but do not distill to dryness to avoid the formation of potentially explosive residues.

  • Turn off the heat and allow the apparatus to cool down completely before slowly releasing the vacuum.

Visualizations

Caption: Troubleshooting workflow for distillation of 1,1,2,2-tetrabromoethane.

Caption: Experimental workflow for the purification of 1,1,2,2-tetrabromoethane.

References

• 1. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Sciencemadness Discussion Board - 1,1,2,2-tetrabromoethane Synthesis & Impurities - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Purification [chem.rochester.edu]
• 7. Ethane, 1,1,2,2-tetrabromo- [webbook.nist.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]

identifying and removing impurities from commercial 1,1,2,2-Tetrabromoethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for identifying and removing impurities from commercial 1,1,2,2-Tetrabromoethane. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 1,1,2,2-Tetrabromoethane?

A1: Commercial 1,1,2,2-Tetrabromoethane can contain several types of impurities arising from its synthesis, storage, or decomposition. These include:

• Synthesis-related impurities: Unreacted bromine, which imparts a yellowish or brownish color, and by-products such as dibromoethylene and tribromoethane.[1] Impurities from the acetylene (B1199291) gas used in synthesis, like phosphine (B1218219) and hydrogen sulfide, can also be present.

• Decomposition products: Upon exposure to heat, light, or moisture, 1,1,2,2-Tetrabromoethane can decompose to form acidic compounds like hydrogen bromide (HBr) and toxic fumes including carbonyl bromide.[2]

• Water: Moisture can be present from atmospheric exposure or as a residue from the manufacturing process.

Q2: My 1,1,2,2-Tetrabromoethane has a yellow or brown color. What is the cause and how can I remove it?

A2: A yellow or brown discoloration is typically due to the presence of dissolved bromine, a common impurity from the synthesis process. This can be removed by washing the 1,1,2,2-Tetrabromoethane with a reducing agent solution, followed by a water wash and drying. A common method involves washing with a dilute solution of sodium thiosulfate (B1220275) or sodium bisulfite to reduce the bromine to colorless bromide ions.

Q3: How can I identify the specific impurities in my sample of 1,1,2,2-Tetrabromoethane?

A3: The most effective analytical methods for identifying and quantifying impurities in 1,1,2,2-Tetrabromoethane are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating volatile and semi-volatile compounds and identifying them based on their mass spectra.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to identify and quantify impurities by comparing the spectrum of the sample to that of a pure standard.

Q4: What is the most effective method for obtaining high-purity 1,1,2,2-Tetrabromoethane?

A4: For achieving the highest purity, vacuum distillation is the recommended method.[4][5] 1,1,2,2-Tetrabromoethane has a high boiling point (243.5 °C at atmospheric pressure) and can decompose at elevated temperatures.[1] Distillation under reduced pressure lowers the boiling point, preventing thermal decomposition and effectively separating it from non-volatile impurities and components with significantly different boiling points.

Q5: How can I remove acidic impurities from my 1,1,2,2-Tetrabromoethane?

A5: Acidic impurities, such as hydrogen bromide, can be removed by washing the organic liquid with a dilute basic solution. A saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium carbonate (Na₂CO₃) is typically used.[1] It is crucial to vent the separatory funnel frequently during the washing process, as the neutralization reaction can produce carbon dioxide gas, leading to a pressure buildup.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
The 1,1,2,2-Tetrabromoethane is discolored (yellow/brown).	Presence of dissolved bromine.	Wash with a 5-10% aqueous solution of sodium thiosulfate or sodium bisulfite until the color disappears. Follow with a water wash.
The pH of the 1,1,2,2-Tetrabromoethane is acidic.	Presence of hydrogen bromide (HBr) from decomposition.	Wash with a saturated aqueous solution of sodium bicarbonate or a 5% aqueous solution of sodium carbonate until the aqueous layer is no longer acidic.
The purified 1,1,2,2-Tetrabromoethane is cloudy or contains water.	Incomplete drying.	Dry the product over a suitable desiccant such as anhydrous magnesium sulfate (B86663), calcium chloride, or molecular sieves. For rigorous drying, vacuum distillation is recommended.
Purification by washing and drying is insufficient.	Presence of impurities with similar solubility or non-volatile impurities.	Perform vacuum distillation for the most effective purification.
Decomposition occurs during atmospheric distillation.	The high boiling point of 1,1,2,2-Tetrabromoethane leads to thermal degradation.	Use vacuum distillation to lower the boiling point and prevent decomposition.

Data Presentation

The following table provides a qualitative summary of the expected purity improvement for various purification methods. Quantitative results can vary depending on the initial purity and the specific impurities present.

Purification Method	Target Impurities	Typical Purity Before	Expected Purity After
Washing with Sodium Thiosulfate/Bisulfite	Dissolved Bromine	95-98%	>98% (colorless)
Washing with Sodium Bicarbonate/Carbonate	Acidic Impurities (e.g., HBr)	97-99%	>99% (neutral pH)
Drying with Desiccants	Water	Variable	<0.1% water
Vacuum Distillation	Non-volatile impurities, other halogenated hydrocarbons	>95%	>99.5%

Experimental Protocols

Protocol 1: General Purification by Washing

This protocol is suitable for removing common impurities like dissolved bromine and acidic byproducts.

• Initial Wash (for color removal):

  • Place the commercial 1,1,2,2-Tetrabromoethane in a separatory funnel.

  • Add an equal volume of a 5% (w/v) aqueous solution of sodium thiosulfate.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

  • Allow the layers to separate and drain the lower organic layer into a clean flask. Discard the upper aqueous layer.

  • Repeat this washing step if the organic layer is still colored.

• Neutralizing Wash (for acid removal):

  • Return the organic layer to the separatory funnel.

  • Add an equal volume of a saturated aqueous solution of sodium bicarbonate.

  • Shake vigorously, with frequent venting.

  • Allow the layers to separate and drain the lower organic layer.

  • Check the pH of the aqueous layer to ensure it is neutral or slightly basic. Repeat the wash if necessary.

• Water Wash:

  • Wash the organic layer with an equal volume of deionized water to remove any residual salts.

• Drying:

  • Drain the organic layer into a clean, dry Erlenmeyer flask.

  • Add a suitable drying agent, such as anhydrous magnesium sulfate or calcium chloride (approximately 10% of the liquid volume).

  • Swirl the flask and let it stand for at least 30 minutes. The drying agent should move freely when the flask is swirled, indicating the liquid is dry.

  • Filter the dried liquid into a clean, dry storage bottle.

Protocol 2: High-Purity Purification by Vacuum Distillation

This protocol is for obtaining high-purity 1,1,2,2-Tetrabromoethane.

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

  • Use a heating mantle with a magnetic stirrer for even heating.

  • Place a stir bar in the distillation flask.

• Sample Preparation:

  • It is recommended to first perform the washing protocol (Protocol 1) to remove the bulk of the impurities.

  • Transfer the pre-washed and roughly dried 1,1,2,2-Tetrabromoethane into the distillation flask.

• Distillation:

  • Slowly and carefully apply vacuum to the system. A pressure of 10-20 mmHg is typically sufficient to significantly lower the boiling point.

  • Begin gentle heating and stirring.

  • Collect the fraction that distills at the expected boiling point for the applied pressure. The boiling point of 1,1,2,2-Tetrabromoethane is approximately 119-120 °C at 15 mmHg.

  • Discard the initial and final fractions, which may contain more volatile and less volatile impurities, respectively.

• Storage:

  • Store the purified 1,1,2,2-Tetrabromoethane in a tightly sealed, amber glass bottle in a cool, dark, and well-ventilated area to prevent decomposition.

Mandatory Visualization

Caption: Workflow for the purification of 1,1,2,2-Tetrabromoethane.

References

• 1. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,2,2-Tetrabromoethane - analysis - Analytice [analytice.com]
• 4. jackwestin.com [jackwestin.com]
• 5. SATHEE: Unit 12 Organic Chemistry Some Basic Principal And Technique (Part-A) [sathee.iitk.ac.in]

managing side reactions in the synthesis of 1,1,2,2-Tetrabromoethane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for managing side reactions and other common issues encountered during the synthesis of 1,1,2,2-tetrabromoethane. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My final product is a yellow to brown color, not colorless. What is the cause of this discoloration and how can I fix it?

A1: A yellow or brownish hue in the final product is a common issue and can be attributed to several factors:

• Residual Bromine: Even trace amounts of unreacted bromine can impart a yellow color.

• Impurities in Acetylene (B1199291) Gas: If acetylene is generated from calcium carbide, it can contain impurities like phosphine (B1218219) (PH₃) and hydrogen sulfide (B99878) (H₂S). These can react with bromine to form colored byproducts such as phosphorus bromides (yellow) and sulfur bromide (red).

• Aromatic Impurities: Complex side reactions can sometimes lead to the formation of aromatic impurities, which are often colored.

Troubleshooting Steps:

• Wash with a Reducing Agent: To remove excess bromine, wash the crude product with a dilute aqueous solution of a reducing agent like sodium thiosulfate (B1220275) or sodium bisulfite until the color disappears.

• Purify the Acetylene Gas: Before introducing it into the reaction, scrub the acetylene gas by bubbling it through an alkaline solution to remove acidic impurities like H₂S and PH₃.

• Purification of the Final Product: If discoloration persists, purification by vacuum distillation is highly recommended. 1,1,2,2-tetrabromoethane has a high boiling point (243.5 °C), so vacuum distillation is necessary to prevent decomposition.[1]

Q2: My reaction yield is low. What are the potential causes and how can I improve it?

A2: Low yields can stem from several factors related to reaction conditions and reactant stoichiometry.

• Suboptimal Stoichiometry: An incorrect ratio of acetylene to bromine is a primary cause of reduced yield and increased byproduct formation.[1]

• High Reaction Temperature: While the reaction is exothermic, allowing the temperature to rise excessively can promote side reactions and decomposition.[1] The reaction is typically carried out at lower temperatures (<60°C) to avoid substitution and other side reactions.[1]

• Inadequate Mixing: Poor mixing can lead to localized areas of high reactant concentration, fostering side reactions.

• Loss of Product During Workup: 1,1,2,2-Tetrabromoethane is dense and will form the lower layer in aqueous washes. Care must be taken to avoid accidental loss during separations.

Optimization Strategies:

• Control Stoichiometry: Maintain a slight excess of acetylene (1-5%) to ensure complete consumption of bromine, but avoid a large excess which can lead to the formation of dibromoethylene and tribromoethane.[1]

• Temperature Control: Maintain the reaction temperature between 50-60°C using a cooling bath to manage the exothermic reaction.[1]

• Efficient Stirring: Ensure vigorous and constant stirring throughout the reaction to maintain a homogenous mixture.

• Careful Workup: Pay close attention during the separation of the organic and aqueous layers after washing.

Q3: I am observing the formation of significant byproducts. How can I identify and minimize them?

A3: The most common byproducts in the synthesis of 1,1,2,2-tetrabromoethane are dibromoethylene and tribromoethane.[1] Their formation is primarily influenced by the stoichiometry of the reactants.

Identification:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most effective technique for separating and identifying volatile organic compounds like the desired product and its byproducts.

Minimization Strategies:

• Precise Stoichiometric Control: As detailed in the table below, the excess of acetylene has a direct impact on the formation of byproducts. Keeping the excess of acetylene below 5% is crucial.[1]

• Controlled Addition of Acetylene: Introduce the acetylene gas slowly and at a controlled rate to prevent a large excess at any point during the reaction.

• Purification: Fractional vacuum distillation can be used to separate 1,1,2,2-tetrabromoethane from lower-boiling byproducts.

Q4: My reaction mixture is acidic. How should I neutralize it?

A4: The presence of hydrobromic acid (HBr) is common in the reaction mixture, leading to an acidic pH.[1] Neutralization is a critical step for product stability and to prevent corrosion of equipment.

Neutralization Protocol:

• Use a Solid Base: It is recommended to use a solid base like sodium carbonate for neutralization.[1]

• Avoid Aqueous Base Solutions: Using an aqueous solution of a strong base can induce an elimination side reaction, converting the desired product into undesired byproducts.[1]

• Procedure: After the initial reaction, wash the crude product with a dilute alkali solution, followed by washing with water until the pH of the aqueous layer is neutral (pH 5-7).[1]

Data Presentation

Table 1: Effect of Acetylene Stoichiometry on Byproduct Formation

Excess Acetylene (%)	1,1,2,2-Tetrabromoethane (%)	Dibromoethylene (%)	Tribromoethane (%)
1 - 5	High	Low	Low
> 10	Lower	Significant	Significant

Note: This table is based on qualitative descriptions from the literature indicating that a slight excess of acetylene (1-5%) minimizes byproduct formation, while a larger excess (>10%) leads to a significant increase in dibromoethylene and tribromoethane.[1]

Table 2: Recommended Reaction Parameters for Synthesis of 1,1,2,2-Tetrabromoethane

Parameter	Recommended Value	Rationale
Reaction Temperature	50 - 60 °C	To control the exothermic reaction and minimize side reactions.[1]
Acetylene Pressure	0.02 - 0.05 MPa	To ensure a controlled and steady flow of acetylene into the reaction mixture.[1]
Reaction Time	5 - 7 hours	For complete conversion of reactants.[1]
Acetylene Stoichiometry	1 - 5% excess	To maximize the yield of the desired product and minimize byproduct formation.[1]

Experimental Protocols

Detailed Laboratory Scale Synthesis of 1,1,2,2-Tetrabromoethane

Materials:

• Bromine (Br₂)

• Calcium Carbide (CaC₂) or Acetylene gas cylinder

• Sodium Carbonate (Na₂CO₃), solid

• Sodium Thiosulfate (Na₂S₂O₃)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Calcium Chloride (CaCl₂)

• Distilled water

• Three-necked round-bottom flask

• Dropping funnel

• Gas inlet tube

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Gas washing bottle (if generating acetylene from calcium carbide)

• Separatory funnel

• Vacuum distillation apparatus

Procedure:

• Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a gas inlet tube, and a condenser. The outlet of the condenser should be connected to a gas trap containing a solution of sodium thiosulfate to neutralize any unreacted bromine vapors. If generating acetylene from calcium carbide, the gas should be passed through a gas washing bottle containing an alkaline solution to remove impurities.

• Charging the Reactor: In a fume hood, carefully charge the round-bottom flask with bromine. For laboratory scale, a suitable solvent like dichloromethane (B109758) can be used to help control the reaction temperature, though the reaction can also be performed neat.

• Initiating the Reaction: Begin stirring the bromine and start bubbling acetylene gas into the solution at a slow and steady rate.

• Temperature Control: The reaction is exothermic. Maintain the internal temperature of the reaction mixture between 50-60°C using a water or ice bath as needed.

• Reaction Monitoring: Continue the addition of acetylene until the reddish-brown color of the bromine disappears, indicating the completion of the reaction. This typically takes 5-7 hours.[1]

• Workup - Neutralization: Transfer the reaction mixture to a separatory funnel. Wash the crude product with a saturated solution of sodium bicarbonate or add solid sodium carbonate in portions until the evolution of gas ceases. This will neutralize any residual HBr.

• Workup - Removal of Excess Bromine: Wash the organic layer with a 10% aqueous solution of sodium thiosulfate to remove any unreacted bromine. The organic layer should become colorless.

• Workup - Aqueous Wash: Wash the organic layer with distilled water until the aqueous washings are neutral to pH paper.

• Drying: Separate the organic layer (which will be the bottom layer) and dry it over an anhydrous drying agent such as magnesium sulfate or calcium chloride.

• Purification: Filter off the drying agent and purify the crude 1,1,2,2-tetrabromoethane by vacuum distillation. Collect the fraction boiling at approximately 119 °C at 15 mmHg.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of 1,1,2,2-Tetrabromoethane.

Caption: Troubleshooting decision tree for the synthesis of 1,1,2,2-Tetrabromoethane.

References

• 1. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]

safe handling and storage procedures for 1,1,2,2-Tetrabromoethane in the lab

This guide provides essential safety information, troubleshooting procedures, and frequently asked questions for the handling and storage of 1,1,2,2-Tetrabromoethane in a laboratory setting.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the immediate health risks I should be aware of when working with 1,1,2,2-Tetrabromoethane?

A1: 1,1,2,2-Tetrabromoethane is classified as acutely toxic and can be fatal if inhaled.[1][2] It causes serious eye irritation and may cause skin irritation upon prolonged or repeated contact.[2][3][4] Inhalation of vapors can lead to irritation of the respiratory tract, headache, dizziness, and nausea.[5] The substance may also have effects on the central nervous system and liver, potentially leading to impaired functions.[5] Chronic exposure may result in kidney and liver damage.[3]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

A2: A comprehensive PPE strategy is crucial. This includes:

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][4] Standard safety glasses are not sufficient.

• Skin Protection: Use protective gloves resistant to chemicals and oil.[4] A complete protective suit is recommended to prevent skin contact.[2]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][7] If ventilation is inadequate, or as a precaution, wear a respirator with appropriate cartridges (e.g., type ABEK).[2] In case of emergencies or potential high-level exposure, a self-contained breathing apparatus (SCBA) is necessary.[5]

Q3: I've spilled a small amount of 1,1,2,2-Tetrabromoethane on the lab bench. What is the correct cleanup procedure?

A3: For small spills (less than 1 gallon) of known materials with low health and reactivity ratings, you can typically perform the cleanup yourself, provided you have the appropriate spill kit and PPE.[8]

• Alert Personnel: Inform others in the immediate area of the spill.

• Ensure Proper Ventilation: Work within a fume hood if possible or ensure the area is well-ventilated.

• Don PPE: At a minimum, wear gloves, safety goggles, and a lab coat. For larger spills within this category, consider a respirator.

• Contain the Spill: Use absorbent pads or inert absorbent material like dry sand or vermiculite (B1170534) to cover and contain the liquid.[1][5] Work from the outside of the spill inwards to prevent spreading.[9]

• Absorb the Chemical: Allow the absorbent material to soak up the 1,1,2,2-Tetrabromoethane completely.

• Collect Waste: Carefully scoop the absorbed material into a sealable, labeled hazardous waste container.[2]

• Decontaminate the Area: Wipe the spill area with a damp cloth, and then clean with soap and water.

• Dispose of Waste: All contaminated materials, including gloves and pads, must be disposed of as hazardous waste according to your institution's and local regulations.[3]

Q4: What are the proper storage conditions for 1,1,2,2-Tetrabromoethane?

A4: Proper storage is critical to maintain chemical stability and prevent hazardous situations.

• Location: Store in a cool, dry, and well-ventilated area.[1][6]

• Container: Keep the container tightly closed and store in the original container if possible.[1][6] Glass containers are suitable for laboratory quantities.[3] Do not use aluminum or galvanized containers.[3][6]

• Segregation: Store separately from incompatible materials such as strong oxidants, strong bases, and chemically active metals (e.g., aluminum, magnesium, zinc).[1][5][6] It should also be stored away from foodstuffs.[1][6]

Q5: What should I do in case of accidental skin or eye contact?

A5: Immediate action is required to minimize harm.

• Skin Contact: Immediately remove all contaminated clothing.[3] Flush the affected skin with running water and soap for at least 15 minutes.[3] Seek medical attention if irritation develops or persists.[3]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[6][10] Remove contact lenses if present and easy to do so.[1] Seek immediate medical attention.[10] An eyewash station should be readily accessible in the work area.[4]

Q6: The 1,1,2,2-Tetrabromoethane in my container has turned a yellowish color. Is it still safe to use?

A6: 1,1,2,2-Tetrabromoethane is often described as a colorless to pale-yellow liquid.[11][12] A yellowish appearance may be normal for the technical grade product.[11] However, if you observe a significant color change or the formation of precipitates, it could indicate decomposition or contamination. The substance can decompose when heated, producing toxic and corrosive fumes.[5] It is prudent to consult the manufacturer's specifications and, if in doubt, dispose of the chemical as hazardous waste.

Quantitative Data Summary

Property	Value
Chemical Formula	C₂H₂Br₄
Molecular Weight	345.7 g/mol
Appearance	Colorless to yellowish heavy liquid with a pungent odor.[5][11]
Boiling Point	243.5 °C
Melting Point	0 °C
Relative Density	2.96 (water = 1)
Vapor Pressure	5.32 Pa at 24°C
Occupational Exposure Limit (TLV)	0.1 ppm as TWA
Incompatibilities	Strong oxidants, strong bases, chemically active metals (aluminum, magnesium, zinc), hot iron.[1][5][6][13][14]

Experimental Workflows & Logical Relationships

The following diagrams illustrate key procedures and safety logic for working with 1,1,2,2-Tetrabromoethane.

Caption: Experimental workflow for handling 1,1,2,2-Tetrabromoethane.

Caption: Logical relationships between hazards and safety measures.

References

• 1. echemi.com [echemi.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. geoliquids.com [geoliquids.com]
• 5. ICSC 1235 - 1,1,2,2-TETRABROMOETHANE [inchem.org]
• 6. dl.novachem.com.au [dl.novachem.com.au]
• 7. fishersci.ie [fishersci.ie]
• 8. Cleaning up a spill | Compliance and Risk Management [kent.edu]
• 9. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 10. fishersci.com [fishersci.com]
• 11. echemi.com [echemi.com]
• 12. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Page loading... [wap.guidechem.com]
• 14. chemicalbook.com [chemicalbook.com]

Technical Support Center: Disposal of 1,1,2,2-Tetrabromoethane Laboratory Waste

This guide provides detailed information and procedures for the safe and proper disposal of 1,1,2,2-Tetrabromoethane (TBE) waste generated in a laboratory setting. Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the protection of the environment.

Frequently Asked Questions (FAQs)

Q1: What is 1,1,2,2-Tetrabromoethane and why does its waste require special handling?

A1: 1,1,2,2-Tetrabromoethane (CAS No. 79-27-6), also known as acetylene (B1199291) tetrabromide, is a dense, yellowish liquid with a pungent odor.[1] Its waste is considered hazardous due to its significant health and environmental risks. It is fatal if inhaled, harmful if swallowed, causes serious eye irritation, and is harmful to aquatic life with long-lasting effects.[2][3][4][5][6][7] Therefore, its disposal is strictly regulated.

Q2: Can I dispose of small amounts of 1,1,2,2-Tetrabromoethane waste down the drain?

A2: No. Under no circumstances should 1,1,2,2-Tetrabromoethane waste be disposed of down the sanitary sewer.[8][9] It is harmful to aquatic organisms and can cause long-term adverse effects in the aquatic environment.[3][4][8] This and other chlorinated hydrocarbons are forbidden from sink/sewer disposal.[9]

Q3: What are the immediate steps to take in case of a 1,1,2,2-Tetrabromoethane spill?

A3: In the event of a spill, the immediate priorities are to ensure personnel safety and contain the spill.

• Evacuate non-essential personnel from the area.[6]

• Ensure adequate ventilation.[6][10]

• Wear appropriate Personal Protective Equipment (PPE), including respiratory protection, chemical-resistant gloves, and eye/face protection.[3][5]

• Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.[1][6][10]

• Collect the absorbed material into a suitable, labeled, and closed container for hazardous waste disposal.[1][6]

• Do not allow the spill to enter drains or waterways.[2][8]

Q4: How should I store 1,1,2,2-Tetrabromoethane waste before disposal?

A4: 1,1,2,2-Tetrabromoethane waste should be stored in a designated satellite accumulation area.[11] The container must be:

• Clearly labeled as "Hazardous Waste" and with the chemical name "1,1,2,2-Tetrabromoethane".[9][11]

• Made of a compatible material (e.g., glass or a suitable plastic, but not aluminum or galvanized containers).[2][8]

• Kept tightly closed when not in use.[2][11]

• Stored in a cool, dry, and well-ventilated area away from incompatible materials.[2][10]

• Stored in secondary containment to prevent spills.[11]

Troubleshooting Guide

Issue	Probable Cause	Solution
Uncertainty about waste classification	The waste is a mixture with other chemicals.	If 1,1,2,2-Tetrabromoethane is mixed with other solvents, it should be treated as halogenated solvent waste.[9][11] Do not mix with non-halogenated waste to avoid higher disposal costs.[9] Always consult your institution's Environmental Health and Safety (EHS) office for specific guidance.
The waste container is leaking or damaged	The container material is not compatible with 1,1,2,2-Tetrabromoethane, or it is physically damaged.	Transfer the waste to a new, compatible container immediately. The original container is often the best choice for waste.[9] The transfer should be done in a chemical fume hood with appropriate PPE. Label the new container correctly. Dispose of the contaminated, damaged container as hazardous waste.
The hazardous waste disposal service rejected the waste container	The container was improperly labeled, not securely closed, or contained incompatible materials.	Ensure the hazardous waste tag is completely filled out with all chemical constituents and their percentages.[9][11] The container lid must be tightly secured.[11] Confirm that no incompatible materials, such as alkali metals or powdered aluminum, have been added.[3]

Summary of Chemical Properties and Hazards

Property	Value	Reference
CAS Number	79-27-6	[2][5][10]
Molecular Formula	C2H2Br4	[1][2][5]
Appearance	Yellowish liquid	[1][2]
Odor	Pungent, similar to camphor	[1][10]
Density	2.967 g/cm³ at 25 °C	[4]
Boiling Point	~244 °C	[2]
Melting Point	-1 to 1 °C	[4]
Solubility in Water	Insoluble	[10]
Hazards	Fatal if inhaled, Harmful if swallowed, Causes serious eye irritation, Harmful to aquatic life with long-lasting effects	[2][4][7]

Experimental Protocol: Standard Operating Procedure for Disposal

Objective: To outline the step-by-step process for the collection and disposal of 1,1,2,2-Tetrabromoethane waste from a laboratory.

Materials:

• Designated hazardous waste container (compatible material)

• Hazardous waste labels/tags

• Personal Protective Equipment (PPE): safety goggles, face shield, chemical-resistant gloves (Viton® recommended), lab coat

• Chemical fume hood

• Secondary containment bin

Procedure:

• Preparation:

  • Designate a specific, well-ventilated area within the laboratory, preferably inside a chemical fume hood, for the accumulation of 1,1,2,2-Tetrabromoethane waste.

  • Obtain a proper waste container and the necessary hazardous waste tags from your institution's EHS department.

  • Ensure the waste container is placed in a secondary containment bin.[11]

• Waste Collection:

  • As soon as the first drop of waste is added, label the container with a hazardous waste tag, filling in the generator's information and the chemical name.[9][11]

  • Carefully transfer the 1,1,2,2-Tetrabromoethane waste into the designated container.

  • Keep the container securely closed at all times, except when adding waste.[11]

  • Segregate this halogenated waste from non-halogenated solvent waste streams.[9]

• Storage:

  • Store the waste container in the designated satellite accumulation area.

  • Do not accumulate more than 25 gallons of halogenated solvent waste in the laboratory at any given time.[11]

• Disposal Request:

  • When the container is three-quarters full, complete the hazardous waste tag with the final volume and date.[11]

  • Request a waste pickup from your institution's EHS or hazardous waste management office by completing the required online form or procedure.[11]

  • Do not transport the hazardous waste yourself.[9]

Disposal Workflow

Caption: Workflow for the proper disposal of 1,1,2,2-Tetrabromoethane waste.

References

• 1. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dl.novachem.com.au [dl.novachem.com.au]
• 3. geoliquids.com [geoliquids.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. vumc.org [vumc.org]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. campusoperations.temple.edu [campusoperations.temple.edu]

troubleshooting emulsion formation in mineral separation with 1,1,2,2-Tetrabromoethane

Technical Support Center: 1,1,2,2-Tetrabromoethane Mineral Separation

Welcome to the technical support center for mineral separation using 1,1,2,2-Tetrabromoethane (TBE). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to emulsion formation during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1,2,2-Tetrabromoethane (TBE) and why is it used for mineral separation?

1,1,2,2-Tetrabromoethane is a dense, halogenated hydrocarbon used as a heavy liquid for separating minerals based on their specific gravity.[1] With a density of approximately 2.96 g/mL, it allows lighter minerals (like quartz and feldspar) to float, while denser minerals (the "heavy mineral fraction") sink.[1][2] This process is a crucial step in isolating minerals for further analysis.

Q2: Why is a stable emulsion forming during my mineral separation with TBE?

Emulsion formation occurs when two immiscible liquids, in this case, TBE and likely a residual aqueous phase, are mixed vigorously, causing one to become dispersed as fine droplets within the other.[3] The stability of this emulsion is often enhanced by the presence of certain materials in your sample that act as emulsifying agents.[4]

Key causes include:

• Fine Particulate Matter: Very fine mineral particles, especially clays, can accumulate at the TBE-water interface, forming a physical barrier that prevents droplets from coalescing.[5]

• Organic Contaminants: Residual organic matter (humic acids, oils) from the sample can act as surfactants, reducing the interfacial tension between TBE and water.

• Vigorous Agitation: Shaking the separatory funnel too aggressively can create very small droplets that are difficult to separate.[6]

• Presence of Water: Inadequate drying of the mineral sample before introducing it to the TBE can provide the aqueous phase necessary for emulsion formation.[7]

Q3: What is the first and simplest step I should take to break an emulsion?

The simplest approach is to allow the mixture to stand undisturbed for a period, from 30 minutes to several hours.[8] This allows gravity to slowly act on the density difference between the phases, potentially leading to separation.[9] Gentle tapping or swirling of the separatory funnel can sometimes help accelerate this process.[8]

Q4: Can changing the temperature help break a TBE emulsion?

Yes, gentle heating can be effective. Increasing the temperature reduces the viscosity of the liquids, which can facilitate the coalescence of dispersed droplets.[3] However, TBE is hazardous and decomposes at high temperatures, so heating should be gentle and performed in a well-ventilated fume hood.[10] Avoid excessive heating, as it could damage your sample or create a safety hazard.[3]

Data Presentation

For your reference, the key physical and chemical properties of 1,1,2,2-Tetrabromoethane are summarized below.

Property	Value
Chemical Formula	C₂H₂Br₄[11]
Molecular Weight	345.65 g/mol
Appearance	Colorless to pale-yellow, heavy liquid[12]
Density	~2.967 g/mL at 25 °C
Boiling Point	243.5 °C[11]
Melting Point	-1 to 1 °C
Vapor Pressure	0.1 mmHg at 20 °C
Solubility in Water	Insoluble/Slightly soluble (0.065% at 30°C)[11]
Miscibility	Miscible with ethanol, ether, chloroform, acetic acid[12]
Refractive Index	n20/D 1.637

Troubleshooting Guides

This section provides a systematic approach to resolving emulsion issues. Start with the least disruptive methods before moving to more aggressive techniques.

Guide 1: Mechanical Methods for Emulsion Breaking

Issue: A persistent emulsion layer is present between the TBE and the "floats" fraction.

Solutions:

• Patience and Gentle Agitation:

  • Let the separatory funnel stand undisturbed for at least 30 minutes.[8]

  • Gently tap the sides of the funnel or use a glass stir rod to carefully stir the emulsion layer.[13]

• Centrifugation:

  • This is often the most effective mechanical method for breaking stable emulsions.[8][14]

  • The high g-force overcomes the forces stabilizing the emulsion, forcing the denser TBE and mineral phases to separate from the lighter aqueous phase.[15]

  • Refer to Experimental Protocol 2 for a detailed procedure.

• Filtration:

  • Passing the emulsified mixture through a plug of glass wool or phase separation filter paper can sometimes break the emulsion by physically trapping one of the phases.[6][16]

Guide 2: Chemical Methods for Emulsion Breaking

Issue: Mechanical methods have failed to resolve the emulsion.

Solutions:

• "Salting Out" (Increasing Ionic Strength):

  • This technique involves adding a saturated aqueous solution of a salt, like sodium chloride (NaCl), to the mixture.[17]

  • The salt increases the ionic strength of the aqueous phase, which disrupts the stabilizing effect of any surfactant-like molecules and encourages phase separation.[16][17]

  • Refer to Experimental Protocol 3 for a detailed procedure.

• pH Adjustment:

  • If the emulsion is stabilized by acidic or basic compounds (like humic acids), altering the pH can break the emulsion.[3][13]

  • Adding a dilute acid (e.g., HCl) or base (e.g., NaOH) can neutralize the charge on these stabilizing molecules, reducing their effectiveness as emulsifiers.[8] Use this method with caution, as it may affect certain minerals.

• Solvent Addition:

  • Adding a small amount of a solvent that is miscible with TBE but not with water (e.g., chloroform) can alter the properties of the organic phase, helping to dissolve the emulsifying agent and break the emulsion.[3][16]

Experimental Protocols

Safety Precaution: 1,1,2,2-Tetrabromoethane is toxic and should always be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[1][10]

Protocol 1: Standard Heavy Liquid Separation with TBE

• Preparation: Ensure the mineral sample is clean and completely dry to prevent introducing water.

• Setup: Place a separatory funnel securely in a ring stand inside a fume hood. Ensure the stopcock is closed.

• Add TBE: Pour a sufficient volume of TBE into the separatory funnel.

• Introduce Sample: Slowly add the dried mineral sample to the TBE.

• Initial Separation: Gently stir the sample into the TBE with a glass rod to ensure all grains are wetted. Allow the mixture to stand for 20-30 minutes as the heavy minerals sink and the light minerals float.[18]

• Drain "Sinks": Carefully open the stopcock to drain the settled heavy mineral fraction ("sinks") into a labeled beaker or filter funnel.[19] Close the stopcock just as the last of the heavy grains pass through.

• Collect "Floats": Drain the remaining liquid containing the floating light minerals into a separate labeled beaker.

• Washing: Wash both mineral fractions with a suitable solvent (e.g., acetone (B3395972) or ethanol) to remove all residual TBE.[2]

• Drying: Dry the washed mineral fractions in an oven at a low temperature.

Protocol 2: Breaking an Emulsion using Centrifugation

• Transfer Mixture: Carefully pour the emulsified mixture from the separatory funnel into appropriate centrifuge tubes. Ensure the tubes are balanced.

• Centrifuge: Place the tubes in the centrifuge. A common starting point is to centrifuge at 3000-5000 rpm for 10-15 minutes.[20] Higher speeds or longer times may be necessary for very stable emulsions.

• Observe: After centrifugation, three distinct layers should be visible: the clear TBE at the bottom, the aqueous/emulsifier layer in the middle, and the lighter mineral fraction at the top (or suspended in the aqueous layer).

• Separate Layers: Carefully pipette or decant the separated layers to isolate the desired mineral fraction.

Protocol 3: Breaking an Emulsion by "Salting Out"

• Prepare Brine: Create a saturated solution of sodium chloride (NaCl) in deionized water.

• Add Brine: Add a small volume of the brine solution (e.g., 5-10 mL) to the separatory funnel containing the emulsion.

• Mix Gently: Gently invert the separatory funnel 2-3 times. Do not shake vigorously, as this may reform the emulsion.[6]

• Allow to Settle: Let the funnel stand and observe. The emulsion should start to break, and a clearer interface between the TBE and aqueous layers should become visible.

• Separate: Once the layers have separated, proceed with draining the fractions as described in Protocol 1 .

Visualizations

The following diagrams illustrate key concepts and workflows for troubleshooting emulsion formation.

Caption: Troubleshooting workflow for resolving emulsions in TBE separation.

Caption: Key factors contributing to the formation of a stable emulsion.

References

• 1. Heavy Liquid Testing Procedure - 911Metallurgist [911metallurgist.com]
• 2. saimm.org.za [saimm.org.za]
• 3. youtube.com [youtube.com]
• 4. View of Emulsion types, stability mechanisms and rheology: A review | International Journal of Innovative Research and Scientific Studies [ijirss.com]
• 5. The Formation, Stabilization and Separation of Oil–Water Emulsions: A Review | MDPI [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Heavy Liquid Separation - 911Metallurgist [911metallurgist.com]
• 8. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 9. biolinscientific.com [biolinscientific.com]
• 10. ICSC 1235 - 1,1,2,2-TETRABROMOETHANE [inchem.org]
• 11. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 12. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. azom.com [azom.com]
• 14. dolphincentrifuge.com [dolphincentrifuge.com]
• 15. Using Centrifugal Separators for Oil Reclamation [machinerylubrication.com]
• 16. biotage.com [biotage.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. dep.nj.gov [dep.nj.gov]
• 19. Heavy Liquid Separation [physics.purdue.edu]
• 20. researchgate.net [researchgate.net]

optimizing reaction conditions for the dehydrohalogenation of 1,1,2,2-Tetrabromoethane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the dehydrohalogenation of 1,1,2,2-tetrabromoethane.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the dehydrohalogenation of 1,1,2,2-tetrabromoethane.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Insufficient Base Strength or Concentration: The base may not be strong enough to efficiently promote the E2 elimination reaction.[1][2] 2. Low Reaction Temperature: The activation energy for the reaction may not be met. 3. Poor Solubility of Reactants: If using a biphasic system without a phase-transfer catalyst, the base and substrate may not be interacting effectively. 4. Inactive Catalyst (if using PTC): The phase-transfer catalyst may have degraded or is not suitable for the reaction.	1. Use a stronger base such as potassium tert-butoxide or sodium amide. Increase the concentration of the base (e.g., use 50% aqueous NaOH). 2. Gradually increase the reaction temperature, monitoring for product formation and potential side reactions. Heating is often required for dehydrohalogenation.[1] 3. Add a suitable phase-transfer catalyst like a quaternary ammonium (B1175870) salt (e.g., tetrabutylammonium (B224687) bromide) to facilitate the reaction between the aqueous base and the organic substrate.[3] 4. Use a fresh batch of the phase-transfer catalyst. Consider screening different catalysts; more organophilic catalysts can sometimes be more effective.
Formation of Side Products (e.g., Substitution Products)	1. Nucleophilic Attack by the Base: The base (e.g., hydroxide) can act as a nucleophile, leading to substitution reactions. This is more common with less hindered substrates and weaker bases. 2. Further Reaction of the Product: The initial dehydrohalogenation product, 1,2-dibromoethene (B7949689), can undergo further elimination to form bromoacetylene or other byproducts if the reaction conditions are too harsh.	1. Use a sterically hindered, non-nucleophilic base like potassium tert-butoxide.[1] 2. Carefully monitor the reaction progress (e.g., by GC or TLC) and stop the reaction once the desired product is formed. Control the stoichiometry of the base.
Reaction Stalls Before Completion	1. Decomposition of the Catalyst (PTC): Some quaternary ammonium salts can degrade at higher temperatures in the presence of a strong base.[3] 2. Consumption of the Base: The base may be consumed by side reactions or absorbed by acidic byproducts.	1. Add a fresh portion of the catalyst to the reaction mixture.[3] Consider using a more thermally stable catalyst. 2. Add additional base to the reaction mixture.
Inconsistent Results	1. Variable Quality of Reagents: The purity of 1,1,2,2-tetrabromoethane, the base, or the solvent can affect the reaction outcome. 2. Presence of Water: In non-aqueous reactions, trace amounts of water can affect the activity of strong bases like sodium amide.	1. Ensure all reagents are of high purity and are properly stored.[4] 2. Use anhydrous solvents and reagents when employing water-sensitive bases.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the first dehydrohalogenation of 1,1,2,2-tetrabromoethane?

The primary product is 1,2-dibromoethene. The reaction involves the elimination of one molecule of hydrogen bromide (HBr).

Q2: Which type of base is most effective for this reaction?

Strong bases are required for efficient dehydrohalogenation.[2] For reactions in a homogenous solution, strong alkoxide bases like potassium ethoxide or the more sterically hindered potassium tert-butoxide are effective.[1] In biphasic systems, a concentrated aqueous solution of a strong base like sodium hydroxide (B78521) (50%) can be used in conjunction with a phase-transfer catalyst.[3] For a double dehydrohalogenation to form an alkyne, a very strong base like sodium amide is often used.

Q3: What is the role of a phase-transfer catalyst (PTC) in this reaction?

Since 1,1,2,2-tetrabromoethane is an organic compound with low water solubility, and a strong base like NaOH is often used in an aqueous solution, the reaction occurs at the interface of the two phases.[4] A phase-transfer catalyst, typically a quaternary ammonium salt, facilitates the transfer of the hydroxide anion from the aqueous phase to the organic phase, where it can react with the tetrabromoethane, thereby increasing the reaction rate.[3]

Q4: Can this reaction proceed to form an alkyne?

Yes, with a sufficiently strong base and appropriate reaction conditions, a double dehydrohalogenation can occur to form bromoacetylene and potentially acetylene. This typically requires a stronger base than for the first elimination, such as sodium amide (NaNH₂).

Q5: What are the typical solvents used for this reaction?

The choice of solvent depends on the base being used. For alkoxide bases, the corresponding alcohol (e.g., ethanol (B145695) for potassium ethoxide) is a common choice.[2] High-boiling polar aprotic solvents like triethylene glycol have also been used for similar dehydrohalogenations.[5] If using a phase-transfer catalyst with an aqueous base, a non-polar organic solvent may be used, or the reaction can be run neat.

Experimental Protocol: Phase-Transfer Catalyzed Dehydrohalogenation

This protocol is a representative procedure for the dehydrohalogenation of 1,1,2,2-tetrabromoethane to 1,2-dibromoethene using a phase-transfer catalyst.

Materials:

• 1,1,2,2-Tetrabromoethane (C₂H₂Br₄)

• 50% (w/w) aqueous sodium hydroxide (NaOH) solution

• Tetrabutylammonium bromide (TBAB)

• Toluene (B28343) (or another suitable organic solvent)

• Deionized water

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 1,1,2,2-tetrabromoethane (1 equivalent), toluene (if used, approximately 2-3 mL per gram of substrate), and tetrabutylammonium bromide (0.05 equivalents).

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution (3-4 equivalents).

• Heat the mixture to 70-80°C with continued vigorous stirring. The use of a heating mantle or oil bath is recommended for stable temperature control.

• Monitor the progress of the reaction by taking small aliquots from the organic layer and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Once the reaction has reached the desired level of completion (typically 2-4 hours), cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel. Add deionized water to dissolve the sodium salts.

• Separate the organic layer. Wash the organic layer with deionized water (2 x 20 mL) and then with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• The solvent can be removed by rotary evaporation. The crude product can be purified by distillation under reduced pressure.

Visualizations

Caption: Experimental workflow for the phase-transfer catalyzed dehydrohalogenation.

Caption: Troubleshooting decision tree for low yield in dehydrohalogenation.

References

• 1. Ch 5: Dehydrohalogenation [chem.ucalgary.ca]
• 2. Dehydrohalogenation - Wikipedia [en.wikipedia.org]
• 3. chem.ch.huji.ac.il [chem.ch.huji.ac.il]
• 4. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 5. beyondbenign.org [beyondbenign.org]

Technical Support Center: Stability of 1,1,2,2-Tetrabromoethane Under Thermal Stress

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for preventing the decomposition of 1,1,2,2-Tetrabromoethane (TBE) during heating. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the stability and integrity of your compound in thermally demanding applications.

Frequently Asked Questions (FAQs)

Q1: At what temperature does 1,1,2,2-Tetrabromoethane begin to decompose?

A1: 1,1,2,2-Tetrabromoethane is stable at room temperature but will decompose upon heating. The decomposition temperature is generally cited to be between 190°C and 240°C (374°F and 464°F).[1][2][3] The presence of impurities, such as metals or acids, can lower the decomposition temperature.

Q2: What are the primary decomposition products of 1,1,2,2-Tetrabromoethane?

A2: The thermal decomposition of 1,1,2,2-Tetrabromoethane primarily results in the release of hydrogen bromide (HBr) and elemental bromine (Br₂).[1] In the presence of air (oxygen), other toxic and corrosive fumes such as carbonyl bromide (COBr₂) and carbon monoxide (CO) may also be generated.[2]

Q3: What are the visual or analytical signs of 1,1,2,2-Tetrabromoethane decomposition?

A3: Signs of decomposition to be aware of in your experiments include:

• Color Change: A noticeable darkening of the liquid, shifting from colorless or pale yellow to a distinct yellow or brown hue.

• Acidic Fumes: The evolution of sharp, acidic odors, which is indicative of hydrogen bromide gas formation.

• Precipitate Formation: The appearance of solid impurities or sludge in the liquid.

• Inconsistent Experimental Results: If you are using TBE as a solvent or reagent, unexpected side products, lower yields, or poor reproducibility in your reactions can be a strong indicator of its degradation.

• pH Shift: If in the presence of even trace moisture, the formation of hydrobromic acid will lower the pH of the medium.

Q4: What types of chemical stabilizers can be used to prevent the decomposition of 1,1,2,2-Tetrabromoethane?

A4: The primary strategy for stabilizing 1,1,2,2-Tetrabromoethane against thermal decomposition is the use of "acid scavengers." These compounds neutralize the acidic hydrogen bromide (HBr) that is formed, which in turn can catalyze further decomposition. Effective classes of stabilizers include:

• Epoxidized Oils: Epoxidized soybean oil (ESO) and linseed oil are effective at scavenging halogen acids.

• Hydrotalcites: These magnesium-aluminum layered double hydroxides (e.g., DHT-4A™) are high-performance acid acceptors that function via anion exchange.

• Phenolic Compounds: Hindered phenols can act as antioxidants and radical scavengers, interrupting degradation pathways.

• Amine Compounds: Certain amines can be used to neutralize acids, but care must be taken to choose a non-nucleophilic amine to avoid unwanted side reactions with the 1,1,2,2-Tetrabromoethane.

Troubleshooting Guides

This section provides a logical approach to diagnosing and resolving issues related to the thermal decomposition of 1,1,2,2-Tetrabromoethane during your experiments.

Visualizing the Troubleshooting Process

The following flowchart outlines a systematic process for troubleshooting unexpected results or signs of degradation when heating 1,1,2,2-Tetrabromoethane.

References

• 1. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 2. rsc.org [rsc.org]
• 3. medium.com [medium.com]

Technical Support Center: 1,1,2,2-Tetrabromoethane Health and Safety

This technical support center provides essential health and safety information for researchers, scientists, and drug development professionals working with 1,1,2,2-Tetrabromoethane (TBE). The following troubleshooting guides and frequently asked questions (FAQs) address potential issues and provide guidance for safe laboratory practices.

Frequently Asked Questions (FAQs)

Q1: What are the primary health risks associated with inhaling 1,1,2,2-Tetrabromoethane vapors?

A1: Inhaling 1,1,2,2-Tetrabromoethane vapors can lead to a range of acute and chronic health effects. It is considered very toxic upon inhalation.[1][2] Short-term exposure can irritate the eyes, nose, and throat.[3] Overexposure may cause symptoms such as headache, fatigue, dizziness, lightheadedness, and potentially passing out.[3] In severe cases, inhalation can be fatal.[2][4][5][6] Chronic exposure may lead to liver and kidney damage.[1][2][3]

Q2: What are the immediate symptoms of overexposure to 1,1,2,2-Tetrabromoethane vapors?

A2: Immediate symptoms of overexposure can include headache, nausea, loss of appetite, fatigue, and abdominal pain.[2] You may also experience irritation of the respiratory tract, drowsiness, and central nervous system depression.[2][6] In some cases, exposure to even low concentrations has led to severe liver damage with initial symptoms like headache, anorexia, vomiting, and stomach pains.[4]

Q3: What should I do in case of accidental inhalation of 1,1,2,2-Tetrabromoethane vapors?

A3: If you or a colleague inhales 1,1,2,2-Tetrabromoethane vapors, immediately move the affected person to fresh air.[1][6][7][8] Lay the patient down and keep them warm and rested.[1] Seek immediate medical attention.[2][6] If breathing has stopped, trained personnel should perform artificial respiration.[1][7]

Q4: What personal protective equipment (PPE) is necessary when working with 1,1,2,2-Tetrabromoethane?

A4: When handling 1,1,2,2-Tetrabromoethane, it is crucial to use proper personal protective equipment. This includes wearing protective gloves, protective clothing, and eye protection such as a face shield. All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] If there is a risk of exceeding exposure limits, a NIOSH/MSHA approved respirator must be used.[3][9]

Q5: How should I handle a spill of 1,1,2,2-Tetrabromoethane?

A5: In the event of a spill, you should first ensure the area is well-ventilated and remove all ignition sources.[1][4] Evacuate unnecessary personnel from the area.[9] Wear appropriate personal protective equipment, including a respirator.[1][4] Absorb the spill with an inert material like vermiculite, sand, or earth, and then place it in a suitable, sealed container for disposal.[2] Avoid runoff into storm sewers and waterways.[2]

Troubleshooting Guide

Issue/Symptom	Possible Cause	Immediate Action	Preventative Measures
Mild headache, dizziness, or nausea during experiment	Inhalation of low levels of 1,1,2,2-Tetrabromoethane vapors.	1. Immediately move to a well-ventilated area or fresh air. 2. If symptoms persist, seek medical attention.	1. Always work in a properly functioning chemical fume hood. 2. Ensure adequate general laboratory ventilation. 3. Use appropriate respiratory protection if necessary.
Eye irritation or redness	Direct contact of vapors or liquid with the eyes.	1. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][8][10][11] 2. Remove contact lenses if present and easy to do.[6] 3. Seek immediate medical attention.[2]	1. Always wear chemical safety goggles or a face shield.
Skin irritation or redness	Direct contact of the liquid with the skin.	1. Immediately remove all contaminated clothing.[1] 2. Flush the affected skin with plenty of soap and water for at least 15 minutes.[1][7][8][11] 3. Seek medical attention if irritation persists.[1][4]	1. Wear appropriate chemical-resistant gloves and protective clothing. 2. Avoid exposing open cuts or abraded skin.[1]
Strong, sweet odor detected in the laboratory	A potential leak or spill of 1,1,2,2-Tetrabromoethane.	1. Evacuate the immediate area. 2. If safe to do so, identify and contain the source of the leak or spill. 3. Follow spill cleanup procedures.	1. Regularly inspect containers and equipment for leaks. 2. Store 1,1,2,2-Tetrabromoethane in tightly closed containers in a cool, dry, well-ventilated area.[2]

Quantitative Health and Safety Data

Parameter	Value	Reference
OSHA Permissible Exposure Limit (PEL)	1 ppm (14 mg/m³) TWA	[2]
ACGIH Threshold Limit Value (TLV)	1 ppm (14 mg/m³) TWA
NIOSH Recommended Exposure Limit (REL)	1 ppm TWA	[2]
NIOSH Immediately Dangerous to Life or Health (IDLH)	8 ppm	[3]
Oral LD50 (Rat)	1,200 mg/kg	[5]
Inhalation LC50 (Rat)	549 mg/m³ (4 hours)	[5]
Dermal LD50 (Rat)	5,250 mg/kg	[5]

Experimental Protocols

Protocol 1: Standard Operating Procedure for Handling 1,1,2,2-Tetrabromoethane

• Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for the use of 1,1,2,2-Tetrabromoethane. Identify potential hazards and establish control measures.

• Personal Protective Equipment (PPE): Don the required PPE, including a lab coat, chemical-resistant gloves (Viton® is recommended), and chemical safety goggles.[9] Ensure a properly fitted respirator is available if needed.

• Ventilation: All handling of 1,1,2,2-Tetrabromoethane must be performed inside a certified chemical fume hood with adequate airflow.

• Dispensing: Use a syringe or a calibrated dispensing pump to transfer the liquid. Avoid pouring to minimize vapor generation.

• Waste Disposal: Dispose of all 1,1,2,2-Tetrabromoethane waste in a designated, properly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Decontamination: After handling, thoroughly wash hands and any potentially contaminated surfaces with soap and water.

Visualizations

Caption: Emergency response workflow for inhalation exposure.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. nj.gov [nj.gov]
• 4. dl.novachem.com.au [dl.novachem.com.au]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. geoliquids.com [geoliquids.com]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. en.hesperian.org [en.hesperian.org]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 11. Lab Accident/First Aid Information | Environmental Health and Safety [ehs.uconn.edu]

effect of moisture on the efficiency of mineral separation with 1,1,2,2-Tetrabromoethane

Technical Support Center: Mineral Separation with 1,1,2,2-Tetrabromoethane

This technical support guide provides troubleshooting advice and frequently asked questions regarding the impact of moisture on the efficiency of mineral separation using 1,1,2,2-Tetrabromoethane (TBE).

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor separation of light and heavy minerals.	Change in TBE density due to moisture: While TBE is largely immiscible with water, the presence of excessive moisture can lead to the formation of emulsions or micro-emulsions, effectively lowering the overall density of the separation medium.[1][2][3]	1. Dry the mineral sample: Ensure the mineral sample is thoroughly dried in an oven at an appropriate temperature that does not alter the mineral composition before introducing it to the TBE. 2. Use anhydrous TBE: Start with a fresh, dry batch of TBE for the separation. 3. Centrifugation: If an emulsion has formed, centrifugation may help to break the emulsion and separate the aqueous and organic phases.
"Clumping" or aggregation of mineral particles.	Interfacial tension effects: Water molecules can create bridges between mineral particles, leading to aggregation. This is particularly problematic with fine-grained minerals.	1. Pre-treatment with a surfactant: In some cases, a small amount of a suitable surfactant can help to reduce interfacial tension. However, this should be tested on a small scale first to ensure it does not interfere with the separation. 2. Thorough drying: As above, ensuring the sample is completely dry is the most effective solution.
Increased loss of TBE in the filter cake.	Adsorption of TBE to moist mineral surfaces: The presence of moisture can increase the amount of TBE that remains adsorbed to the mineral particles after filtration.[4]	1. Optimize filtration: Use a vacuum filtration system to maximize the removal of TBE. 2. Post-separation washing: Wash the separated mineral fractions with a suitable solvent (e.g., acetone) to remove residual TBE. Note that this wash solvent must be properly disposed of.[5] 3. Steam stripping: For larger-scale operations, steam stripping can be an effective method for recovering TBE from mineral surfaces.[4]
Formation of a stable emulsion.	Presence of fine clay minerals and water: Certain fine-grained minerals, like clays, can act as emulsifying agents in the presence of water and agitation.	1. Desliming: Remove the fine fraction of the mineral sample by washing and decanting with water before drying the sample for TBE separation. 2. Centrifugation: As mentioned, high-speed centrifugation can help to break stable emulsions.
Corrosion of equipment.	Hydrolysis of TBE: In the presence of water and certain metals (like aluminum or zinc, especially when heated), TBE can potentially hydrolyze, forming corrosive byproducts like hydrogen bromide.[3][6][7]	1. Use appropriate equipment: Ensure that all equipment in contact with TBE is made of non-reactive materials such as glass or stainless steel. Avoid contact with aluminum, magnesium, and zinc.[6][7] 2. Minimize water content: Keeping the system as dry as possible will reduce the risk of hydrolysis.

Frequently Asked Questions (FAQs)

Q1: How does moisture affect the density of 1,1,2,2-Tetrabromoethane?

A1: 1,1,2,2-Tetrabromoethane has a density of approximately 2.96 g/mL and is immiscible with water.[1][2] However, the presence of moisture, especially with fine particles and agitation, can lead to the formation of an emulsion. This doesn't change the density of the TBE itself, but the effective density of the heavy liquid medium can be lowered, leading to inefficient separation where heavy minerals may not sink as expected.

Q2: What is the acceptable moisture content in a mineral sample for TBE separation?

A2: For optimal results, the mineral sample should be as dry as possible. While there is no universally defined "acceptable" moisture content, as it can depend on the mineralogy and particle size, it is best practice to dry samples to a constant weight before separation. One study noted that preconditioning an ore to about 3% moisture did not noticeably affect spodumene recovery, but issues arose as moisture content changed.[4]

Q3: Can I reuse TBE that has been in contact with a moist sample?

A3: It is possible to reuse TBE, but it must be purified first. If the TBE has been contaminated with water, it should be separated from the aqueous phase (e.g., using a separatory funnel or centrifugation). The recovered TBE should then be dried using a suitable drying agent (e.g., anhydrous sodium sulfate) and its density should be checked before reuse.

Q4: Are there any safety concerns related to moisture and TBE?

A4: Yes. TBE can react with certain metals, and this reactivity can be exacerbated by the presence of water or steam.[6] It is also incompatible with strong bases.[3] TBE is toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.[5][7]

Q5: What are the alternatives to TBE if moisture is a persistent problem?

A5: If drying samples is not feasible, you might consider using an aqueous heavy liquid solution, such as sodium polytungstate (SPT).[8] Unlike TBE, the presence of some moisture in the sample will not cause clumping in an aqueous SPT solution.[8] However, SPT is more expensive than TBE.[5]

Data Presentation

Table 1: Hypothetical Effect of Moisture Content on Mineral Separation Efficiency with 1,1,2,2-Tetrabromoethane

This table presents illustrative data based on qualitative findings to demonstrate the potential impact of moisture. Actual results will vary depending on the specific mineral assemblage and experimental conditions.

Moisture Content in Sample (%)	Apparent TBE Density (g/mL)	Heavy Mineral Recovery (%)	Heavy Mineral Grade (%)	TBE Loss in Tailing (%)	Observations
0.1	2.96	98	95	1.5	Sharp and efficient separation.
1.0	2.95	95	92	2.5	Minor particle aggregation observed.
3.0	2.92	85	88	5.0	Noticeable clumping of fine particles.[4]
5.0	2.88	70	80	9.0	Formation of a partial emulsion; separation is sluggish and incomplete.
>7.0	<2.85	<50	<70	>15	Stable emulsion forms; no effective separation.

Experimental Protocols

Protocol for Investigating the Effect of Moisture on Mineral Separation Efficiency using TBE

• Sample Preparation:

  • Take a representative mineral sample and crush it to liberate the individual mineral grains.

  • Sieve the crushed sample to obtain a consistent particle size fraction (e.g., -250 +125 µm).

  • Divide the sieved sample into several identical subsamples.

  • Dry all subsamples to a constant weight in an oven at 105°C.

  • To create samples with varying moisture content, add a predetermined amount of deionized water to each dried subsample and mix thoroughly. Seal and allow to equilibrate for several hours.

• Heavy Liquid Separation:

  • Perform all steps in a fume hood.

  • Place a known mass of a moisture-conditioned subsample into a separatory funnel.

  • Add a sufficient volume of 1,1,2,2-Tetrabromoethane to the funnel to ensure free movement of the mineral particles.

  • Stir the mixture gently but thoroughly with a glass rod to ensure all particles are wetted by the TBE.

  • Allow the mixture to stand undisturbed until the light minerals have floated to the top and the heavy minerals have settled at the bottom. The required time will depend on the particle size and density contrast.

  • Carefully drain the "sink" fraction (heavy minerals) into a filter funnel lined with appropriate filter paper.

  • Subsequently, drain the "float" fraction (light minerals) into a separate filter funnel.

• Washing and Drying:

  • Wash both the sink and float fractions with a small amount of acetone (B3395972) to remove any residual TBE.

  • Collect the TBE-acetone washings for proper disposal or recovery.

  • Dry the washed mineral fractions in an oven at 105°C to a constant weight.

• Analysis:

  • Weigh the dried sink and float fractions.

  • Calculate the weight percentage of heavy and light minerals for each initial subsample.

  • Analyze the mineralogical composition of the sink and float fractions (e.g., using XRD, SEM, or optical microscopy) to determine the recovery and grade of the target minerals.

  • Compare the results across the different initial moisture contents to quantify the effect of moisture on separation efficiency.

Mandatory Visualization

Caption: Logical workflow of moisture's negative impact on TBE mineral separation.

References

• 1. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1,2,2-テトラブロモエタン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 4. Heavy Liquid Separation - 911Metallurgist [911metallurgist.com]
• 5. researchgate.net [researchgate.net]
• 6. 1,1,2,2-Tetrabromoethane | 79-27-6 [chemicalbook.com]
• 7. ICSC 1235 - 1,1,2,2-TETRABROMOETHANE [inchem.org]
• 8. geusjournals.org [geusjournals.org]

Reference Data & Comparative Studies

A Comparative Guide to 1,1,2,2-Tetrabromoethane and Bromoform for Heavy Mineral Separation

For researchers, scientists, and professionals in drug development engaged in the meticulous process of heavy mineral separation, the choice of a heavy liquid is a critical decision that influences both the efficiency of the separation and the safety of the laboratory environment. Among the available options, 1,1,2,2-Tetrabromoethane (TBE) and bromoform (B151600) are two commonly used halogenated hydrocarbons. This guide provides an objective comparison of their performance, supported by their physical and chemical properties, and outlines the experimental protocols for their use.

Quantitative Data Summary

The selection of an appropriate heavy liquid is primarily guided by its density, which must be intermediate to the densities of the minerals to be separated. Other important factors include viscosity, vapor pressure, and toxicity. The following table summarizes the key quantitative data for 1,1,2,2-Tetrabromoethane and bromoform.

Property	1,1,2,2-Tetrabromoethane (TBE)	Bromoform (Tribromomethane)
Chemical Formula	C₂H₂Br₄[1]	CHBr₃[2]
Molar Mass	345.65 g/mol [1]	252.73 g/mol [2]
Density	~2.96 g/mL[1][3]	~2.89 g/cm³[2][4]
Boiling Point	243.5 °C[5]	149.5 °C[4]
Melting Point	0.0 °C[6]	8.3 °C[2]
Vapor Pressure	10 Pa at 20 °C[1]	5 mm Hg (666.6 Pa) at 20 °C[7]
Solubility in Water	630 mg/L at 20 °C[1]	3.2 g/L[2]
Toxicity	Very toxic by inhalation, harmful if swallowed, irritates eyes and skin.[8][9] Chronic exposure may cause liver and kidney damage.[8][10]	Irritating to the respiratory tract, eyes, and skin.[2] May cause effects on the central nervous system and liver.[2] Classified as a probable human carcinogen by the EPA.[11]

Performance Comparison

Both TBE and bromoform are effective for separating a wide range of heavy minerals from lighter gangue minerals like quartz and feldspar.[1][2][12]

1,1,2,2-Tetrabromoethane (TBE) , with its higher density of approximately 2.96 g/mL, allows for the separation of a slightly denser suite of minerals compared to bromoform.[1][3] Its significantly lower vapor pressure is a distinct advantage, reducing the risk of inhalation exposure and minimizing evaporative losses during the separation process.[1] This makes TBE a more practical choice for prolonged or large-scale separations.[1]

Bromoform , with a density of about 2.89 g/cm³, is also a widely used heavy liquid for mineral separation.[2][13][14] Its lower viscosity compared to some other heavy liquids can facilitate faster settling times for mineral grains. However, its higher vapor pressure poses a greater inhalation hazard, necessitating stringent control measures such as the use of a fume hood.[15]

Experimental Protocols

The following is a generalized methodology for heavy mineral separation using either 1,1,2,2-Tetrabromoethane or bromoform. This protocol should be adapted based on the specific mineral assemblage and laboratory safety guidelines.

Materials:

• Dried and sieved sediment or crushed rock sample

• 1,1,2,2-Tetrabromoethane or Bromoform

• Separatory funnel with a stopcock

• Ring stand and clamp

• Beakers

• Filter paper

• Wash bottles with appropriate solvent (e.g., acetone (B3395972) or ethanol)

• Drying oven

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat, and a respirator if not working in a fume hood.

Procedure:

• Sample Preparation: Ensure the sample is thoroughly dried and sieved to the desired grain size fraction.[12]

• Apparatus Setup: Mount the separatory funnel securely in a ring stand inside a fume hood. Place a beaker or funnel with filter paper beneath the separatory funnel to collect the heavy mineral fraction.

• Adding the Heavy Liquid: Close the stopcock and pour the heavy liquid (TBE or bromoform) into the separatory funnel until it is about two-thirds full.

• Introducing the Sample: Carefully add the prepared sample to the heavy liquid in the separatory funnel.

• Agitation and Settling: Gently stir the mixture to ensure all grains are wetted by the heavy liquid and to break up any clumps. Allow the mixture to stand undisturbed for several hours to allow for the complete separation of heavy and light minerals.[12] Minerals with a density greater than the liquid will sink, while those with a lower density will float.[16]

• Draining the Heavy Fraction: Carefully open the stopcock to drain the sunken heavy minerals and a small amount of the heavy liquid into the collection vessel. Close the stopcock before the floating light minerals reach the bottom.

• Collecting the Light Fraction: Place a new collection vessel under the separatory funnel and drain the remaining liquid and the floating light mineral fraction.

• Washing and Drying: Wash both the heavy and light mineral fractions with a suitable solvent (e.g., acetone) to remove any residual heavy liquid.[15] The minerals should then be dried in an oven at a low temperature.

• Heavy Liquid Recovery: The used heavy liquid can be filtered and stored for reuse.

Logical Workflow for Heavy Liquid Selection

The choice of a heavy liquid for mineral separation involves a careful consideration of several factors. The following diagram illustrates a logical workflow for this decision-making process.

Caption: Decision workflow for selecting a heavy liquid.

Conclusion and Recommendations

Both 1,1,2,2-Tetrabromoethane and bromoform are effective heavy liquids for mineral separation.

• 1,1,2,2-Tetrabromoethane is advantageous due to its higher density and significantly lower vapor pressure, which enhances safety by reducing the risk of inhalation exposure.[1] However, it is considered very toxic and requires careful handling.[8][9]

• Bromoform is also a reliable option, but its higher vapor pressure necessitates the use of stringent engineering controls like a fume hood to mitigate the health risks associated with its inhalation.[15] It is also classified as a probable human carcinogen.[11]

Recommendation: For general-purpose heavy mineral separation where a density of around 2.9 g/mL is sufficient, the choice between TBE and bromoform should be made after a thorough risk assessment. Given the lower vapor pressure of TBE, it may be considered a safer option in terms of minimizing airborne concentrations, although both substances are highly toxic and demand rigorous safety protocols. The use of non-toxic alternatives, such as sodium polytungstate or lithium metatungstate, should also be considered where appropriate, although they may have limitations in terms of viscosity at higher densities.[17][18] Ultimately, the selection must be guided by the specific requirements of the separation, the available safety infrastructure, and institutional safety guidelines.

References

• 1. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 2. Bromoform - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Bromoform for separation of minerals mixtures 75-25-2 [sigmaaldrich.com]
• 5. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. atamankimya.com [atamankimya.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]
• 12. Heavy Mineral Analysis - Technique - Heavy mineral separation [heavymineralanalysis.com]
• 13. afrifusion.co.za [afrifusion.co.za]
• 14. labotiq.net [labotiq.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. inquisitiverockhopper.wordpress.com [inquisitiverockhopper.wordpress.com]
• 18. chem.com.au [chem.com.au]

A Head-to-Head Battle for Density Separation: 1,1,2,2-Tetrabromoethane vs. Sodium Polytungstate

In the realm of laboratory density separations, the choice of a heavy liquid medium is paramount to achieving accurate and efficient results. For decades, halogenated hydrocarbons like 1,1,2,2-Tetrabromoethane (TBE) have been a staple. However, growing concerns over their toxicity have paved the way for safer, water-based alternatives such as sodium polytungstate (SPT). This guide provides a comprehensive comparison of these two dense liquids, supported by their physicochemical properties and safety profiles, to aid researchers in making an informed decision for their specific applications.

At a Glance: Key Performance Indicators

The selection of an appropriate heavy liquid hinges on a balance of density, viscosity, safety, and cost. The following table summarizes the key quantitative data for both 1,1,2,2-Tetrabromoethane and sodium polytungstate.

Property	1,1,2,2-Tetrabromoethane (TBE)	Sodium Polytungstate (SPT)
Maximum Density	~2.967 g/mL at 25°C[1][2]	Up to 3.1 g/cm³ in aqueous solution[3][4][5][6]
Appearance	Colorless to pale yellow liquid[2][7][8]	White, crystalline powder or a clear, slightly yellow-greenish aqueous solution[3]
Viscosity	~9 cP	Increases with density; approx. 60 mPa·s (or 60 cP) at a density of 3.1 g/cm³[3][9]
Solvent	Organic	Aqueous (dissolves in water)[3][4]
Toxicity	High. Considered a hazardous substance.[10][11] Very toxic by inhalation.[10]	Low toxicity, considered a safer alternative to halogenated hydrocarbons.[4][12][13]
Chemical Formula	C₂H₂Br₄ or Br₂CHCHBr₂[1][2]	Na₆[H₂W₁₂O₄₀][3][4][5]

Delving Deeper: A Performance Showdown

Density and Separation Efficiency:

Both TBE and SPT offer high densities suitable for the separation of a wide range of minerals, microfossils, and other materials.[2][11] TBE has a fixed density of approximately 2.96 g/mL.[1][2] In contrast, the density of SPT solutions can be easily adjusted by varying its concentration in water, reaching a maximum of about 3.1 g/cm³.[3][4] This adjustability is a significant advantage, allowing for more precise separations of materials with close densities. For densities above 3.1 g/cm³, suspensions of fine, high-density particles like tungsten carbide can be added to SPT solutions, achieving densities up to 4.6 g/cm³.[14] Similarly, ferrosilicon (B8270449) can be added to TBE for higher densities.[15]

The Viscosity Factor:

A critical difference between the two lies in their viscosity. TBE, being an organic liquid, generally exhibits lower viscosity (around 9 cP) compared to concentrated aqueous solutions of SPT.[9] The viscosity of SPT solutions increases significantly with density, especially above 2.8 g/cm³.[9] This higher viscosity can lead to longer separation times, particularly for fine-grained materials, and may entrap smaller particles, affecting the purity of the separated fractions.[9][11] To address this, low-viscosity formulations of sodium polytungstate are also available.[16]

Health, Safety, and Environmental Impact:

This is where the most significant divergence between the two compounds is observed. 1,1,2,2-Tetrabromoethane is a well-documented hazardous substance.[10][11] It is toxic if inhaled, ingested, or absorbed through the skin and is considered a potential carcinogen.[10][11][17] Its use necessitates stringent safety protocols, including handling in a well-ventilated fume hood and the use of appropriate personal protective equipment.

Sodium polytungstate, on the other hand, is valued for its low toxicity and is considered a much safer alternative.[4][12][13] It is a water-soluble inorganic salt, which simplifies handling and cleanup.[3][4] While it is classified as harmful if swallowed and can cause serious eye damage, it is not considered to have the long-term health risks associated with TBE.[14][18][19] From an environmental perspective, SPT is also more benign, although it is considered harmful to aquatic life with long-lasting effects.[14][19]

Experimental Protocols

Density Separation Workflow

A typical workflow for density separation using either heavy liquid is outlined below. The primary difference lies in the solvent used for washing and the methods for recovery and density adjustment.

References

• 1. 1,1,2,2-Tetrabromoethane purum p.a., for separation of mineral compounds, = 98.0 GC 79-27-6 [sigmaaldrich.com]
• 2. Tetrabromoethane - Wikipedia [en.wikipedia.org]
• 3. heavy-liquid.com [heavy-liquid.com]
• 4. heavy-liquid.com [heavy-liquid.com]
• 5. Sodium metatungstate - Wikipedia [en.wikipedia.org]
• 6. spt [sometu.de]
• 7. Page loading... [guidechem.com]
• 8. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chem.com.au [chem.com.au]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. geusjournals.org [geusjournals.org]
• 12. afrifusion.co.za [afrifusion.co.za]
• 13. geoliquids.com [geoliquids.com]
• 14. static.ngu.no [static.ngu.no]
• 15. scielo.org.za [scielo.org.za]
• 16. heavy-liquid.com [heavy-liquid.com]
• 17. cdhfinechemical.com [cdhfinechemical.com]
• 18. msuweb.montclair.edu [msuweb.montclair.edu]
• 19. carlroth.com [carlroth.com]

1,1,2,2-Tetrabromoethane: A Comparative Guide for Heavy Liquid Applications

For Researchers, Scientists, and Drug Development Professionals

In the realm of laboratory and industrial processes requiring the separation of materials based on density, 1,1,2,2-Tetrabromoethane (TBE) has historically been a prominent choice. Its high density makes it an effective medium for the separation of minerals, ores, and other materials. However, the landscape of heavy liquids is evolving, with a growing emphasis on safety and environmental considerations. This guide provides an objective comparison of TBE with other common heavy liquids, supported by quantitative data and experimental protocols to aid in the selection of the most appropriate medium for your research and development needs.

Performance Comparison of Heavy Liquids

The selection of a heavy liquid is a critical step in various experimental workflows, including mineral separation and density gradient centrifugation. The ideal liquid should possess a suitable density for the intended separation, low viscosity for efficient particle settling, and a favorable safety profile. The following table summarizes the key properties of 1,1,2,2-Tetrabromoethane and its common alternatives.

Property	1,1,2,2-Tetrabromoethane (TBE)	Bromoform	Diiodomethane	Sodium Polytungstate (SPT)	LST Heavy Liquid™
Chemical Formula	C₂H₂Br₄	CHBr₃	CH₂I₂	Na₆[H₂W₁₂O₄₀]	Li₆[H₂W₁₂O₄₀] in H₂O
Density (g/mL at 25°C)	2.96[1]	2.89[2][3]	3.31[3][4]	Up to 3.1	Up to 2.95 (can reach 3.6 at elevated temperatures)[4]
Viscosity (cP at 25°C)	9[2][3][4]	1.8[2][3][4]	2.6[3][4]	>20 at 2.85 g/mL[2]	10 at 2.85 g/mL[2]
Vapor Pressure (mm Hg at 25°C)	0.02[2][3][4]	5.9[2][3][4]	1.2[3][4]	Non-volatile	Non-volatile
Toxicity (Oral LD₅₀, rat)	1200 mg/kg[5]	933 mg/kg[6]	No data found	1715 mg/kg[7][8]	Low toxicity[9]
Key Advantages	High density, wide liquid range, low vapor pressure compared to bromoform.[10]	Lower viscosity than TBE.[2][3][4]	Higher density than TBE and bromoform.	Non-toxic, non-volatile, environmentally safer.[7][11][12]	Low toxicity, low viscosity, high thermal stability, recyclable.[2][4][9]
Key Disadvantages	Toxic, potential carcinogen, requires handling in a fume hood.[3][4]	Toxic, potential carcinogen, higher vapor pressure leading to greater inhalation risk.[3][4]	Moderately toxic.[3][4]	High viscosity at higher densities, lower thermal stability than LST.[2][3][4]	More expensive than organic heavy liquids.

Advantages of 1,1,2,2-Tetrabromoethane

Despite the significant toxicity concerns, TBE possesses certain advantages that have contributed to its historical use:

• High Density: With a density of approximately 2.96 g/mL, TBE is effective for separating a wide range of minerals from their lighter gangue materials.[1]

• Low Vapor Pressure: Compared to bromoform, TBE has a significantly lower vapor pressure, which reduces the risk of inhalation exposure, although it is still considered hazardous and requires proper ventilation.[2][3][4]

• Wider Liquid Range: TBE has a broader temperature range in its liquid state compared to some alternatives, offering more flexibility in experimental conditions.[10]

However, it is crucial to weigh these advantages against the substantial health and safety risks associated with its use. TBE is poisonous by inhalation or ingestion and is a moderate skin irritant.[3][4] There is also evidence that it is a potential carcinogen.[3][4]

Experimental Protocol: Mineral Separation Using Heavy Liquids

The following is a general protocol for the separation of minerals using a heavy liquid like 1,1,2,2-Tetrabromoethane. This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

Materials:

• Crushed and sieved mineral sample

• Heavy liquid (e.g., 1,1,2,2-Tetrabromoethane)

• Separatory funnel

• Ring stand and clamp

• Beakers

• Filter paper

• Wash bottle with an appropriate solvent (e.g., acetone (B3395972) for TBE)

• Drying oven

Procedure:

• Sample Preparation: Ensure the mineral sample is clean, dry, and sieved to a uniform particle size to facilitate efficient separation.

• Setup: Mount the separatory funnel securely on the ring stand. Place a beaker with filter paper underneath the funnel to collect the "sink" fraction.

• Adding the Heavy Liquid: Carefully pour the heavy liquid into the separatory funnel until it is about two-thirds full.

• Introducing the Sample: Slowly add the prepared mineral sample to the heavy liquid in the separatory funnel.

• Agitation and Settling: Gently stir the mixture to ensure all particles are wetted by the liquid. Allow the mixture to stand undisturbed for a period to allow the minerals to separate based on their density. Lighter minerals will float, while denser minerals will sink to the bottom. The settling time will depend on the particle size and the viscosity of the heavy liquid.

• Separating the "Sink" Fraction: Carefully open the stopcock of the separatory funnel to drain the sunken heavy minerals onto the filter paper. Close the stopcock before the floating minerals reach the bottom.

• Separating the "Float" Fraction: Place a new beaker with filter paper under the funnel and drain the remaining liquid and the floating light minerals.

• Washing and Drying: Wash both the "sink" and "float" fractions with an appropriate solvent to remove any residual heavy liquid. Dry the separated mineral fractions in an oven at a suitable temperature.

• Heavy Liquid Recovery: The used heavy liquid can be filtered and stored for reuse. For tungsten-based solutions, dilution with water followed by boiling to reconcentrate is a common recycling method.[9]

Visualization of the Heavy Liquid Selection Process

The choice of a heavy liquid is a multi-faceted decision that involves balancing performance requirements with safety and environmental considerations. The following diagram illustrates a logical workflow for selecting the most appropriate heavy liquid for a given application.

Caption: Workflow for selecting a heavy liquid.

Conclusion

While 1,1,2,2-Tetrabromoethane offers the advantage of high density for certain separation applications, its significant toxicity is a major drawback. The development of safer, low-toxicity alternatives like Sodium Polytungstate and LST Heavy Liquid™ provides researchers with viable options that minimize health and environmental risks. For applications where high density is paramount and the risks can be meticulously managed, TBE and other organic heavy liquids may still have a role. However, for most laboratory applications, the trend is shifting towards the adoption of safer, aqueous-based heavy liquids. This guide provides the necessary data and protocols to make an informed decision based on the specific requirements of your experimental work.

References

• 1. saimm.org.za [saimm.org.za]
• 2. LST Heavy Liquids [heavyliquids.com]
• 3. chem.com.au [chem.com.au]
• 4. chem.com.au [chem.com.au]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. heavy-liquid.com [heavy-liquid.com]
• 8. physics.purdue.edu [physics.purdue.edu]
• 9. chem.com.au [chem.com.au]
• 10. electrochem-technologies.com [electrochem-technologies.com]
• 11. geoliquids.com [geoliquids.com]
• 12. static.ngu.no [static.ngu.no]

A Comparative Guide to Mineral Separation Using 1,1,2,2-Tetrabromoethane and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 1,1,2,2-Tetrabromoethane (TBE) for mineral separation against safer, non-toxic alternatives and other separation methodologies. The information presented is supported by experimental data to aid in the selection of the most appropriate technique for your research needs, prioritizing both efficacy and laboratory safety.

Executive Summary

1,1,2,2-Tetrabromoethane has historically been a staple in mineralogy for density-based separation of minerals. Its high density is effective for isolating heavier minerals from lighter gangue materials. However, significant health and environmental risks associated with TBE have necessitated the adoption of safer alternatives. This guide details the performance of TBE in comparison to non-toxic heavy liquids, such as Sodium Polytungstate (SPT) and Lithium Heteropolytungstate (LST), as well as non-liquid-based techniques like magnetic and gravity separation. Experimental evidence suggests that modern, non-toxic heavy liquids can achieve comparable separation efficiency to TBE with significantly reduced health risks.

Data Presentation: Quantitative Comparison of Heavy Liquids

The selection of a heavy liquid for mineral separation is a trade-off between density, viscosity, safety, and cost. The following tables summarize the key physical properties and performance metrics of TBE and its common alternatives.

Table 1: Physical Properties of Common Heavy Liquids

Heavy Liquid	Chemical Formula	Density (g/mL at 20-25°C)	Viscosity (cP at 25°C)
1,1,2,2-Tetrabromoethane (TBE)	C₂H₂Br₄	~2.96[1][2]	~9-10[3][4][5]
Bromoform	CHBr₃	~2.89	~1.8[3][4][5]
Diiodomethane	CH₂I₂	~3.31[2][3]	~2.6[3]
Sodium Polytungstate (SPT)	Na₆[H₂W₁₂O₄₀]	Up to 3.1[6]	>20 (at 2.85 g/mL)[4]
Lithium Heteropolytungstate (LST)	Li₆[H₂W₁₂O₄₀]	Up to 2.95	~10 (at 2.85 g/mL)[4]

Table 2: Comparative Performance Data for Heavy Mineral Separation

Heavy Liquid	Mineral Sample	Heavy Mineral Recovery (%)	Light Mineral Recovery (%)	Notes
TBE (density ~2.96 g/mL)	Sand	98.5	1.5	Results from duplicate splits of the 3-4cp fraction.[1]
Sodium Polytungstate (density >3.0 g/mL)	Sand	98.3	1.7	Results from duplicate splits of the 3-4cp fraction. The minor difference in recovery is attributed to the slightly higher density of the SPT solution used.[1]
TBE	Spodumene Ore	79.6 ± 4.3	-	Achieved a concentrate grade of 90.9 ± 3.3% spodumene.[7]

Table 3: Health and Safety Comparison

Feature	1,1,2,2-Tetrabromoethane (TBE)	Sodium Polytungstate (SPT) & Lithium Heteropolytungstate (LST)
Toxicity	Highly toxic by inhalation and ingestion; moderate skin irritant; potential carcinogen.[3]	Considered non-toxic.[6]
Volatility	Low vapor pressure, but still poses an inhalation risk.	Non-volatile.[3]
Handling Precautions	Must be handled in a fume hood with appropriate personal protective equipment (PPE).[3]	Standard laboratory PPE (gloves, safety glasses) is recommended.
Disposal	Hazardous waste.	Can often be recycled; consult local regulations for disposal of tungstate (B81510) solutions.

Experimental Protocols

Detailed methodologies are crucial for reproducible and valid mineral separation results. Below are outlines for key experimental procedures.

Protocol 1: Heavy Liquid Separation using 1,1,2,2-Tetrabromoethane

Objective: To separate heavy minerals from a crushed rock or sediment sample.

Materials:

• Dry, disaggregated mineral sample, sieved to the desired particle size.

• 1,1,2,2-Tetrabromoethane (TBE).

• Separatory funnel with a stopcock.

• Beakers.

• Filter paper.

• Wash bottle with a suitable solvent (e.g., acetone).

• Fume hood.

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

Procedure:

• Preparation: Ensure all work is conducted within a certified fume hood. Weigh the dry mineral sample.

• Setup: Place the separatory funnel in a ring stand with a beaker underneath to collect the heavy liquid. Ensure the stopcock is closed.

• Adding TBE and Sample: Pour TBE into the separatory funnel until it is about two-thirds full. Carefully add the weighed mineral sample to the TBE in the funnel.

• Mixing: Gently stir the mixture with a glass rod to ensure all mineral grains are wetted by the TBE and to break up any clumps.

• Separation: Allow the mixture to stand undisturbed. Minerals with a density greater than TBE (~2.96 g/mL) will sink to the bottom, while lighter minerals will float on the surface. The separation time will vary depending on the grain size and mineralogy of the sample.

• Collecting the "Sink" Fraction: Carefully open the stopcock to drain the sunken heavy minerals into a filter paper-lined funnel placed over a collection beaker. Close the stopcock before the floating minerals reach the bottom.

• Collecting the "Float" Fraction: Place a new filter paper and beaker under the separatory funnel. Drain the remaining liquid and the floating light minerals.

• Washing and Drying: Wash both the "sink" and "float" fractions with acetone (B3395972) to remove any residual TBE. Allow the mineral fractions to dry completely in the fume hood.

• Data Collection: Weigh the dried "sink" and "float" fractions to determine their respective percentages of the original sample mass.

Protocol 2: Non-Toxic Heavy Liquid Separation using Sodium Polytungstate (SPT) or Lithium Heteropolytungstate (LST)

Objective: To perform a safer heavy mineral separation.

Materials:

• Dry, disaggregated mineral sample.

• SPT or LST solution of the desired density.

• Separatory funnel with a stopcock.

• Beakers.

• Filter paper.

• Wash bottle with deionized water.

• Standard laboratory bench (fume hood not strictly required but good practice).

• PPE: gloves, safety goggles, lab coat.

Procedure:

• Preparation: Weigh the dry mineral sample.

• Setup: Arrange the separatory funnel in a ring stand with a beaker below.

• Adding Heavy Liquid and Sample: Add the SPT or LST solution to the separatory funnel. Add the mineral sample and stir gently with a glass rod.

• Separation: Allow the minerals to separate by density. Separation time for LST is comparable to TBE due to similar viscosity. SPT, being more viscous at higher densities, may require longer separation times.[4]

• Collecting Fractions: Follow the same procedure as for TBE (steps 6 and 7 above) to collect the "sink" and "float" fractions.

• Washing and Drying: Wash both mineral fractions thoroughly with deionized water to recover the heavy liquid for recycling. Dry the mineral fractions in an oven.

• Data Collection: Weigh the dried fractions.

• Recycling: The collected SPT or LST washings can be concentrated by evaporating the water to be reused.

Mandatory Visualization

Caption: Experimental workflow for mineral separation using 1,1,2,2-Tetrabromoethane (TBE).

Caption: Decision pathway for selecting a mineral separation method.

Caption: Analogy of heavy liquid separation to a signaling pathway.

Conclusion and Recommendations

The data and protocols presented in this guide demonstrate that while 1,1,2,2-Tetrabromoethane is an effective heavy liquid for mineral separation, its high toxicity poses significant health risks. Non-toxic alternatives, particularly Lithium Heteropolytungstate (LST), offer a compelling alternative with comparable physical properties (density and viscosity) and separation efficiency, leading to similar processing times without the associated hazards. Sodium Polytungstate (SPT) is also a viable non-toxic option, although its higher viscosity at densities commonly used for mineral separation may lead to longer processing times.

For laboratories looking to phase out TBE, LST is the most direct and efficient substitute for separations requiring a density up to 2.95 g/mL. For separations where toxicity is a primary concern and processing time is less critical, SPT is a suitable choice. Non-liquid methods such as magnetic and gravity separation should also be considered, as they can be highly effective for specific mineral assemblages and eliminate the need for chemical handling and disposal.

Ultimately, the choice of separation method will depend on the specific minerals of interest, the required purity of the separated fractions, available equipment, and, most importantly, the health and safety standards of the laboratory. The evidence strongly supports a transition away from TBE to safer, equally effective alternatives.

References

• 1. tandfonline.com [tandfonline.com]
• 2. scielo.org.za [scielo.org.za]
• 3. chem.com.au [chem.com.au]
• 4. LST Heavy Liquids [heavyliquids.com]
• 5. lstheavyliquid.com.au [lstheavyliquid.com.au]
• 6. chem.com.au [chem.com.au]
• 7. Heavy Liquid Separation - 911Metallurgist [911metallurgist.com]

A Comparative Analysis of the Toxicity of 1,1,2,2-Tetrabromoethane and Other Halogenated Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity profiles of 1,1,2,2-Tetrabromoethane and other commonly used halogenated solvents, including dichloromethane, chloroform (B151607), and carbon tetrachloride. The information presented is supported by experimental data to aid in risk assessment and the selection of safer alternatives in a laboratory setting.

Comparative Toxicity Data

The acute toxicity of these solvents is summarized in the table below, presenting their LD50 (median lethal dose) and LC50 (median lethal concentration) values. A lower value indicates higher toxicity.

Chemical	CAS Number	Oral LD50 (Rat)	Dermal LD50 (Rat)	Inhalation LC50 (Rat)
1,1,2,2-Tetrabromoethane	79-27-6	400 - 1200 mg/kg[1]	5250 mg/kg[2]	549 mg/m³ (4h)[3]
Dichloromethane	75-09-2	> 2000 mg/kg[4]	> 2000 mg/kg[4]	76000 mg/m³ (4h)[5]
Chloroform	67-66-3	695 - 908 mg/kg[6][7]	> 20 g/kg (Rabbit)[7]	47,702 mg/m³ (4h)[6]
Carbon Tetrachloride	56-23-5	2350 mg/kg[8][9]	5070 mg/kg[8][9]	8000 ppm (4h)[8][9]

Key Toxicological Endpoints

Beyond acute lethality, these halogenated solvents exhibit a range of toxic effects on various organ systems.

• 1,1,2,2-Tetrabromoethane: Primarily targets the liver and central nervous system.[10] Chronic exposure can lead to liver damage.[10] It is also an irritant to the skin, eyes, and respiratory tract.[10]

• Dichloromethane: The least toxic of the simple chlorohydrocarbons, it is still associated with significant health risks.[8] It is a neurotoxin and a suspected carcinogen, with the liver and lungs being primary targets in animal studies.[5][11] A key metabolic feature is its conversion to carbon monoxide in the body, which can lead to carboxyhemoglobinemia.[11]

• Chloroform: A known hepatotoxin and suspected human carcinogen.[12] It can also cause damage to the kidneys and central nervous system.[6][7]

• Carbon Tetrachloride: One of the most potent hepatotoxins, it is widely used in research to induce liver injury in animal models.[1] It is also a suspected human carcinogen and can cause damage to the kidneys and central nervous system.[1]

Mechanisms of Toxicity & Signaling Pathways

The toxicity of many halogenated solvents is initiated by their metabolic activation, primarily by cytochrome P450 enzymes in the liver. This bioactivation generates highly reactive free radical intermediates that can lead to cellular damage through various mechanisms.

Cytochrome P450-Mediated Bioactivation and Oxidative Stress

The following diagram illustrates the general pathway for the bioactivation of halogenated alkanes like carbon tetrachloride, leading to oxidative stress and cellular injury.

References

• 1. How Reactive Oxygen Species Are Involved in Carbon Tetrachloride Toxicity [eureka.patsnap.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.dutscher.com [pdf.dutscher.com]
• 5. westliberty.edu [westliberty.edu]
• 6. resources.finalsite.net [resources.finalsite.net]
• 7. fishersci.com [fishersci.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]
• 10. The role of different cytochrome P450 isoforms in in vitro chloroform metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to the Use of 1,1,2,2-Tetrabromoethane (TBE) in Mineral Processing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of 1,1,2,2-Tetrabromoethane (TBE) for densimetric separation in mineral processing. It offers an objective comparison with alternative heavy liquids, supported by performance data and detailed experimental protocols, to aid researchers in making informed decisions for laboratory and industrial applications.

Introduction to 1,1,2,2-Tetrabromoethane (TBE)

1,1,2,2-Tetrabromoethane, also known as acetylene (B1199291) tetrabromide, is a dense, halogenated hydrocarbon historically used as a heavy liquid for mineral separation.[1][2][3] The principle of its application lies in gravity or densimetric separation, a method that separates minerals based on their specific gravity.[4] Materials with a density lower than the heavy liquid will float, while denser materials will sink, allowing for a precise and efficient separation.[5][6] TBE's high density makes it particularly effective for this purpose.[7] However, its use is associated with significant economic, health, and environmental costs, necessitating a careful evaluation against safer and more modern alternatives.

Properties and Performance of TBE

TBE's primary benefit in mineral processing is its high specific gravity, which allows for the separation of a wide range of minerals.[4][7] It is particularly useful for separating heavy minerals from lighter gangue materials like quartz and silicates.[5]

Table 1: Physical and Chemical Properties of 1,1,2,2-Tetrabromoethane

Property	Value
CAS Number	79-27-6[8]
Molecular Formula	C₂H₂Br₄[8]
Molecular Weight	345.65 g/mol [8][9]
Appearance	Colorless to light yellow, oily liquid[3]
Density	~2.967 g/mL at 25 °C[8][10]
Boiling Point	243.5 °C[3]
Vapor Pressure	0.02 mm Hg at 25 °C[5]
Solubility in Water	0.065% at 30 °C[3]

Table 2: Performance Data of TBE in Mineral Separation

Mineral System	Feed Size	Performance Metric	Result	Source
Spodumene Ore	Not specified	Spodumene Recovery	86.0 ± 7.1%	[6]
Spodumene Ore	Not specified	Concentrate Grade	94.4 ± 3.2%	[6]
Limonite from Quartz	-48 +100 mesh	Heavy Mineral Recovery	Up to 96.6%

Cost Analysis of TBE

The costs associated with TBE extend beyond its purchase price. Significant indirect costs arise from the stringent health, safety, and environmental controls required for its use.

TBE is an expensive organic liquid, and its commercial use is often limited by cost and the challenge of efficient recovery.[6] Prices vary by supplier and quantity.

Table 3: Example Market Pricing for 1,1,2,2-Tetrabromoethane

Supplier	Quantity	Approximate Price (USD)
Thermo Scientific Chemicals	50 mL	$79.27[9]
Thermo Scientific Chemicals	250 mL	$291.27[9]
Thermo Scientific Chemicals	1000 mL	$744.96[9]
Spectrum Chemical	250 g	$93.66[2]
Spectrum Chemical	1 kg	$208.60[2]
American Custom Chemicals	250 g	$4,093.44[8]
American Custom Chemicals	1 kg	$6,468.92[8]

Note: Prices are subject to change and may vary significantly between suppliers and purity grades.

TBE is classified as a highly hazardous substance, posing severe health and environmental risks that translate into substantial indirect costs.[11][12]

• Health Hazards: TBE is extremely toxic. It is fatal if inhaled, harmful if swallowed, and causes serious eye and skin irritation.[12][13][14] Chronic exposure can lead to cumulative health effects.[11] These risks necessitate the use of specialized handling equipment, such as fume hoods, and comprehensive personal protective equipment (PPE), including respiratory protection and chemical-resistant gloves.[11][12][14]

• Environmental Hazards: TBE is harmful to aquatic life with long-lasting effects.[11][12][13] Spills must be contained immediately, and the substance should not be released into drains or surface water.[11][13] This requires robust spill control measures and specialized waste disposal protocols, adding to the operational cost.

• Recovery and Waste: While TBE can be recovered from mineral surfaces, the process is not perfectly efficient. Recovery rates can be around 95%, but sometimes as low as 90%.[6][15] Processes like steam-stripping can leave residual TBE on the mineral products (e.g., an average of 3.0 lb/ton), which must be managed.[6] Incomplete recovery leads to both economic loss and hazardous waste generation.

Cost-Benefit Analysis Framework for TBE Usage.

Comparison with Alternative Heavy Liquids

Several alternatives to TBE are available, primarily falling into two categories: other halogenated hydrocarbons and low-toxicity inorganic salt solutions.

• Halogenated Hydrocarbons: Bromoform and diiodomethane (B129776) are other organic options. While effective, they also present significant health and safety hazards.[5][15] Bromoform is considered highly toxic, and diiodomethane has a higher density (up to 3.3 g/mL) but is also hazardous.[15][16]

• Low-Toxicity Inorganic Salts: Solutions of sodium polytungstate (SPT) and lithium heteropolytungstates (LST Heavy Liquid) are now commonly used as safer alternatives.[5][15] These liquids are non-toxic, non-volatile, and can be recycled with over 99% efficiency.[5] Their main drawbacks are higher viscosity, which can slow separation times, and a potential for crystallization.[5]

Table 4: Comparison of TBE with Common Alternatives

Feature	1,1,2,2-Tetrabromoethane (TBE)	Bromoform	LST Heavy Liquid
Type	Organic (Halogenated Hydrocarbon)	Organic (Halogenated Hydrocarbon)	Inorganic Salt Solution
Max Density	~2.96 g/mL[15]	~2.89 g/mL[5][15]	Up to 2.95 g/mL at 25°C[5]
Viscosity	High (9 cP)[5]	Low (1.8 cP)[5]	Low at operating densities[5]
Health & Safety	Extremely toxic, fatal if inhaled[11][12][14]	Toxic, environmental toxin[16]	Low to non-toxic[5][15]
Environmental	Harmful to aquatic life[11][13]	Environmental toxin[16]	Low environmental impact
Recovery	~90-95% efficiency[6][15]	Requires acetone (B3395972) for washing[15]	>99% efficiency via evaporation[5]
Key Advantage	High density	Lower viscosity than TBE	Safety and high recovery rate
Key Disadvantage	Extreme toxicity and high cost	High toxicity and volatility	Higher viscosity than bromoform

Experimental Protocols

The following is a generalized protocol for performing a sink-float separation using a heavy liquid like TBE. Note: All steps involving TBE must be performed in a certified chemical fume hood with appropriate PPE.

Objective: To separate a crushed mineral sample into heavy and light fractions.

Materials:

• Crushed and sieved mineral sample (e.g., -100 mesh)

• 1,1,2,2-Tetrabromoethane (TBE)

• Separatory funnel or specialized separation vessel

• Beakers, filter funnels, and appropriate filter paper

• Wash solvent (e.g., acetone)[15]

• Drying oven

• Analytical balance

Procedure:

• Sample Preparation: Dry the mineral sample to remove moisture. Weigh a specific amount of the sample (e.g., 10-20 grams).

• Heavy Liquid Preparation: Carefully pour TBE into the separatory funnel to about two-thirds of its volume.

• Mineral Addition: Slowly add the weighed mineral sample to the TBE in the funnel.

• Agitation: Gently stir the mixture to ensure all particles are wetted by the liquid and to break up any clumps. Avoid introducing air bubbles.

• Separation: Allow the mixture to stand undisturbed for a sufficient period (e.g., 30-60 minutes) for the minerals to separate by density. The denser minerals ("sinks") will settle to the bottom, while the lighter minerals ("floats") will remain at or near the surface.

• Fraction Collection:

  • Sinks: Carefully drain the settled heavy mineral fraction from the bottom of the separatory funnel into a beaker with a filter paper setup.

  • Floats: Drain the remaining liquid containing the floating light fraction into a separate filter funnel.

• Washing and Recovery:

  • Thoroughly wash both the sink and float fractions with a suitable solvent (e.g., acetone) to remove all residual TBE.[15]

  • Collect all TBE and solvent washings for proper recovery or disposal according to institutional safety protocols.

• Drying and Weighing: Dry both mineral fractions in an oven at a low temperature (e.g., 105°C) until a constant weight is achieved.

• Analysis: Weigh the dried sink and float fractions. The weights can be used to calculate the percentage of heavy and light minerals in the original sample. Further mineralogical analysis can be performed on each fraction.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. labdepotinc.com [labdepotinc.com]
• 3. 1,1,2,2-Tetrabromoethane: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. chem.com.au [chem.com.au]
• 6. Heavy Liquid Separation - 911Metallurgist [911metallurgist.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. 1,1,2,2-Tetrabromoethane price,buy 1,1,2,2-Tetrabromoethane - chemicalbook [m.chemicalbook.com]
• 9. 1,1,2,2-Tetrabromoethane, 97% | Fisher Scientific [fishersci.ca]
• 10. merckmillipore.com [merckmillipore.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. dl.novachem.com.au [dl.novachem.com.au]
• 13. WERCS Studio - Application Error [assets.thermofisher.com]
• 14. sds.mcmaster.ca [sds.mcmaster.ca]
• 15. scielo.org.za [scielo.org.za]
• 16. researchgate.net [researchgate.net]

A Guide to Non-Toxic Heavy Liquids for Mineral Separation: Performance and Protocols

For researchers, scientists, and drug development professionals seeking safer and more efficient methods for mineral separation, this guide offers a comprehensive comparison of non-toxic heavy liquid alternatives to traditional hazardous materials. This document provides a detailed analysis of their performance, supported by available data, and includes explicit experimental protocols for their application.

The use of heavy liquids to separate minerals based on their density is a cornerstone of geological and material sciences. Historically, toxic halogenated hydrocarbons like bromoform (B151600) and tetrabromoethane have been the standard. However, significant health, safety, and environmental concerns have driven the development of effective, non-toxic alternatives. This guide focuses on the most prominent of these: aqueous solutions of sodium polytungstate (SPT), lithium metatungstate (LMT), and lithium and sodium heteropolytungstates (LST heavy liquids).

Comparative Analysis of Heavy Liquids

The ideal heavy liquid for mineral separation should possess high density, low viscosity, be non-toxic, and allow for easy recovery and reuse. The following tables provide a comparative overview of the key properties of common non-toxic heavy liquids against the traditional toxic option, bromoform.

Physical and Chemical Properties

Property	LST Heavy Liquid (Heteropolytungstate)	Sodium Polytungstate (SPT)	Bromoform (Tribromomethane)
Chemical Formula	Mixture of Lithium and Sodium Heteropolytungstates	Na₆[H₂W₁₂O₄₀]	CHBr₃
Maximum Density (g/cm³ at 25°C)	~2.95[1]	~3.1[2]	~2.89[3]
Viscosity at 2.85 g/cm³ (cP at 25°C)	~10 - 11[2][3]	>20[2]	~1.8 - 2[2][3]
Appearance	Colorless to pale yellow solution	White crystalline powder (dissolved into a solution)	Colorless liquid
Solubility	Highly soluble in water	Soluble in water	Slightly soluble in water
Thermal Stability	Stable up to 140°C	Decomposes above 80°C[3][4]	Decomposes with heat

Safety and Handling

Aspect	LST Heavy Liquid	Sodium Polytungstate (SPT)	Bromoform
Toxicity	Low toxicity[4]	Considered non-toxic	Toxic, suspected carcinogen
Vapor Pressure	Low (aqueous solution)	Low (aqueous solution)	High (5.9 mm Hg at 25°C)[3][4]
Handling Precautions	Standard laboratory PPE (gloves, safety glasses)	Standard laboratory PPE (gloves, safety glasses)	Fume hood, specialized PPE required
Disposal	Can be recycled with >99% efficiency[3]	Can be recycled	Hazardous waste disposal required

Performance Insights

The lower viscosity of LST heavy liquids at typical operating densities (around 2.85 g/cm³) is a significant advantage over SPT.[2] This lower viscosity facilitates faster and more efficient separation of minerals, as settling times are reduced.[2] While bromoform has the lowest viscosity, its high toxicity and volatility present considerable handling challenges and health risks.

A study comparing LST to bromoform noted that LST provides an excellent replacement, with the low viscosity leading to a quick and clean separation between heavy and light mineral phases. The same study highlighted that a typical separation of a 50g sample in 250 ml of LST could be completed in 10-20 minutes, allowing for a 50% increase in productivity compared to using bromoform.[5] Furthermore, separations using LST produced clean mineral fractions without the surface contamination of bromine that can interfere with subsequent analyses like SEM-EDXA.[5]

Experimental Protocol: Mineral Separation Using Non-Toxic Heavy Liquids

This protocol provides a general procedure for separating heavy minerals from a disaggregated rock or sediment sample using a non-toxic heavy liquid like LST or SPT.

Materials

• Disaggregated and sieved mineral sample (e.g., sand fraction)

• Non-toxic heavy liquid (e.g., LST Heavy Liquid or Sodium Polytungstate solution) with a pre-adjusted density (typically 2.85 g/cm³)

• Separatory funnels with stopcocks

• Ring stands and clamps

• Beakers

• Filter funnels and filter paper

• Wash bottles with deionized water

• Glass stirring rods

• Drying oven

• Balance

Procedure

• Sample Preparation:

  • Ensure the mineral sample is clean, dry, and sieved to the desired particle size range. Clays and very fine silts should be washed out as they can interfere with the separation.

• Setup:

  • Mount a separatory funnel securely in a ring stand.

  • Place a beaker or flask with a filter funnel and filter paper underneath the separatory funnel to collect the heavy mineral fraction.

  • Ensure the stopcock of the separatory funnel is closed.

• Adding the Heavy Liquid and Sample:

  • Pour the non-toxic heavy liquid into the separatory funnel.

  • Carefully add the mineral sample to the heavy liquid in the separatory funnel.

  • Gently stir the mixture with a glass rod to ensure all mineral grains are wetted by the heavy liquid and to break up any clumps.

• Separation (Sink-Float):

  • Allow the mixture to stand undisturbed. Minerals with a density greater than the heavy liquid will sink to the bottom, while lighter minerals will float on the surface.

  • The separation time will vary depending on the viscosity of the liquid and the grain size of the sample. For LST, this may take 10-20 minutes.[5] For the more viscous SPT, it may take longer.

• Collecting the Heavy Mineral (Sink) Fraction:

  • Once a clear separation is observed, carefully open the stopcock to drain the sunken heavy minerals into the filter paper.

  • Close the stopcock just as the last of the heavy mineral grains have passed through, avoiding the transfer of the floating (light) minerals.

• Collecting the Light Mineral (Float) Fraction:

  • Place a second clean beaker with a filter funnel and paper under the separatory funnel.

  • Open the stopcock to drain the remaining liquid and the floating light minerals.

• Washing and Recovery:

  • Thoroughly wash the collected heavy and light mineral fractions with deionized water to remove all traces of the heavy liquid.

  • Collect all the wash water containing the diluted heavy liquid in a separate container for recycling.

  • Dry the washed mineral fractions in an oven at a low temperature (e.g., 60-80°C).

• Heavy Liquid Recycling:

  • The collected wash water can be evaporated to reconcentrate the heavy liquid to its original density for reuse. LST heavy liquids are thermally stable and can be concentrated by boiling the water off.[3] For SPT, evaporation should be done at a lower temperature (below 80°C) to avoid decomposition.[3]

Visualizing the Workflow

The following diagrams illustrate the key processes in non-toxic heavy liquid mineral separation.

Caption: Experimental workflow for mineral separation using non-toxic heavy liquids.

Caption: Key relationships between heavy liquid properties and separation performance.

References

• 1. The use of low-toxic heavy suspensions in mineral sands evaluation and zircon fractionation [scielo.org.za]
• 2. LST Heavy Liquids [heavyliquids.com]
• 3. saimm.org.za [saimm.org.za]
• 4. lstheavyliquid.com.au [lstheavyliquid.com.au]
• 5. nora.nerc.ac.uk [nora.nerc.ac.uk]

A Comparative Guide to 1,1,2,2-Tetrabromoethane for Density Separation in Geological Samples

For Researchers, Scientists, and Geochemical Professionals

This guide provides a comprehensive comparison of 1,1,2,2-Tetrabromoethane (TBE) with other common heavy liquids used for the densimetric separation of minerals and organic matter in various geological sample types, including rocks, sediments, and soils. The information presented is intended to assist researchers in selecting the appropriate dense medium for their specific analytical needs, with a focus on performance, safety, and procedural considerations.

Performance Comparison of Heavy Liquids

The selection of a heavy liquid for densimetric separation is a critical step in isolating specific mineral or organic fractions from a heterogeneous geological sample. 1,1,2,2-Tetrabromoethane has historically been a widely used medium due to its high density and effectiveness. However, concerns over its toxicity have led to the adoption of alternatives. The following table provides a comparative overview of TBE and its common alternatives.

Table 1: Comparison of Properties of Common Heavy Liquids

Property	1,1,2,2-Tetrabromoethane (TBE)	Sodium Polytungstate (SPT)	Bromoform (B151600)	Diiodomethane
Chemical Formula	C₂H₂Br₄	Na₆[H₂W₁₂O₄₀]	CHBr₃	CH₂I₂
Density (g/cm³)	~2.96	Up to 3.1 (in aqueous solution)	~2.89	~3.32
Viscosity	Moderate (9 cP)	Low to High (increases with density)	Low (1.8 cP)	Low (2.6 cP)
Toxicity	High (Toxic, suspected carcinogen)	Low (Non-toxic)	High (Toxic, suspected carcinogen)	Moderate (Toxic)
Solubility	Immiscible in water, soluble in organic solvents	Soluble in water	Slightly soluble in water, miscible with organic solvents	Immiscible in water, soluble in organic solvents
Recovery	Recoverable through distillation, but losses can be significant (~10%).	High recovery through evaporation of water.	Recoverable through distillation.	Recoverable through distillation.
Cost	Moderate	High	Moderate	High
Notes	Effective for a wide range of minerals. Requires use in a fume hood with appropriate PPE.	Safer alternative, but can be viscous at high densities, increasing separation time.	Similar density to TBE but more volatile.	Useful for separating denser minerals.

Experimental Data: Heavy Mineral Recovery

Quantitative data on the direct comparative performance of TBE across different geological sample types is limited in recent literature due to the shift towards safer alternatives. However, studies comparing other heavy liquids provide valuable insights into expected recovery efficiencies. The following data is adapted from a study comparing the recovery of heavy minerals from different rock types using bromoform, which has a similar density to TBE, and sodium polytungstate (SPT).

Table 2: Percentage of Heavy Mineral Recovery in Different Rock Types

Density Cut-off (g/cm³)	Granite (% Recovery)	Schist (% Recovery)	Sandstone (% Recovery)
Bromoform	SPT	Bromoform
>2.8	98.5	98.2	99.1
>2.9	97.2	96.8	98.5
>3.0	95.8	94.6	97.6
>3.1	93.1	91.9	96.2

Note: Data for bromoform can be considered indicative of the performance of TBE due to their similar densities. The data shows that while organic heavy liquids like bromoform (and by extension, TBE) can offer slightly higher recovery rates, the non-toxic SPT performs comparably, with differences being minimal for most applications.

Experimental Protocols

A generalized protocol for heavy liquid separation using 1,1,2,2-Tetrabromoethane is provided below. This protocol can be adapted for various geological sample types. Crucially, all steps involving TBE must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Sample Preparation

• Crushing and Grinding: Rock samples should be crushed using a jaw crusher and then ground to the desired particle size using a disc mill or mortar and pestle. The final particle size will depend on the liberation size of the minerals of interest. For soils and sediments, disaggregation may be necessary.

• Sieving: Sieve the crushed or disaggregated sample to obtain a uniform particle size fraction. This is crucial for efficient separation.

• Washing and Drying: Wash the sample with deionized water to remove fine dust and soluble salts. For soil samples, pre-treatment to remove organic matter (e.g., with hydrogen peroxide) and carbonates (e.g., with dilute hydrochloric acid) may be necessary depending on the research goals. Dry the sample completely in an oven at a low temperature (e.g., 60°C).

Density Separation

• Setting up the Apparatus: Place a separatory funnel in a ring stand. Below the funnel, place a beaker to collect the "sink" fraction and another for the "float" fraction.

• Adding the Heavy Liquid: Carefully pour the 1,1,2,2-Tetrabromoethane into the separatory funnel.

• Introducing the Sample: Slowly add the prepared, dry sample to the heavy liquid in the separatory funnel.

• Stirring and Settling: Gently stir the mixture to ensure all particles are wetted by the heavy liquid and to break up any clumps. Allow the mixture to stand undisturbed for a period of time (from 30 minutes to several hours) to allow the minerals to separate based on their density. Minerals with a density greater than TBE will sink, while those with a lower density will float.

• Collecting the Fractions:

  • Sink Fraction: Carefully open the stopcock of the separatory funnel to drain the sunken heavy minerals into a filter funnel lined with filter paper placed over a collection flask.

  • Float Fraction: Once the sink fraction is collected, drain the remaining liquid containing the floating light minerals into a separate filter funnel.

• Washing the Fractions: Wash both the sink and float fractions thoroughly with a suitable solvent (e.g., acetone (B3395972) or ethanol) to remove all traces of TBE. This step is critical and should be repeated multiple times.

• Drying and Weighing: Dry the washed mineral fractions in an oven at a low temperature. Once dry, weigh each fraction for quantitative analysis.

Recovery of 1,1,2,2-Tetrabromoethane

The used TBE and the solvent washings can be collected for recovery. TBE can be separated from the washing solvent by distillation. However, this process requires specialized equipment and must be conducted with extreme caution due to the hazardous nature of the vapors.

Mandatory Visualizations

Caption: Workflow for heavy liquid separation using 1,1,2,2-Tetrabromoethane.

Application in Soil Organic Matter (SOM) Fractionation

Density fractionation is a common technique to separate soil organic matter into a light fraction (LF), consisting of relatively fresh plant debris, and a heavy fraction (HF), where organic matter is associated with mineral particles. While TBE can be used for this purpose, its toxicity has led to the widespread adoption of sodium polytungstate (SPT) in soil science. The general principle of the protocol described above is applicable. For SOM fractionation, a lower density, typically around 1.6-1.8 g/cm³, is used. This is achieved by diluting the TBE with a less dense, miscible organic solvent.

Safety and Environmental Considerations

1,1,2,2-Tetrabromoethane is classified as a hazardous substance. It is toxic if inhaled, ingested, or absorbed through the skin. Chronic exposure may cause liver and kidney damage. Therefore, strict adherence to safety protocols is mandatory.

• Handling: Always handle TBE in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and chemical splash goggles.

• Waste Disposal: Dispose of TBE and TBE-contaminated materials as hazardous waste according to institutional and local regulations.

• Alternatives: Whenever possible, consider using non-toxic alternatives like sodium polytungstate to minimize health and environmental risks.

Conclusion

1,1,2,2-Tetrabromoethane is an effective heavy liquid for the density separation of minerals and other geological materials. Its performance is comparable to other organic heavy liquids like bromoform. However, its high toxicity is a significant drawback. Non-toxic, water-soluble alternatives such as sodium polytungstate offer a much safer option with comparable, albeit sometimes slightly lower, recovery efficiencies and potentially longer separation times due to higher viscosity. The choice of heavy liquid should be based on a careful consideration of the specific research objectives, the required density for separation, and, most importantly, the available safety infrastructure and commitment to safe laboratory practices.

Navigating Density: A Comparative Guide to 1,1,2,2-Tetrabromoethane and Alternative Methods for Accurate Density Determination

For researchers, scientists, and drug development professionals, the precise determination of a material's density is a critical parameter for quality control, material characterization, and formulation development. This guide provides an objective comparison of the sink-float method utilizing 1,1,2,2-Tetrabromoethane against two common alternatives: Gas Pycnometry and the Archimedes' method. We will delve into the experimental protocols, present comparative data, and discuss the advantages and limitations of each technique to aid in the selection of the most appropriate method for your specific research needs.

The sink-float method, often employing high-density liquids like 1,1,2,2-Tetrabromoethane, offers a straightforward approach for separating materials based on their density.[1][2] This technique is particularly useful in mineralogy for the separation of minerals.[1] However, the inherent toxicity of 1,1,2,2-Tetrabromoethane necessitates a careful evaluation of its use against safer, yet potentially more complex, alternative methods.[3]

This guide will provide a comparative analysis of the following density determination methods:

• Sink-Float Method with 1,1,2,2-Tetrabromoethane: A technique that relies on the buoyancy of a sample in a high-density liquid.

• Gas Pycnometry: A non-destructive method that measures the volume of a solid by detecting the pressure change of an inert gas in a calibrated chamber.[4][5]

• Archimedes' Method (Hydrostatic Weighing): A classic technique that determines the volume of an object by measuring its apparent weight when submerged in a liquid of known density.[6][7]

Comparative Analysis of Accuracy and Precision

The selection of a density determination method often hinges on the required level of accuracy and precision for a given application. The following table summarizes the reported accuracy and precision for each method, based on available experimental data. It is important to note that these values can be influenced by the specific instrument, operator skill, and the nature of the material being analyzed.

Method	Material Tested	Reported Accuracy	Reported Precision (Repeatability)
Sink-Float Method	Glass	Accurate to ±0.0002 g/cm³	Standard deviation of approximately 0.0001 g/cm³
Gas Pycnometry	Flax-Epoxy Composites	-	Similar and repeatable results to Archimedes' method with ethanol
General Solids	Accurate to within 0.03% of reading, plus 0.03% of sample capacity	Typically to within ± 0.01% of the nominal full-scale sample chamber volume
Archimedes' Method	Flax-Epoxy Composites	-	Similar and repeatable results to Gas Pycnometry (using ethanol)
General Solids	-	Can be affected by water absorption and air bubbles

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining accurate and reproducible density measurements. Below are the methodologies for the three discussed techniques.

Sink-Float Method (with 1,1,2,2-Tetrabromoethane)

This method is particularly suited for the separation of materials with different densities and for the determination of the density of small, solid samples.

Materials:

• 1,1,2,2-Tetrabromoethane (or other suitable heavy liquid)

• A miscible liquid of lower density (e.g., acetone) for density adjustment

• Hydrometer or pycnometer for measuring liquid density

• Separatory funnel or beaker

• Sample to be tested

• Standard reference materials of known density (optional, for calibration)

• Fume hood and appropriate personal protective equipment (PPE)

Procedure:

• Prepare the Heavy Liquid Mixture: In a fume hood, prepare a liquid mixture with a density slightly lower than the expected density of the sample by mixing 1,1,2,2-Tetrabromoethane with a less dense, miscible liquid.

• Introduce the Sample: Place the solid sample into the heavy liquid mixture.

• Observe and Adjust Density:

  • If the sample sinks, its density is greater than that of the liquid. Add small increments of 1,1,2,2-Tetrabromoethane to increase the liquid's density until the sample becomes suspended (neither sinking nor floating).

  • If the sample floats, its density is less than that of the liquid. Add small increments of the less dense liquid to decrease the liquid's density until the sample becomes suspended.

• Density Measurement: Once the sample is suspended, the density of the liquid is equal to the density of the sample. Carefully measure the density of the liquid using a hydrometer or pycnometer.

• Separation (for mixtures): For separating a mixture of particles, the liquid density is adjusted to be intermediate to the densities of the components. The lighter particles will float, and the heavier particles will sink. The two fractions can then be physically separated.[2]

Gas Pycnometry

This technique is highly accurate for determining the skeletal density of solids, including powders and porous materials, by measuring the volume of displaced gas.

Materials:

• Gas Pycnometer

• Inert gas (typically helium)

• Analytical balance

• Sample to be tested

• Calibration spheres of known volume

Procedure:

• Sample Preparation: Accurately weigh the sample using an analytical balance. Ensure the sample is clean and dry. For porous materials, degassing may be necessary to remove adsorbed moisture and gases.[8]

• Calibration: Calibrate the gas pycnometer using the provided calibration spheres of known, precise volumes. This step establishes the volume of the sample chamber and the reference chamber.

• Sample Analysis:

  • Place the weighed sample into the sample chamber.

  • The instrument will then automatically purge the chamber with the analysis gas (helium) to remove air and contaminants.

  • The sample chamber is pressurized with the analysis gas to a specific pressure.

  • The gas is then expanded into a second, empty reference chamber of known volume.

  • The pressure drop is measured, and the instrument's software calculates the volume of the solid sample based on Boyle's Law.[4][5]

• Density Calculation: The density of the sample is calculated by dividing its mass by the measured volume.

Archimedes' Method (Hydrostatic Weighing)

This method determines the density of a solid by measuring its weight in air and its apparent weight when submerged in a liquid of known density.[6]

Materials:

• Analytical balance with a hydrostatic weighing kit (or a setup with a beaker and a fine suspension wire)

• Liquid of known density (e.g., deionized water, ethanol)

• Thermometer

• Sample to be tested

Procedure:

• Weigh in Air: Accurately weigh the dry sample in air and record this mass (m_air).

• Weigh in Liquid: Submerge the sample in a beaker containing a liquid of known density (ρ_liquid). Ensure no air bubbles are adhering to the sample's surface. The sample should be fully submerged but not touching the sides or bottom of the beaker.

• Record Apparent Mass: Measure the apparent mass of the submerged sample (m_apparent).

• Calculate Volume: The volume of the sample (V_sample) is calculated using the following formula: V_sample = (m_air - m_apparent) / ρ_liquid

• Calculate Density: The density of the sample (ρ_sample) is then calculated by dividing its mass in air by its volume: ρ_sample = m_air / V_sample

Visualizing the Experimental Workflows

To further clarify the procedural differences, the following diagrams illustrate the experimental workflows for each density determination method.

Caption: Workflow for the Sink-Float Density Determination Method.

Caption: Workflow for the Gas Pycnometry Density Determination Method.

Caption: Workflow for the Archimedes' Method (Hydrostatic Weighing).

Discussion and Recommendations

Sink-Float Method with 1,1,2,2-Tetrabromoethane:

• Advantages: This method is conceptually simple and can be effective for separating materials with different densities. It can be highly accurate for specific applications like the quality control of glass.

• Disadvantages: The primary drawback is the high toxicity of 1,1,2,2-Tetrabromoethane, which poses significant health and safety risks.[3] The accuracy of the method is highly dependent on the precise control of the liquid's density and temperature. It is also a destructive method for samples that are soluble in the heavy liquid. The use of less toxic heavy liquids like sodium polytungstate is a safer alternative.[9]

Gas Pycnometry:

• Advantages: This is a highly accurate and precise non-destructive method suitable for a wide range of solid materials, including powders and porous substances.[5] The automated nature of modern instruments reduces operator-dependent variability.

• Disadvantages: The initial equipment cost can be high. The method measures skeletal density, which excludes open pores, and may not be representative of the bulk density for some applications. Proper sample preparation, including degassing, is crucial for accurate results, especially for porous materials.[8]

Archimedes' Method:

• Advantages: This is a well-established, relatively inexpensive, and straightforward method for determining the bulk density of non-porous solids.

• Disadvantages: The accuracy can be affected by factors such as liquid absorption by the sample, the presence of air bubbles, and temperature fluctuations affecting the liquid's density.[10] It may not be suitable for powders or highly porous materials without special considerations.

For applications demanding the highest accuracy and precision in determining the skeletal density of a wide variety of solid materials, Gas Pycnometry is the recommended method. Its non-destructive nature and high degree of automation make it a reliable choice for research and quality control in the pharmaceutical and materials science fields.

The Archimedes' Method remains a viable and cost-effective option for determining the bulk density of non-porous solids, provided that experimental conditions are carefully controlled.

The Sink-Float Method using 1,1,2,2-Tetrabromoethane should be approached with extreme caution due to the hazardous nature of the heavy liquid. While it can be accurate for specific applications, the significant health and safety concerns make it a less desirable option compared to the safer and often more versatile alternatives. When a sink-float separation is necessary, the use of non-toxic heavy liquids is strongly encouraged.

Ultimately, the choice of the most appropriate density determination method will depend on the specific material, the required accuracy and precision, budgetary constraints, and, most importantly, safety considerations.

References

• 1. Mineral separation laboratory | Department of Earth Science | UiB [uib.no]
• 2. Sink and Float Separation Process - 911Metallurgist [911metallurgist.com]
• 3. scispace.com [scispace.com]
• 4. thermopycnometer.com [thermopycnometer.com]
• 5. measurlabs.com [measurlabs.com]
• 6. labdepotinc.com [labdepotinc.com]
• 7. Archimedes [appstate.edu]
• 8. micromeritics.com [micromeritics.com]
• 9. chem.com.au [chem.com.au]
• 10. scipedia.com [scipedia.com]

Safety & Regulatory Compliance

Proper Disposal of 1,1,2,2-Tetrabromoethane: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of 1,1,2,2-Tetrabromoethane (TBE), also known as acetylene (B1199291) tetrabromide. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling and compliance with waste management regulations.

Immediate Safety and Hazard Information

1,1,2,2-Tetrabromoethane is classified as a hazardous substance and requires careful handling at all times.[1] It is fatal if inhaled, harmful if swallowed, and causes skin and serious eye irritation.[2][3] It is also harmful to aquatic life with long-lasting effects.[2][3]

Key Hazards Summary

Hazard Type	Description	Citations
Acute Toxicity	Fatal if inhaled (Category 2). Harmful if swallowed (Category 4).	[3]
Skin Corrosion/Irritation	Causes skin irritation (Category 2).	[3]
Eye Damage/Irritation	Causes serious eye irritation (Category 2).	[3]
Environmental Hazard	Harmful to aquatic organisms, may cause long-term adverse effects.	[1][2]
Chemical Hazard	Decomposes on heating (at 190°C or 374°F) or burning, producing toxic and corrosive fumes like hydrogen bromide and carbonyl bromide.	[4]

| Reactivity | Reacts with strong bases, strong oxidants, and some metals (hot iron, aluminum, zinc). It can soften or destroy most plastics and rubbers. |[5] |

Pre-Disposal Operations: Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and environmental contamination prior to disposal.

Personal Protective Equipment (PPE)

Equipment	Specification	Citations
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate or risk assessment shows a need, use a full-face supplied-air respirator or a respirator with ABEK (EN 14387) cartridges.	[3]
Hand Protection	Wear impermeable chemical-resistant gloves. Inspect gloves prior to use and use proper removal techniques.	[3]
Eye/Face Protection	Wear safety glasses with non-perforated side shields and a face shield.	[6][7]
Body Protection	Wear a complete suit protecting against chemicals. Do not allow clothing wet with the material to stay in contact with skin.	[3]

Storage and Transportation Requirements

Parameter	Requirement	Citations
Storage Conditions	Store in a cool, dry, well-ventilated, and locked-up area. Keep containers tightly closed and upright to prevent leakage.	[6][7][8]
Incompatible Materials	Separate from strong oxidants, strong bases, alkali or alkaline earth metals (e.g., powdered aluminum, zinc), and foodstuffs.	[8]
Container Materials	Use glass containers for lab quantities. Lined metal cans or plastic pails are also suitable. DO NOT use aluminum or galvanized containers.	[1][8]
UN Number	UN 2504	[3]
UN Hazard Class	6.1 (Toxic)	[3]
UN Packing Group	III	[3]

Spill and Leak Management

Immediate and appropriate response to spills is crucial to mitigate hazards.

Experimental Protocol: Spill Cleanup

• Evacuate and Ventilate: Immediately clear the area of all personnel and move upwind. Ensure the area is well-ventilated.[1][3]

• Control Ignition Sources: Remove all sources of ignition from the area.[1]

• Don PPE: Wear the appropriate PPE as specified in the table above, including respiratory protection (a self-contained breathing apparatus may be necessary).[3]

• Containment: Prevent the spill from entering drains, sewers, or waterways using any means available.[1][7]

• Absorption: Absorb the spilled liquid with a dry, inert material such as sand, vermiculite, or earth. Do not use combustible materials like sawdust.[4][5]

• Collection: Carefully collect the absorbed material into a suitable, sealable, and properly labeled hazardous waste container for disposal.[3]

• Decontamination: Clean the spill area thoroughly. All wash water must be collected for treatment and disposal as hazardous waste.[1]

Step-by-Step Disposal Procedures

Disposal of 1,1,2,2-Tetrabromoethane must comply with all local, state, and federal regulations.[1][9] A licensed disposal company should handle the final disposal.[3]

Operational Plan for Disposal

• Waste Classification: Determine if the waste is contaminated. Unused, uncontaminated material may be suitable for recycling or reclamation through methods like distillation or filtration.[1][8] If contaminated, it must be treated as hazardous waste.

• Segregation and Collection: Collect waste 1,1,2,2-Tetrabromoethane in designated, compatible, and clearly labeled containers.[3] Keep it segregated from incompatible materials.

• Consult Authorities: Contact your institution's Environmental Health & Safety (EHS) office and consult the State Land Waste Authority for specific guidance.[1][8]

• Arrange for Professional Disposal: Offer surplus and non-recyclable solutions to a licensed hazardous waste disposal company.[3] Approved disposal methods typically include:

  • Incineration: At a designated and approved site.[1][8]

  • Landfill: Burying residue at an authorized landfill.[1][8]

• Container Disposal: Empty containers are still considered hazardous as they retain product residue.[1][8] They should be returned to the supplier for reuse if possible. Otherwise, they must be punctured to prevent re-use and disposed of in an authorized landfill.[1][8]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 1,1,2,2-Tetrabromoethane waste.

Caption: Disposal workflow for 1,1,2,2-Tetrabromoethane.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. 1,1,2,2-Tetrabromoethane | Br2CHCHBr2 | CID 6588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. img.guidechem.com [img.guidechem.com]
• 6. 1,1,2,2-Tetrabromoethane - Safety Data Sheet [chemicalbook.com]
• 7. geoliquids.com [geoliquids.com]
• 8. dl.novachem.com.au [dl.novachem.com.au]
• 9. fishersci.com [fishersci.com]